2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

• CAS: 101351-09-1

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione: Structure, Properties, and Applications

This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and potential applications of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione, a molecule of significant interest to researchers, scientists, and drug development professionals. This document delves into the nuanced details of its molecular architecture, physicochemical characteristics, and its emerging role as a versatile building block in medicinal chemistry and materials science.

Introduction

2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione, also known as N-(2-(4-aminophenoxy)ethyl)phthalimide, is a synthetic organic compound featuring a tripartite structure: a planar isoindoline-1,3-dione (phthalimide) moiety, a flexible ethyl linker, and a functional 4-aminophenoxy group.[1] This unique combination of a well-established pharmacophore (the phthalimide group, a key component in immunomodulatory drugs such as thalidomide) and a reactive primary amine makes this molecule a highly valuable scaffold for the synthesis of more complex chemical entities.[1][2] Its structural attributes suggest potential applications in the development of novel therapeutics, particularly in the realm of targeted protein degradation, and in the creation of advanced materials.

Molecular Structure and Chemical Properties

The structural framework of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione is key to its chemical behavior and potential biological activity. The molecule consists of a rigid phthalimide ring system connected via a two-carbon ethereal linkage to a para-substituted aminophenol.

Physicochemical Properties

The physicochemical properties of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione are summarized in the table below. The compound is a solid at room temperature and exhibits limited solubility in water, a characteristic attributed to its significant nonpolar surface area.[1] However, it demonstrates good solubility in polar aprotic organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF).[1]

Property	Value	Source
CAS Number	101351-09-1	[3]
Molecular Formula	C₁₆H₁₄N₂O₃	[3]
Molecular Weight	282.29 g/mol	[1]
Appearance	Earth yellow powder	[4]
Purity	≥97%	[3]
Solubility	Limited in water; Soluble in DMSO, DMF	[1]

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted): The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the phthalimide and aminophenoxy rings, as well as the aliphatic protons of the ethyl linker.

• Phthalimide Protons: A multiplet in the range of δ 7.7-7.9 ppm.

• Aminophenoxy Protons: Two doublets in the aromatic region, characteristic of a 1,4-disubstituted benzene ring.

• Ethyl Linker Protons: Two triplets, one for the methylene group attached to the phthalimide nitrogen and another for the methylene group attached to the phenoxy oxygen.

• Amine Protons: A broad singlet for the -NH₂ group, the chemical shift of which would be dependent on the solvent and concentration.

¹³C NMR Spectroscopy (Predicted): The carbon NMR spectrum would display signals for the carbonyl carbons of the phthalimide group, the aromatic carbons of both ring systems, and the aliphatic carbons of the ethyl linker.

• Carbonyl Carbons: Resonances in the downfield region, typically around δ 168 ppm.

• Aromatic Carbons: A series of signals in the δ 110-150 ppm range.

• Aliphatic Carbons: Signals for the two methylene carbons of the ethyl linker.

FTIR Spectroscopy (Predicted): The infrared spectrum would be characterized by absorption bands corresponding to the various functional groups present in the molecule.

• N-H Stretching: A pair of bands in the 3300-3500 cm⁻¹ region, characteristic of a primary amine.

• C=O Stretching: Strong absorption bands around 1700-1770 cm⁻¹ for the imide carbonyl groups.

• C-O-C Stretching: Bands in the 1200-1300 cm⁻¹ region for the ether linkage.

• C-N Stretching: Absorptions in the 1250-1350 cm⁻¹ range.

Mass Spectrometry (Predicted): The mass spectrum would show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 282.29). Fragmentation patterns would likely involve cleavage of the ethyl linker and fragmentation of the phthalimide and aminophenoxy moieties.

Synthesis of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

A plausible and efficient synthetic route to 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione involves a two-step process starting from commercially available materials. This approach utilizes a Williamson ether synthesis followed by a nitro group reduction.

Proposed Synthetic Pathway

Proposed synthetic pathway for 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione.

Detailed Experimental Protocol

Step 1: Synthesis of 2-(2-(4-Nitrophenoxy)ethyl)isoindoline-1,3-dione

This step involves a Williamson ether synthesis, a reliable method for forming ethers from an alkoxide and an alkyl halide.[5][6][7]

• To a stirred solution of 4-nitrophenol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add anhydrous potassium carbonate (K₂CO₃, 2.0 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenoxide.

• Add a solution of N-(2-bromoethyl)phthalimide (1.1 eq) in DMF dropwise to the reaction mixture.

• Heat the reaction mixture to 80-90 °C and stir for 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with water, and dry under vacuum to yield the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-(2-(4-nitrophenoxy)ethyl)isoindoline-1,3-dione.

Step 2: Synthesis of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

The final step involves the reduction of the nitro group to a primary amine. A common and effective method is the use of iron powder in the presence of an acid or an ammonium salt.

• To a suspension of 2-(2-(4-nitrophenoxy)ethyl)isoindoline-1,3-dione (1.0 eq) in a mixture of ethanol and water, add ammonium chloride (NH₄Cl, 5.0 eq).

• Heat the mixture to reflux and add iron powder (Fe, 5.0 eq) portion-wise over 30 minutes.

• Continue to reflux the reaction mixture for 2-4 hours, monitoring the disappearance of the starting material by TLC.

• Upon completion, filter the hot reaction mixture through a pad of celite to remove the iron salts.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Extract the aqueous residue with a suitable organic solvent, such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the final product, 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione.

Applications in Research and Drug Development

The unique structural features of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione make it a valuable tool in several areas of chemical and pharmaceutical research.

Building Block for Complex Molecules

The presence of a reactive primary amine on the phenoxy ring allows for a wide range of chemical modifications, making this compound an excellent starting material for the synthesis of more complex molecules with potential biological activities.[1] The phthalimide group can also be a site for further functionalization.

Potential as a PROTAC Linker

Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that induce the degradation of target proteins.[8] They consist of a ligand for the target protein, a ligand for an E3 ubiquitin ligase, and a linker connecting the two. The phthalimide moiety is a well-established ligand for the Cereblon (CRBN) E3 ligase.[1][9] Therefore, 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione can serve as a precursor for the synthesis of PROTAC linkers. The aminophenoxy group provides a convenient attachment point for a ligand that binds to the protein of interest.

Conceptual structure of a PROTAC utilizing a linker derived from the title compound.

The ether linkage and the length of the ethyl group in the linker can influence the physicochemical properties and the efficacy of the resulting PROTAC.[10][11] The flexibility of the linker is a critical parameter for the formation of a stable ternary complex between the target protein, the PROTAC, and the E3 ligase.[1]

Conclusion

2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione is a molecule with significant potential in synthetic and medicinal chemistry. Its well-defined structure, predictable chemical properties, and versatile reactivity make it a valuable building block for the creation of novel compounds. The presence of the CRBN-binding phthalimide moiety positions it as a particularly interesting scaffold for the development of PROTACs and other targeted therapeutics. Further research into its synthesis, characterization, and application will undoubtedly unlock new opportunities in drug discovery and materials science.

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A Technical Guide to the Synthesis and Structural Analysis of p-(2-Phthalimidoethoxy)aniline

Abstract: This document provides a comprehensive technical overview of the synthesis and structural elucidation of p-(2-phthalimidoethoxy)aniline, a key bifunctional molecule often utilized as a linker in advanced drug development, including Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs). This guide details a reliable two-step synthetic protocol, explains the mechanistic principles, and outlines the analytical techniques required for unambiguous structural verification.

Introduction and Strategic Importance

p-(2-Phthalimidoethoxy)aniline, also known as N-(2-(4-aminophenoxy)ethyl)phthalimide, is a valuable heterobifunctional chemical linker. Its structure incorporates a terminal primary aniline group and a phthalimide-protected amino group, separated by an ethoxy-phenyl bridge. The aniline moiety provides a versatile reactive handle for various chemical modifications, while the phthalimide group serves as a stable protecting group for a primary amine, which can be deprotected under specific conditions to reveal a second reactive site. This dual functionality makes it an essential building block in medicinal chemistry for conjugating different molecular entities.[1][2]

The strategic importance of this molecule lies in its application for synthesizing more complex structures. The aniline can be diazotized or acylated, while the protected amine offers a latent nucleophile, enabling sequential and controlled conjugation strategies critical in the development of targeted therapeutics.

Synthetic Strategy and Protocol

The most efficient and widely adopted synthesis of p-(2-phthalimidoethoxy)aniline proceeds via a two-step pathway:

• Step 1: Williamson Ether Synthesis. Formation of the ether linkage by reacting p-nitrophenol with N-(2-bromoethyl)phthalimide.

• Step 2: Reduction of the Nitro Group. Conversion of the nitro intermediate to the target primary aniline.

This approach is favored due to the high yields, ready availability of starting materials, and operational simplicity.

Mechanistic Rationale

Williamson Ether Synthesis: This reaction is a classic SN2 (bimolecular nucleophilic substitution) process.[3][4] A strong base, such as potassium carbonate (K₂CO₃), deprotonates the hydroxyl group of p-nitrophenol to form a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon atom of N-(2-bromoethyl)phthalimide, displacing the bromide leaving group and forming the C-O ether bond.[3][5] The use of a polar aprotic solvent like dimethylformamide (DMF) is crucial as it effectively solvates the potassium cation without solvating the phenoxide anion, thereby maximizing the nucleophilicity of the phenoxide.

Nitro Group Reduction: The conversion of the aromatic nitro group to an amine is a fundamental transformation in organic synthesis. Catalytic hydrogenation using hydrogen gas (H₂) and a palladium on carbon (Pd/C) catalyst is a clean and highly efficient method.[6] The nitro group is adsorbed onto the surface of the palladium catalyst, where it reacts with hydrogen atoms, proceeding through nitroso and hydroxylamine intermediates before yielding the final aniline product.[7] This method avoids the use of harsh, stoichiometric metal-acid reductants like SnCl₂/HCl, simplifying product workup and purification.

Synthesis Workflow Diagram

Caption: Figure 1. Two-Step Synthesis Workflow

Detailed Experimental Protocol

Step 1: Synthesis of p-(2-Phthalimidoethoxy)nitrobenzene

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add p-nitrophenol (5.0 g, 35.9 mmol), N-(2-bromoethyl)phthalimide (10.1 g, 39.5 mmol), and potassium carbonate (K₂CO₃, 7.4 g, 53.9 mmol).

• Add N,N-dimethylformamide (DMF, 100 mL) to the flask.

• Heat the reaction mixture to 80 °C and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl Acetate in Hexane).

• After completion, cool the mixture to room temperature and pour it into 400 mL of ice-cold water with stirring.

• A yellow precipitate will form. Continue stirring for 30 minutes.

• Collect the solid product by vacuum filtration, wash thoroughly with water (3 x 100 mL), and then with a small amount of cold ethanol.

• Dry the product under vacuum to yield p-(2-phthalimidoethoxy)nitrobenzene as a pale-yellow solid.

Step 2: Synthesis of p-(2-Phthalimidoethoxy)aniline

• To a 500 mL hydrogenation flask, add the p-(2-phthalimidoethoxy)nitrobenzene (8.0 g, 25.6 mmol) from Step 1 and ethanol (200 mL).

• Carefully add 10% Palladium on Carbon (Pd/C, 0.8 g, 10% w/w) to the suspension.

• Seal the flask, evacuate the air, and purge with hydrogen gas (H₂).

• Pressurize the vessel with H₂ (50 psi or balloon pressure) and stir the mixture vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is completely consumed (typically 4-6 hours).

• Once complete, carefully vent the hydrogen gas and purge the flask with nitrogen or argon.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with ethanol (50 mL).

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude solid can be recrystallized from ethanol or purified by column chromatography to yield p-(2-phthalimidoethoxy)aniline as an off-white to light brown solid.

Structural Analysis and Characterization

Unambiguous confirmation of the final product's structure is achieved through a combination of spectroscopic techniques.[8]

Molecular Structure and NMR Assignments

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An In-Depth Technical Guide to the Spectroscopic Interpretation of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione (CAS 101351-09-1)

Introduction

For researchers, scientists, and professionals in drug development, the unequivocal structural confirmation of a chemical entity is a cornerstone of scientific integrity. This guide provides a detailed interpretation of the expected spectroscopic data for 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione (CAS 101351-09-1), a molecule possessing a phthalimide core linked to a p-aminophenoxy moiety via an ethyl bridge. The molecular formula is C₁₆H₁₄N₂O₃, with a molecular weight of 282.29 g/mol .[1] While extensive experimental data for this specific compound is not widely published, this document will leverage established spectroscopic principles and data from analogous structures to provide a robust predictive analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles.[1] This approach serves as a powerful tool for researchers in verifying the synthesis of this and related compounds.

Predicted ¹H NMR Spectroscopic Data

The ¹H NMR spectrum of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione is predicted to exhibit distinct signals corresponding to the aromatic protons of the phthalimide and p-aminophenoxy groups, as well as the aliphatic protons of the ethyl linker. The spectrum will be characterized by specific chemical shifts, multiplicities, and integration values for each unique proton environment.

Workflow for ¹H NMR Spectrum Prediction:

Caption: Logical workflow for predicting the ¹H NMR spectrum.

Table 1: Predicted ¹H NMR Data (Solvent: DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.85	m	4H	Ar-H (Phthalimide)	Protons on the phthalimide ring are deshielded by the adjacent carbonyl groups, appearing as a complex multiplet.[2]
~6.60	d, J ≈ 8.8 Hz	2H	Ar-H (ortho to -O)	These protons on the p-aminophenoxy ring are shielded by the electron-donating ether oxygen and split by the adjacent protons.[3]
~6.45	d, J ≈ 8.8 Hz	2H	Ar-H (ortho to -NH₂)	These protons are also shielded due to the electron-donating amino group and split by their neighbors.[3]
~4.50	s (broad)	2H	-NH ₂	The protons of the primary amine will likely appear as a broad singlet, and their chemical shift can be solvent-dependent.[3]
~4.10	t, J ≈ 5.5 Hz	2H	-O-CH ₂-	The methylene group adjacent to the oxygen is deshielded and appears as a triplet due to coupling with the neighboring CH₂ group.
~3.90	t, J ≈ 5.5 Hz	2H	-N-CH ₂-	The methylene group adjacent to the phthalimide nitrogen is also deshielded and appears as a triplet.

Predicted ¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum will provide complementary information, revealing the carbon skeleton of the molecule. Each unique carbon atom will resonate at a characteristic chemical shift, influenced by its hybridization and the electronegativity of neighboring atoms.

Table 2: Predicted ¹³C NMR Data (Solvent: DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale
~167.5	C =O (Phthalimide)	The carbonyl carbons of the imide are highly deshielded and will appear significantly downfield.
~148.0	Ar-C -O	The aromatic carbon directly attached to the ether oxygen is deshielded.[3]
~141.0	Ar-C -NH₂	The aromatic carbon bonded to the amino group is also deshielded.[3]
~134.5	Ar-C (Phthalimide, quaternary)	The quaternary carbons of the phthalimide ring.
~131.5	Ar-C H (Phthalimide)	Aromatic CH carbons of the phthalimide ring.
~123.0	Ar-C H (Phthalimide)	Aromatic CH carbons of the phthalimide ring.
~115.5	Ar-C H (ortho to -O)	Aromatic CH carbons on the p-aminophenoxy ring, shielded by the ether oxygen.[3]
~115.0	Ar-C H (ortho to -NH₂)	Aromatic CH carbons on the p-aminophenoxy ring, shielded by the amino group.[3]
~66.0	-O-C H₂-	The aliphatic carbon attached to the electronegative oxygen atom.
~38.0	-N-C H₂-	The aliphatic carbon attached to the phthalimide nitrogen.

Predicted IR Spectroscopic Data

The Infrared (IR) spectrum is instrumental in identifying the functional groups present in a molecule. For 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione, we anticipate characteristic absorption bands for the imide, amine, ether, and aromatic moieties.

Workflow for IR Spectrum Analysis:

Caption: A streamlined workflow for IR spectral interpretation.

Table 3: Predicted IR Absorption Bands

Frequency (cm⁻¹)	Intensity	Assignment	Functional Group
3450 - 3250	Medium-Strong	N-H stretch	Primary Amine
3100 - 3000	Medium	Aromatic C-H stretch	Aromatic Rings
2960 - 2850	Medium	Aliphatic C-H stretch	Ethyl Linker
~1770 & ~1710	Strong	C=O stretch (asymmetric & symmetric)	Phthalimide
1620 - 1580	Medium-Strong	N-H bend	Primary Amine
1510 - 1450	Medium-Strong	Aromatic C=C stretch	Aromatic Rings
1250 - 1200	Strong	Aryl-O stretch (asymmetric)	Aryl Ether
1050 - 1000	Medium	C-N stretch	Imide
850 - 800	Strong	p-disubstituted C-H bend (out-of-plane)	p-Aminophenoxy Ring

The presence of two strong carbonyl absorption bands is a hallmark of the phthalimide group.[1] The N-H stretching of the primary amine will likely appear as a doublet in the 3450-3250 cm⁻¹ region.[3]

Predicted Mass Spectrometry Fragmentation

Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for structural elucidation. Under electron ionization (EI), 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione is expected to produce a molecular ion peak and several characteristic fragment ions.

Predicted Fragmentation Pathways:

Caption: Predicted major fragmentation pathways in EI-MS.

Table 4: Predicted Key Mass Fragments

m/z	Proposed Ion Structure	Fragmentation Pathway
282	[C₁₆H₁₄N₂O₃]⁺	Molecular Ion (M⁺)
174	[C₉H₈NO₃]⁺	Cleavage of the N-CH₂ bond, loss of the aminophenoxyethyl radical.
148	[C₈H₆NO₂]⁺	Cleavage of the O-CH₂ bond, loss of the phthalimidoethyl radical.
147	[C₈H₅NO₂]⁺	Phthalimide cation, a very common and stable fragment from N-substituted phthalimides.[4]
108	[C₇H₈NO]⁺	p-Aminophenoxy cation resulting from cleavage at the ethyl linker.
80	[C₅H₆N]⁺	Loss of CO from the m/z 108 fragment.[5]

The base peak in the spectrum is likely to be the stable phthalimide cation at m/z 147. The fragmentation pattern provides a clear fingerprint of the three main structural components of the molecule.

Conclusion

This in-depth guide provides a comprehensive, albeit predictive, spectroscopic analysis of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione. By dissecting the molecule into its constituent parts—the phthalimide ring, the p-aminophenoxy group, and the ethyl linker—and applying fundamental principles of NMR, IR, and MS, we have constructed a detailed and scientifically grounded set of expected data. This guide is intended to serve as a valuable resource for researchers in the synthesis and characterization of this and structurally related compounds, ensuring a high degree of confidence in their molecular identity.

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Unveiling the Bio-Potential: A Technical Guide to the Biological Activity Profile of N-(2-(4-aminophenoxy)ethyl)phthalimide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides an in-depth exploration of the synthesis, predicted biological activities, and potential mechanisms of action of the novel phthalimide derivative, N-(2-(4-aminophenoxy)ethyl)phthalimide. Designed for professionals in the fields of medicinal chemistry, pharmacology, and drug development, this document synthesizes current knowledge on phthalimides to build a comprehensive profile of this specific molecule, offering both theoretical grounding and practical, field-proven experimental protocols.

Introduction: The Promise of the Phthalimide Scaffold

Phthalimides, characterized by an isoindoline-1,3-dione core, represent a privileged scaffold in medicinal chemistry.[1] The historical significance of thalidomide, despite its tragic teratogenic effects, opened the door to the discovery of its potent immunomodulatory and anti-inflammatory properties.[2] This has spurred extensive research into a vast array of phthalimide derivatives, revealing a remarkable spectrum of biological activities, including antimicrobial, anticonvulsant, analgesic, hypoglycemic, and anticancer effects.[3] The structural versatility of the phthalimide core allows for facile modification, enabling the fine-tuning of its pharmacological profile.[1] The title compound, N-(2-(4-aminophenoxy)ethyl)phthalimide, incorporates a flexible phenoxyethyl linker, a feature known to influence the biological activity of various pharmacophores. This guide will therefore focus on the predicted biological activities of this specific entity based on structure-activity relationship (SAR) studies of analogous compounds.

Synthesis and Physicochemical Characterization

The synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide can be achieved through several established synthetic routes. A common and efficient method is a modification of the Gabriel synthesis, which involves the N-alkylation of potassium phthalimide with a suitable electrophile.

Proposed Synthetic Pathway

A plausible and efficient synthesis commences with the protection of the amino group of 4-aminophenol, followed by etherification with 2-bromoethanol. The resulting intermediate is then halogenated and subsequently reacted with potassium phthalimide. The final deprotection step yields the target molecule.

Alternatively, a more direct approach involves the reaction of phthalic anhydride with 2-(4-aminophenoxy)ethan-1-amine. The precursor, 2-(4-aminophenoxy)ethan-1-amine, can be synthesized from 4-nitrophenol and 2-bromoethanol, followed by reduction of the nitro group.

Diagram of the Proposed Synthetic Pathway

Caption: Proposed synthetic routes to N-(2-(4-aminophenoxy)ethyl)phthalimide.

Physicochemical Properties (Predicted)

A summary of the predicted physicochemical properties of N-(2-(4-aminophenoxy)ethyl)phthalimide is presented below. These parameters are crucial for predicting the compound's pharmacokinetic profile (absorption, distribution, metabolism, and excretion - ADME).

Property	Predicted Value	Importance in Drug Discovery
Molecular Weight	282.29 g/mol	Influences diffusion and transport across membranes.
LogP	2.15	Indicates lipophilicity and affects solubility and membrane permeability.
Hydrogen Bond Donors	1	Influences solubility and binding to biological targets.
Hydrogen Bond Acceptors	4	Influences solubility and binding to biological targets.
Polar Surface Area	61.8 Ų	Affects membrane permeability and oral bioavailability.

Predicted Biological Activity Profile

Based on the extensive literature on phthalimide derivatives, N-(2-(4-aminophenoxy)ethyl)phthalimide is predicted to exhibit a range of biological activities. The following sections detail these predicted activities and provide established experimental protocols for their validation.

Anti-inflammatory Activity

Mechanistic Rationale: Phthalimide derivatives are well-documented as potent anti-inflammatory agents.[2] Their mechanism of action often involves the modulation of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), and the inhibition of key inflammatory enzymes like cyclooxygenase-2 (COX-2).[3] The presence of the aminophenoxy group in the target molecule may contribute to this activity, as phenolic compounds are known for their anti-inflammatory properties.

Experimental Workflow: In Vitro Anti-inflammatory Assay

Caption: Workflow for assessing in vitro anti-inflammatory activity.

Detailed Protocol: Nitric Oxide (NO) Inhibition Assay [4]

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare various concentrations of N-(2-(4-aminophenoxy)ethyl)phthalimide in serum-free DMEM. Remove the old medium from the cells and add 100 µL of the compound dilutions. Incubate for 1 hour.

• LPS Stimulation: Add 10 µL of lipopolysaccharide (LPS) solution (10 µg/mL stock) to each well to a final concentration of 1 µg/mL to induce an inflammatory response. Include a negative control (cells with medium only) and a positive control (cells with LPS only).

• Incubation: Incubate the plate for 24 hours at 37°C.

• Nitrite Quantification (Griess Assay):

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each well and incubate for another 10 minutes at room temperature, protected from light.

• Data Analysis: Measure the absorbance at 540 nm using a microplate reader. The concentration of nitrite is proportional to the intensity of the color. Calculate the percentage of NO inhibition compared to the LPS-treated positive control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of NO production).

Antimicrobial Activity

Mechanistic Rationale: The phthalimide scaffold is present in numerous compounds with demonstrated antibacterial and antifungal activities.[5] The mechanism of action can vary but may involve the inhibition of essential microbial enzymes or disruption of the cell membrane. The lipophilic nature of the phthalimide moiety facilitates passage through microbial cell walls.

Experimental Workflow: Antimicrobial Susceptibility Testing

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Detailed Protocol: Broth Microdilution Assay [6][7]

• Preparation of Compound Stock: Dissolve N-(2-(4-aminophenoxy)ethyl)phthalimide in a suitable solvent (e.g., DMSO) to prepare a high-concentration stock solution.

• Preparation of Microdilution Plates: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in a suitable microbial growth broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). The final volume in each well should be 100 µL.

• Preparation of Microbial Inoculum: Prepare a suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in sterile saline, adjusted to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria). Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 100 µL of the standardized inoculum to each well of the microtiter plate, resulting in a final volume of 200 µL. Include a growth control (broth with inoculum, no compound) and a sterility control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, and at 35°C for 24-48 hours for fungi.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the wells.

Antioxidant Activity

Mechanistic Rationale: The presence of a phenolic hydroxyl group in the 4-aminophenoxy moiety suggests that N-(2-(4-aminophenoxy)ethyl)phthalimide may possess antioxidant properties. Phenolic compounds are known to act as free radical scavengers, donating a hydrogen atom to stabilize free radicals and terminate chain reactions.

Experimental Workflow: DPPH Radical Scavenging Assay

Caption: Workflow for assessing antioxidant activity using the DPPH assay.

Detailed Protocol: DPPH Radical Scavenging Assay [8]

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Sample Preparation: Prepare a series of dilutions of N-(2-(4-aminophenoxy)ethyl)phthalimide in methanol.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution.

  • Include a blank (methanol only) and a positive control (a known antioxidant such as ascorbic acid).

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  • % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.

Anticancer Activity

Mechanistic Rationale: Numerous phthalimide derivatives have demonstrated significant anticancer activity against a variety of cancer cell lines.[9] Their mechanisms of action are diverse and can include the inhibition of angiogenesis, induction of apoptosis, and interference with cell cycle progression. The structural features of N-(2-(4-aminophenoxy)ethyl)phthalimide warrant its investigation as a potential anticancer agent.

Experimental Workflow: In Vitro Cytotoxicity Assay

Caption: Workflow for assessing in vitro anticancer activity using the MTT assay.

Detailed Protocol: MTT Assay [10][11]

• Cell Culture: Culture a human cancer cell line, such as A549 (lung carcinoma), in an appropriate medium supplemented with 10% FBS and antibiotics at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of N-(2-(4-aminophenoxy)ethyl)phthalimide for 48 to 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC₅₀ value, the concentration that inhibits 50% of cell growth, can then be determined.

Conclusion and Future Directions

N-(2-(4-aminophenoxy)ethyl)phthalimide is a novel compound with a promising, albeit predicted, biological activity profile. Based on the extensive and diverse bioactivities of the phthalimide scaffold, this molecule is a strong candidate for investigation as an anti-inflammatory, antimicrobial, antioxidant, and anticancer agent. The experimental protocols detailed in this guide provide a robust framework for researchers to systematically evaluate these potential therapeutic properties.

Future research should focus on the synthesis and thorough in vitro evaluation of N-(2-(4-aminophenoxy)ethyl)phthalimide. Positive results from these initial screens would warrant further investigation into its mechanism of action, in vivo efficacy, and safety profile. Structure-activity relationship studies, involving the synthesis and testing of analogues with modifications to the phenoxyethyl linker and the phthalimide ring, will be crucial for optimizing the potency and selectivity of this promising chemical scaffold.

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Unlocking the Therapeutic Potential of the Isoindoline-1,3-dione Scaffold: A Guide to Key Molecular Targets

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The isoindoline-1,3-dione scaffold, commonly known as the phthalimide core, is a privileged structure in medicinal chemistry. Its journey from the notoriety of thalidomide to the celebrated success of immunomodulatory imide drugs (IMiDs) like lenalidomide and pomalidomide illustrates a remarkable renaissance in drug discovery.[1][2] This guide provides a deep dive into the key molecular targets of isoindoline-1,3-dione derivatives, offering field-proven insights and detailed methodologies for researchers aiming to harness the therapeutic potential of this versatile chemical entity. We will explore the causality behind experimental choices and provide self-validating protocols to ensure scientific integrity.

Cereblon (CRBN): The Nexus of Targeted Protein Degradation

The discovery of Cereblon (CRBN) as the primary target of thalidomide and its analogs revolutionized our understanding of their therapeutic effects, particularly in multiple myeloma.[3][4] Isoindoline-1,3-dione derivatives containing a glutarimide ring can function as "molecular glues," binding to CRBN, a substrate receptor for the Cullin-4 RING E3 ubiquitin ligase (CRL4) complex.[3][5] This binding event alters the substrate specificity of the E3 ligase, inducing the ubiquitination and subsequent proteasomal degradation of specific "neo-substrate" proteins that would not normally be targeted.

Mechanism of Action: The CRL4CRBN E3 Ligase Complex

The glutarimide moiety of the drug binds within a hydrophobic pocket of CRBN, while the isoindoline-1,3-dione ring remains solvent-exposed.[6] This new composite surface on CRBN facilitates the recruitment of neo-substrates, most notably the Ikaros family zinc finger transcription factors IKZF1 and IKZF3.[3] The degradation of these factors is critical for the anti-myeloma and immunomodulatory activities of the drugs.[3] This mechanism has paved the way for the development of Proteolysis-Targeting Chimeras (PROTACs), where the isoindoline-1,3-dione core serves as an E3 ligase handle to induce the degradation of other specific proteins of interest.[5]

Diagram: CRBN-Mediated Protein Degradation

Caption: IMiD binding to CRBN alters its substrate specificity, leading to neosubstrate ubiquitination and degradation.

Experimental Protocol: Western Blot for IKZF1 Degradation

This protocol validates the CRBN-mediated activity of a test compound by measuring the degradation of the neo-substrate IKZF1 in a relevant cell line (e.g., MM.1S multiple myeloma cells).

1. Cell Culture and Treatment:

• Culture MM.1S cells in RPMI-1640 medium supplemented with 10% FBS, 2 mM L-glutamine, and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Seed cells at a density of 0.5 x 10⁶ cells/mL in 6-well plates.

• Treat cells with the isoindoline-1,3-dione derivative at various concentrations (e.g., 0.1, 1, 10 µM) or a vehicle control (DMSO) for a specified time (e.g., 4-24 hours). Include a positive control like lenalidomide.

2. Cell Lysis:

• Harvest cells by centrifugation (300 x g for 5 minutes).

• Wash the cell pellet once with ice-cold Phosphate Buffered Saline (PBS).

• Lyse the cells in ice-cold RIPA buffer containing a protease and phosphatase inhibitor cocktail.

• Incubate on ice for 30 minutes with periodic vortexing.

• Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

4. SDS-PAGE and Western Blotting:

• Normalize protein amounts for all samples (e.g., 20-30 µg per lane).

• Separate proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) on a 4-12% Bis-Tris gel.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against IKZF1 overnight at 4°C.

• Incubate with a loading control antibody (e.g., β-actin or GAPDH) to ensure equal protein loading.

• Wash the membrane three times with TBST.

• Incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

5. Detection:

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify band intensity using densitometry software. A decrease in the IKZF1 band intensity relative to the loading control indicates compound-induced degradation.

Cyclooxygenase (COX): Targeting Inflammation and Pain

A significant body of research has identified isoindoline-1,3-dione derivatives as potent inhibitors of cyclooxygenase (COX) enzymes, which are central to the inflammatory cascade.[7][8][9] COX-1 and COX-2 convert arachidonic acid into prostaglandins, which are key mediators of pain, inflammation, and fever. While COX-1 is constitutively expressed and has homeostatic functions, COX-2 is inducible at sites of inflammation. Selective inhibition of COX-2 is a desirable therapeutic strategy to reduce inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.[8]

Therapeutic Rationale and Structure-Activity Insights

Derivatives have been synthesized that show varying degrees of selectivity for COX-2 over COX-1.[9][10][11] Molecular docking studies suggest that the isoindoline-1,3-dione moiety can interact with key residues like Arg120 and Tyr355 within the COX-2 active site.[9] The nature of the substituents on the phthalimide core and the linker connecting it to other pharmacophores significantly influences potency and selectivity.[9][12] This makes the scaffold a promising starting point for developing novel anti-inflammatory and analgesic agents.[13][14][15]

Table: COX Inhibition Data for Select Isoindoline-1,3-dione Derivatives

Compound ID	Target	IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	Reference
Hybrid 10b	COX-2	0.11	-	[11]
Hybrid 11d	COX-2	0.18	103	[11]
ZM Compound	COX-1/COX-2	-	Slightly higher for COX-2	[8]
ZJ1	COX-2	Potent (near Celecoxib)	-	[10][16]

Experimental Protocol: In Vitro COX-1/COX-2 Inhibition Assay

This fluorometric or colorimetric assay quantifies the ability of a test compound to inhibit the peroxidase activity of purified COX-1 and COX-2 enzymes.

1. Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes.

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0).

• Heme cofactor.

• Substrate: Arachidonic Acid.

• Probe (e.g., ADHP for fluorometric assay).

• Test compounds dissolved in DMSO.

• Reference inhibitors (e.g., SC-560 for COX-1, Celecoxib for COX-2).

• 96-well microplate (black plates for fluorescence).

• Plate reader.

2. Procedure:

• Prepare enzyme solutions by diluting COX-1 and COX-2 with cold reaction buffer containing heme.

• In separate wells of the microplate, add the reaction buffer, the enzyme solution (COX-1 or COX-2), and the test compound at various concentrations. Include wells for "no inhibitor" and "background" (no enzyme) controls.

• Incubate the plate for 10 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding a solution of arachidonic acid and the detection probe to all wells.

• Immediately begin kinetic reading on a plate reader (e.g., Ex/Em = 535/587 nm for ADHP) at 37°C, taking readings every minute for 10-15 minutes.

3. Data Analysis:

• Calculate the rate of reaction (slope of the linear portion of the kinetic curve) for each well.

• Subtract the background rate from all other rates.

• Calculate the percent inhibition for each concentration of the test compound using the formula: % Inhibition = 100 * (1 - (Rate_with_inhibitor / Rate_no_inhibitor))

• Plot the percent inhibition against the logarithm of the compound concentration.

• Determine the IC₅₀ value (the concentration that causes 50% inhibition) by fitting the data to a four-parameter logistic curve.

Diagram: COX Inhibition Assay Workflow

Caption: Step-by-step workflow for determining the IC50 of COX inhibitors.

Additional Key Therapeutic Targets

The versatility of the isoindoline-1,3-dione scaffold extends to several other targets, underpinning its broad therapeutic potential in oncology, neurology, and immunology.

A. Tumor Necrosis Factor-alpha (TNF-α)

TNF-α is a pro-inflammatory cytokine implicated in a range of inflammatory diseases and cancers. Thalidomide and its derivatives are known to inhibit the production of TNF-α.[7][17][18] The mechanism involves enhancing the degradation of TNF-α mRNA. Several studies have focused on synthesizing isoindoline-1,3-dione derivatives specifically designed to potently inhibit TNF-α production from immune cells like monocytes and macrophages.[7][18][19]

B. Vascular Endothelial Growth Factor (VEGF)

VEGF is a critical signaling protein that stimulates angiogenesis (the formation of new blood vessels), a process essential for tumor growth and metastasis. The anti-angiogenic properties of isoindoline-1,3-dione derivatives are partly attributed to their ability to inhibit VEGF signaling.[17][20] They can interfere with the production of VEGF and other pro-angiogenic factors, making them valuable candidates for anticancer therapies.[3][21]

C. Neurological Targets

• Anticonvulsant Activity: Numerous isoindoline-1,3-dione derivatives have demonstrated significant anticonvulsant effects in preclinical models.[22][23][24][25] While the exact mechanisms are still under investigation, they are thought to involve modulation of voltage-gated sodium channels and potentiation of GABAergic neurotransmission, similar to established antiepileptic drugs.[26]

• Acetylcholinesterase (AChE) Inhibition: As a key enzyme that breaks down the neurotransmitter acetylcholine, AChE is a major target in the symptomatic treatment of Alzheimer's disease.[27] Several isoindoline-1,3-dione hybrids have been designed and synthesized, showing potent AChE inhibitory activity, suggesting their potential in managing neurodegenerative disorders.[27][28][29]

Table: Anticancer Activity of Select Isoindoline-1,3-dione Derivatives

Compound Derivative	Cancer Cell Line	IC₅₀	Reference
2-(4-(2-Bromoacetyl)phenyl)isoindoline-1,3-dione	Raji (Burkitt's lymphoma)	0.26 µg/mL	[30][31]
2-(4-(2-Bromoacetyl)phenyl)isoindoline-1,3-dione	K562 (Chronic Myeloid Leukemia)	3.81 µg/mL	[30][31]
Compound 7 (containing azide and silyl ether)	A549 (Lung Cancer)	19.41 µM	[32]
DIPTH	MCF-7 (Breast Cancer)	Induces Apoptosis	[33]

Conclusion and Future Directions

The isoindoline-1,3-dione scaffold is a testament to the power of medicinal chemistry in transforming a once-feared molecule into a cornerstone of modern therapeutics. Its ability to modulate a diverse array of biological targets—from the targeted protein degradation machinery of Cereblon to classical enzyme targets like COX and AChE—highlights its immense potential. Future research will undoubtedly focus on refining the structure-activity relationships for each target to enhance selectivity and potency, minimizing off-target effects. The continued exploration of this privileged scaffold, particularly in the rational design of PROTACs and other novel chemical entities, promises to deliver the next generation of therapies for cancer, inflammation, and neurological diseases.

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• Evaluation of Cytotoxic Potentials of Some Isoindole-1, 3-Dione Derivatives on HeLa, C6 and A549 Cancer Cell Lines. (n.d.). PubMed.
• Docking, Synthesis and Anticonvulsant Activity of N-substituted Isoindoline-1,3-dione. (n.d.).
• The Synthesis, Anticancer Activity, Structure-Activity Relationships and Molecular Modelling Studies of Novel Isoindole-1,3(2H)-dione Compounds Containing Different Functional Groups. (2020, July 1).
• Anti-inflammatory aminoacetylenic isoindoline-1,3-dione derivatives modulate cytokines production from different spleen cell populations. (2012, November). International Immunopharmacology, 14(3), 296-301.
• Chelucci, R. C., et al. (2025, November 1). Isoindoline-1,3-dione Derivatives as Prototypes for Anticonvulsant Drug Discovery. Medicinal chemistry (Shariqah (United Arab Emirates)).
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Comprehensive literature review on 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione, a molecule integrating the phthalimide core with a flexible aminophenoxyethyl side chain, stands as a compound of significant interest within medicinal chemistry. The isoindoline-1,3-dione scaffold is a well-established pharmacophore present in numerous bioactive compounds, including the notorious thalidomide and its clinically successful immunomodulatory analogs. This technical guide provides a comprehensive literature review of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione, detailing its chemical properties, synthesis, and potential biological activities. While specific experimental data for this exact compound remains limited in publicly accessible literature, this guide synthesizes available information on closely related analogs and the parent chemical moieties to provide a predictive framework for its behavior and to guide future research. Particular focus is placed on its potential as a modulator of key neurological targets, including acetylcholinesterase and dopamine receptors, highlighting its promise in the development of novel therapeutics for neurodegenerative and psychiatric disorders.

Introduction: The Isoindoline-1,3-dione Scaffold in Drug Discovery

The isoindoline-1,3-dione, commonly known as the phthalimide group, is a privileged structure in medicinal chemistry, recognized for its broad spectrum of biological activities. Its presence in therapeutic agents ranges from the immunomodulatory effects of lenalidomide and pomalidomide to the anticonvulsant and anxiolytic properties of various derivatives. The unique chemical architecture of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione, featuring an isoindoline core, a 4-aminophenoxy aromatic moiety, and an ethyl linker, suggests a potential for multifaceted interactions with biological targets.[1] This guide aims to consolidate the current understanding of this specific molecule and to provide a scientifically grounded perspective on its potential applications.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to predicting its pharmacokinetic and pharmacodynamic behavior.

Property	Value	Source
CAS Number	101351-09-1	[2]
Molecular Formula	C₁₆H₁₄N₂O₃	[2]
Molecular Weight	282.29 g/mol	[1]
Appearance	Crystalline solid (predicted)	[1]
Hydrogen Bond Donors	1 (from the primary amine)	[1]
Hydrogen Bond Acceptors	4 (two carbonyl oxygens, one ether oxygen, one amine nitrogen)	[1]

The presence of both hydrogen bond donors and acceptors suggests that 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione can participate in various intermolecular interactions, influencing its solubility and binding to biological targets.[1]

Synthesis and Characterization

Proposed Synthesis Workflow

The synthesis likely proceeds via two main approaches:

Method A: Gabriel Synthesis Variation

This classic method for synthesizing primary amines can be adapted. It would involve the N-alkylation of potassium phthalimide with a suitable 2-(4-nitrophenoxy)ethyl halide, followed by the reduction of the nitro group to the primary amine.

Method B: Condensation Reaction

A more direct approach involves the condensation of phthalic anhydride with 2-(4-aminophenoxy)ethan-1-amine. This reaction is typically carried out in a high-boiling point solvent such as glacial acetic acid or toluene, often with azeotropic removal of water to drive the reaction to completion.[4][5]

Caption: Potential signaling pathways modulated by 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione.

Future Research Directions

The current body of literature highlights a significant potential for 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione as a lead compound in drug discovery, particularly in the area of neurotherapeutics. However, to fully realize this potential, several key areas require further investigation:

• Definitive Synthesis and Characterization: The development and publication of a detailed, reproducible synthetic protocol, along with comprehensive spectroscopic data (¹H NMR, ¹³C NMR, MS, IR), is of paramount importance.

• Quantitative Biological Evaluation: In vitro assays to determine the IC₅₀ for acetylcholinesterase and the Ki for dopamine D2 and other relevant receptors are crucial to quantify its biological activity.

• In Vitro Neuroprotection Studies: Cellular models of neurodegeneration (e.g., using SH-SY5Y or primary neuronal cultures) should be employed to assess its neuroprotective effects against various insults like oxidative stress and excitotoxicity.

• Mechanism of Action Studies: Investigations into the specific signaling pathways modulated by this compound, such as the Nrf2/ARE and MAPK pathways, will provide a deeper understanding of its mode of action.

• In Vivo Studies: Should in vitro studies yield promising results, subsequent in vivo studies in animal models of neurodegenerative or psychiatric disorders would be warranted to evaluate its efficacy and pharmacokinetic profile.

Conclusion

2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione represents a molecule of considerable interest, strategically combining the pharmacologically privileged isoindoline-1,3-dione scaffold with a functional side chain that suggests potential interactions with key neurological targets. While specific experimental data for this compound is currently scarce, this comprehensive review of related structures and parent moieties provides a strong rationale for its further investigation. Its potential to act as an acetylcholinesterase inhibitor and a dopamine receptor modulator, coupled with possible neuroprotective effects, positions it as a promising candidate for the development of novel therapeutics for complex neurological and psychiatric conditions. The future of this compound lies in rigorous experimental validation of these predicted properties, which could unlock a new avenue in the quest for effective treatments for debilitating brain disorders.

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A-Z Guide to Physicochemical Characterization: Spotlight on p-(2-Phthalimidoethoxy)aniline

Abstract

In the landscape of pharmaceutical and chemical research, a thorough understanding of a molecule's fundamental physicochemical properties is the bedrock upon which successful development is built. These properties govern everything from synthetic route optimization and formulation design to pharmacokinetic behavior and ultimate therapeutic efficacy. This in-depth technical guide focuses on p-(2-phthalimidoethoxy)aniline, a molecule featuring a primary aromatic amine, an ether linkage, and a phthalimide moiety—functional groups of significant interest in medicinal chemistry. As comprehensive data for this specific compound is not widely published, this document serves as a proactive, methodology-focused whitepaper. It provides a full suite of detailed, field-proven protocols for the systematic determination of its core physicochemical characteristics and solubility profile. By following this guide, researchers can generate the high-quality, reproducible data essential for advancing their development programs.

Introduction: The Imperative for Foundational Knowledge

The journey of a chemical entity from discovery to application is paved with data. Before a molecule like p-(2-phthalimidoethoxy)aniline can be effectively utilized as a pharmaceutical intermediate or a research tool, its intrinsic properties must be meticulously mapped. Its structure—a hybrid of a reactive aniline, a flexible ether, and a bulky, lipophilic phthalimide—suggests a complex interplay of forces that will define its behavior. Aromatic amines are a cornerstone of medicinal chemistry, while the phthalimido group is often used as a protecting group for amines or as a pharmacophore in its own right.[1][2][3]

This guide is structured not as a static data sheet, but as a strategic workflow. It is designed to empower researchers in drug discovery and process development to undertake a comprehensive characterization campaign. We will detail the "what," the "how," and, most importantly, the "why" behind each critical physicochemical measurement.

Chemical Identity

A precise definition of the molecule is the mandatory first step for any scientific investigation.

• IUPAC Name: 4-(2-(1,3-dioxoisoindolin-2-yl)ethoxy)aniline

• Synonyms: p-(2-phthalimidoethoxy)aniline

• CAS Number: While a definitive CAS number for this specific parent aniline is not readily found in public databases, related structures are well-documented (e.g., Ethyl 4-(2-phthalimidoethoxy)acetoacetate, CAS 88150-75-8).[4] Researchers should assign an internal registration number for tracking.

• Molecular Formula: C₁₆H₁₄N₂O₃

• Molecular Weight: 282.29 g/mol

Chemical Structure:

Comprehensive Physicochemical Characterization Workflow

The following sections outline the critical experimental determinations required to build a complete physicochemical profile. The relationship between these core properties forms a logical progression for characterization.

Caption: Workflow for Thermodynamic Solubility Determination.

Analytical Method: Generic HPLC-UV Protocol

A robust analytical method is essential for quantifying the analyte in the LogD and solubility studies.

• Instrumentation: Standard HPLC system with a UV or Photodiode Array (PDA) detector. [5]* Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point. [6]* Mobile Phase: A gradient elution using:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start with a high aqueous percentage and ramp up the organic phase (e.g., 10% to 90% B over 10 minutes).

• Detection: Monitor at a wavelength of maximum absorbance for the analyte, determined by a PDA scan (likely around 254 nm or 280 nm).

• Validation: The method must be validated for linearity, accuracy, and precision. A calibration curve should be generated using at least five standards of known concentration, with a correlation coefficient (R²) > 0.999. [7][8][9]

Data Summary and Interpretation

All quantitative data generated from these protocols should be meticulously documented and summarized in a clear, tabular format for easy comparison and interpretation.

Table 1: Target Physicochemical Profile for p-(2-phthalimidoethoxy)aniline

Parameter	Recommended Method	Importance in Drug Development	Target Value/Observation
Melting Point	Differential Scanning Calorimetry (DSC)	Purity assessment, solid-state stability	To be determined (TBD)
Decomposition Temp.	Thermogravimetric Analysis (TGA)	Defines thermal stability for processing/storage	TBD
pKa (basic)	Potentiometric Titration	Governs ionization, solubility, and absorption	TBD
LogP (neutral)	Shake-Flask (OECD 107)	Intrinsic lipophilicity, ADME prediction	TBD
LogD (pH 7.4)	Shake-Flask (OECD 107)	Biologically relevant lipophilicity	TBD
Aqueous Solubility	Shake-Flask (pH 1.2, 4.5, 6.8)	BCS classification, oral bioavailability prediction	TBD
Organic Solubility	Shake-Flask (DMSO, EtOH, etc.)	Process chemistry, formulation options	TBD

Conclusion

The systematic, protocol-driven approach outlined in this guide provides a robust framework for the comprehensive physicochemical and solubility characterization of p-(2-phthalimidoethoxy)aniline. By diligently executing these validated methods, researchers can generate the critical data package needed to make informed decisions, mitigate development risks, and unlock the full potential of this promising chemical entity. This foundational knowledge is not merely a regulatory checkbox; it is the scientific compass that guides a molecule toward its intended application.

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• OECD. (1981). Test No. 102: Melting Point/ Melting Range. OECD Guidelines for the Testing of Chemicals, Section 1. [Link]

• OECD. Test No. 102: Melting Point/ Melting Range. [Link]

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• Czerwiński, M., et al. (2021). Quantification of aniline and N-methylaniline in indigo. PubMed Central. [Link]

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• ResearchGate. (2015). Synthesis, Characterization, and Pharmacological Evaluation of Selected Aromatic Amines. [Link]

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• OECD. Test No. 112: Dissociation Constants in Water. [Link]

• ResearchGate. (2019). Shake-Flask Aqueous Solubility assay (Kinetic solubility) v1. [https://www.researchgate.net/publication/337854634_Shake-Flask_Aqueous_Solubility_assay_Kinetic_solubility_v1]([Link]_ Solubility_assay_Kinetic_solubility_v1)

• Pharmacareerinsider. (2024). Chemical Properties of Aromatic Amines: Reactions & Applications. [Link]

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• PubChem. 4-(2-Morpholinoethoxy)aniline. [Link]

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• Pharmaffiliates. 4-(2-Phthalimidoethoxy)acetoacetic Acid Ethyl Ester. [Link]

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Hypothesized Mechanisms of Action for 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

An In-Depth Technical Guide to the

Executive Summary

The compound 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione is a synthetic molecule featuring the isoindoline-1,3-dione core structure.[1][2] This scaffold is the foundation of several highly successful therapeutic agents, including thalidomide, pomalidomide, and apremilast. While specific, in-depth mechanistic studies on 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione are not extensively available in public literature, its structural architecture allows for the formulation of several evidence-based hypotheses regarding its potential biological activities.[1]

This technical guide provides a comprehensive analysis of the most probable mechanisms of action for this compound, grounded in the well-established pharmacology of its structural analogs. We will explore three primary, plausible pathways: modulation of the Cereblon E3 ubiquitin ligase complex, inhibition of phosphodiesterase 4 (PDE4), and neuro-modulatory activity through acetylcholinesterase inhibition. For each hypothesis, we will detail the underlying molecular signaling, discuss the causality behind experimental choices for validation, and provide detailed protocols for key assays. This document is intended for researchers, scientists, and drug development professionals seeking to understand and investigate the therapeutic potential of this and similar isoindoline-1,3-dione derivatives.

Structural Analysis and Mechanistic Overview

The molecule 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione is characterized by a central phthalimide group (the isoindoline-1,3-dione core) connected via an ethyl linker to a 4-aminophenoxy moiety.[1] This phthalimide core is the critical pharmacophore responsible for the profound biological effects of two major drug classes:

• Immunomodulatory Drugs (IMiDs): This class, including thalidomide, lenalidomide, and pomalidomide, functions by binding to the protein Cereblon (CRBN), thereby hijacking the CUL4-RBX1-DDB1-CRBN (CRL4^CRBN^) E3 ubiquitin ligase complex.[3][4][5]

• Phosphodiesterase 4 (PDE4) Inhibitors: Apremilast is a prime example, where the phthalimide structure facilitates the inhibition of the PDE4 enzyme, a key regulator of intracellular cyclic AMP (cAMP) and inflammation.[6][7]

Given this structural heritage, it is logical to hypothesize that 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione acts through one or more of these established mechanisms.

Hypothesis I: Cereblon (CRBN) E3 Ligase Modulation

The most profound activity associated with the isoindoline-1,3-dione scaffold is its ability to function as a "molecular glue," recruiting novel protein substrates to the CRL4^CRBN^ E3 ligase for ubiquitination and subsequent proteasomal degradation.[5][]

2.1. Core Mechanism: Neosubstrate Degradation

Pomalidomide and its analogs bind to a specific pocket within the CRBN protein.[5] This binding event subtly alters the substrate-binding surface of CRBN, creating a novel interface that has high affinity for so-called "neosubstrates," which do not normally interact with the ligase. In the context of multiple myeloma, the key neosubstrates are the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3).[5][9] The ensuing degradation of these factors is directly cytotoxic to myeloma cells.[9]

Beyond its direct anti-cancer effects, this mechanism has significant immunomodulatory consequences. The degradation of Ikaros and Aiolos in T-cells reduces the expression of IL-2, a key cytokine for T-cell proliferation and activity, and enhances the activity of Natural Killer (NK) cells.[5][10] The compounds also exhibit anti-angiogenic properties, crucial for restricting tumor growth.[4][11]

Caption: Hypothesized CRBN E3 Ligase Modulation Pathway.

2.2. Experimental Validation Workflow

To determine if 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione acts as an IMiD, a tiered experimental approach is necessary.

Tier 1: Target Engagement

• Objective: Confirm direct binding to CRBN.

• Protocol: Surface Plasmon Resonance (SPR)

  • Immobilize recombinant human CRBN protein on a sensor chip.

  • Prepare a dilution series of the test compound (e.g., 0.1 nM to 10 µM) in running buffer.

  • Flow the compound solutions over the CRBN-coated surface and a reference surface.

  • Measure the change in response units (RU) over time to determine association (k_a_) and dissociation (k_d_) rates.

  • Calculate the equilibrium dissociation constant (K_D_) to quantify binding affinity.

• Causality: A low K_D_ value would provide strong evidence of direct, high-affinity binding to the primary target, which is the foundational requirement for this mechanism.

Tier 2: Cellular Mechanism

• Objective: Verify degradation of known neosubstrates.

• Protocol: Western Blot for Ikaros/Aiolos Degradation

  • Culture a relevant cell line (e.g., MM.1S multiple myeloma cells).

  • Treat cells with a dose range of the test compound for a specified time (e.g., 4-24 hours). Include a vehicle control (DMSO) and a positive control (Pomalidomide).

  • Lyse the cells and quantify total protein concentration using a BCA assay.

  • Separate equal amounts of protein lysate via SDS-PAGE.

  • Transfer proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for Ikaros, Aiolos, and a loading control (e.g., GAPDH or β-actin).

  • Apply HRP-conjugated secondary antibodies and visualize bands using an enhanced chemiluminescence (ECL) substrate.

• Causality: A dose-dependent decrease in Ikaros and Aiolos protein levels, relative to the loading control, would confirm that the compound engages CRBN in a cellular context and induces the expected downstream degradation event.

Tier 3: Functional Outcomes

• Objective: Assess the predicted anti-proliferative and immunomodulatory effects.

• Protocol: Cell Viability and T-Cell Co-culture Assays

  • Viability: Treat myeloma cells with the compound for 72 hours and measure viability using a CellTiter-Glo® luminescent assay to determine the IC50.

  • Immunomodulation: Co-culture peripheral blood mononuclear cells (PBMCs) with myeloma cells in the presence of the compound. After 48-72 hours, measure IL-2 secretion in the supernatant via ELISA and quantify T-cell proliferation using flow cytometry.

• Causality: Demonstrating cytotoxicity against myeloma cells, coupled with reduced IL-2 secretion and enhanced T-cell activity, would link the molecular mechanism (neosubstrate degradation) to the hallmark functional outcomes of an IMiD.

Hypothesis II: Phosphodiesterase 4 (PDE4) Inhibition

An alternative, well-established mechanism for phthalimide-containing compounds is the inhibition of PDE4.[6] PDE4 is a superfamily of enzymes that specifically hydrolyze cyclic adenosine monophosphate (cAMP), a critical second messenger in inflammatory cells.[7]

3.1. Core Mechanism: cAMP Elevation and Anti-Inflammatory Signaling

By inhibiting PDE4, a drug like apremilast prevents the degradation of cAMP.[6][12] The resulting increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA). PKA then phosphorylates and modulates the activity of various transcription factors, including CREB (cAMP response element-binding protein). This signaling cascade ultimately leads to a down-regulation of pro-inflammatory cytokine transcription (e.g., TNF-α, IL-23, IL-17) and an up-regulation of anti-inflammatory cytokines (e.g., IL-10).[7][12]

Caption: Hypothesized PDE4 Inhibition Pathway.

3.2. Experimental Validation Workflow

Tier 1: Target Engagement

• Objective: Confirm direct inhibition of PDE4 enzymatic activity.

• Protocol: In Vitro PDE4 Enzyme Assay

  • Use a commercially available PDE4 assay kit (e.g., a fluorescence polarization-based assay).

  • Add recombinant human PDE4 enzyme to wells of a microplate.

  • Add a dilution series of the test compound, followed by a fluorescently labeled cAMP substrate.

  • Incubate to allow the enzymatic reaction to proceed.

  • Stop the reaction and add a binding agent that selectively binds to the hydrolyzed AMP product.

  • Measure fluorescence polarization. High polarization indicates un-hydrolyzed cAMP (inhibition), while low polarization indicates hydrolysis.

  • Calculate the IC50 value for PDE4 inhibition.

• Causality: A low IC50 value directly demonstrates that the compound can inhibit the catalytic activity of the target enzyme, which is the initiating step of this mechanistic cascade.

Tier 2: Cellular Mechanism

• Objective: Verify the expected increase in intracellular cAMP.

• Protocol: Cellular cAMP Measurement Assay

  • Culture human PBMCs or a monocytic cell line like U937.

  • Pre-treat cells with a phosphodiesterase inhibitor (like IBMX) to prevent rapid degradation of newly synthesized cAMP, then treat with a dilution series of the test compound for 15-30 minutes.

  • Lyse the cells and measure intracellular cAMP levels using a competitive ELISA or a homogenous time-resolved fluorescence (HTRF) assay.

• Causality: An observed dose-dependent increase in intracellular cAMP provides a direct link between target engagement (PDE4 inhibition) and the key downstream second messenger signal in a relevant cell type.

Tier 3: Functional Outcomes

• Objective: Measure the modulation of inflammatory cytokines.

• Protocol: Cytokine Release Assay

  • Isolate human PBMCs from healthy donor blood.

  • Pre-treat the cells with a dilution series of the test compound for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS) to induce a strong inflammatory response.

  • Incubate for 18-24 hours.

  • Collect the cell culture supernatant.

  • Quantify the concentration of TNF-α (pro-inflammatory) and IL-10 (anti-inflammatory) using ELISA.

• Causality: Demonstrating that the compound can inhibit the production of a key pro-inflammatory cytokine (TNF-α) while potentially increasing an anti-inflammatory one (IL-10) validates the functional, anti-inflammatory consequence of the PDE4-cAMP signaling axis.

Hypothesis III: Neuro-Modulatory Activity

Preliminary information suggests that 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione may interact with neurological targets, specifically acetylcholinesterase (AChE) and the Dopamine D2 receptor.[1] This is supported by broader research showing various isoindoline-1,3-dione derivatives possess AChE inhibitory activity, a key strategy in managing the symptoms of Alzheimer's disease.[13][14]

4.1. Core Mechanism: Acetylcholinesterase Inhibition

AChE is the enzyme responsible for breaking down the neurotransmitter acetylcholine in the synaptic cleft. By inhibiting AChE, the concentration and duration of action of acetylcholine are increased, enhancing cholinergic neurotransmission, which is crucial for memory and cognition.

4.2. Experimental Validation Workflow

• Objective: Determine if the compound inhibits AChE activity.

• Protocol: Ellman's Assay for AChE Inhibition

  • Prepare a solution of purified AChE enzyme in a phosphate buffer.

  • In a 96-well plate, add the enzyme, a dilution series of the test compound, and 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).

  • Initiate the reaction by adding the substrate, acetylthiocholine iodide.

  • AChE hydrolyzes acetylthiocholine to thiocholine. Thiocholine then reacts with DTNB to produce a yellow-colored compound (TNB), which is measured spectrophotometrically at 412 nm.

  • Monitor the rate of color change to determine enzyme activity.

  • Calculate the IC50 of the compound for AChE inhibition.

• Causality: A potent IC50 value in this assay would confirm the compound's ability to inhibit a key enzyme in neurotransmission, providing a direct biochemical basis for potential neuro-modulatory effects. Further cell-based neuroprotection assays, for instance against oxidative stress in SH-SY5Y neuroblastoma cells, could then be employed to assess functional outcomes.[15]

Quantitative Data Summary

As specific experimental data for 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione is limited, the following table presents representative activity data for compounds that exemplify the hypothesized mechanisms of action. This serves as a benchmark for future experimental evaluation.

Compound	Mechanism of Action	Key Assay	Representative IC50 / K_D_	Cell Line / System
Pomalidomide	CRBN Modulation	Ikaros Degradation (DC50)	~10-50 nM	MM.1S Cells
Apremilast	PDE4 Inhibition	PDE4B Enzymatic Assay (IC50)	~10-100 nM	Recombinant Enzyme
Donepezil	AChE Inhibition	AChE Enzymatic Assay (IC50)	~5-10 nM	Purified Enzyme

Conclusion and Future Directions

The structural motif of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione places it at the crossroads of several powerful therapeutic mechanisms. Based on robust precedent from clinically approved drugs, the most probable mechanisms of action are modulation of the CRL4^CRBN^ E3 ligase, inhibition of PDE4, or inhibition of acetylcholinesterase. Each of these hypotheses is scientifically sound and experimentally testable.

The critical path forward for characterizing this compound involves a systematic, tiered approach as outlined in this guide. By first confirming direct target engagement (e.g., binding to CRBN or inhibition of PDE4/AChE) and then validating the downstream cellular and functional consequences, researchers can definitively elucidate its primary mechanism of action. Such studies will be essential to unlock the therapeutic potential of this promising molecule and guide its future development.

References

• Wikipedia. (n.d.). Thalidomide.
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Exploring the pharmacophore of N-(2-(4-aminophenoxy)ethyl)phthalimide

An In-Depth Technical Guide to the Pharmacophore Elucidation of N-(2-(4-aminophenoxy)ethyl)phthalimide

Executive Summary

The phthalimide scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of biologically active compounds.[1] N-(2-(4-aminophenoxy)ethyl)phthalimide represents a versatile template, incorporating several key chemical moieties: a planar phthalimide group, a flexible ethyl linker, an ether linkage, a phenyl ring, and a terminal primary amine. Understanding the spatial arrangement of its essential chemical features—its pharmacophore—is paramount for rationally designing novel therapeutics and elucidating its mechanism of action.

This technical guide provides a comprehensive framework for exploring the pharmacophore of N-(2-(4-aminophenoxy)ethyl)phthalimide. As Senior Application Scientists, our goal is not merely to present a protocol but to instill a deep, causal understanding of the entire pharmacophore discovery process. We will navigate the theoretical underpinnings of ligand- and structure-based modeling, present detailed, self-validating experimental workflows, and propose a putative pharmacophore model for the title compound. This document is designed for researchers, scientists, and drug development professionals, serving as a practical guide for leveraging computational tools to accelerate discovery programs centered on this promising chemical scaffold.

Theoretical Foundations of Pharmacophore Modeling

A pharmacophore is defined as the specific three-dimensional arrangement of steric and electronic features necessary to trigger an optimal molecular interaction with a biological target.[2] It is an abstract concept that transcends the simple 2D chemical structure, focusing instead on the properties a molecule presents in 3D space. By identifying a common pharmacophore among a set of active molecules, researchers can move beyond a specific chemical series and discover novel scaffolds that fulfill the same interaction requirements, a process known as scaffold hopping.[3]

The two primary methodologies for generating pharmacophore models are ligand-based and structure-based, their application depending on the available data for the biological target.[4]

• Ligand-Based Pharmacophore Modeling : This approach is employed when the 3D structure of the biological target is unknown, but a set of ligands with known biological activities is available.[5][6] The fundamental principle is to superimpose the 3D structures of multiple active compounds to identify the common chemical features and their spatial relationships that are likely responsible for their activity.[7]

• Structure-Based Pharmacophore Modeling : When a high-resolution 3D structure of the target protein (often from X-ray crystallography or NMR) is available, a pharmacophore can be derived directly from its binding site.[8][9] This method analyzes the key interactions—such as hydrogen bonds, and hydrophobic contacts—between the protein and a known ligand to create a model that represents the ideal complementary features for any molecule wishing to bind.[10]

Commonly defined features in pharmacophore models are summarized in the table below.

Table 1: Standard Pharmacophoric Features

Feature	Abbreviation	Description
Hydrogen Bond Acceptor	HBA	A Lewis base capable of accepting a hydrogen bond (e.g., carbonyl oxygen, ether oxygen).
Hydrogen Bond Donor	HBD	A functional group capable of donating a proton to a hydrogen bond (e.g., primary amine, hydroxyl).
Hydrophobic	HY	A non-polar group that forms favorable hydrophobic interactions (e.g., alkyl chains, phenyl rings).
Aromatic Ring	AR	A planar, cyclic, conjugated ring system (e.g., benzene, indole).
Positive Ionizable	PI	A group that is typically protonated at physiological pH (e.g., amine).

| Negative Ionizable | NI | A group that is typically deprotonated at physiological pH (e.g., carboxylic acid). |

A Validated Workflow for Pharmacophore Discovery

This section details a rigorous, step-by-step methodology for generating and validating a pharmacophore model. We will primarily focus on the ligand-based approach, as it provides a robust framework even in the absence of a confirmed biological target for N-(2-(4-aminophenoxy)ethyl)phthalimide.

Phase I: Ligand Set Preparation & Conformational Analysis

The quality of a pharmacophore model is directly dependent on the quality of the input data. This initial phase ensures that the ligands are structurally and energetically prepared for analysis.

Protocol:

• Training Set Selection :

  • Rationale : The model's ability to generalize is determined by the diversity and accuracy of the training set.[11]

  • Action : Assemble a set of at least 15-20 molecules with a structural resemblance to N-(2-(4-aminophenoxy)ethyl)phthalimide. This set must include highly active compounds and cover a wide range of activity values (at least 4 orders of magnitude).[4]

• 3D Structure Generation :

  • Rationale : Pharmacophores are 3D constructs. Accurate 2D-to-3D conversion is essential.

  • Action : Convert the 2D structures of all training set molecules into 3D models using computational chemistry software (e.g., MOE, Discovery Studio).

• Energy Minimization :

  • Rationale : The initial 3D structure may not be in a low-energy, physically realistic state. Energy minimization refines bond lengths, angles, and dihedrals.

  • Action : Perform energy minimization on each 3D structure using a suitable force field (e.g., MMFF94x).

• Conformational Analysis :

  • Rationale : Flexible molecules like N-(2-(4-aminophenoxy)ethyl)phthalimide exist as an ensemble of low-energy conformations. The biologically active conformation is often not the global minimum. Exploring this conformational space is critical.[5]

  • Action : Generate a diverse set of low-energy conformers for each molecule in the training set. This can be achieved through systematic or stochastic search algorithms.

Phase II: Ligand-Based Hypothesis Generation

This phase involves identifying common features among the active molecules and generating spatial hypotheses.

Caption: Ligand-Based Pharmacophore Generation Workflow.

Protocol:

• Feature Mapping : The software identifies all potential pharmacophoric features (HBA, HBD, AR, etc.) for every conformation of every molecule.

• Molecular Alignment : A crucial step where the algorithm systematically superimposes the conformations of the active molecules, attempting to align as many corresponding features as possible.[2]

• Hypothesis Generation : Based on the common-feature alignments, the software generates a set of pharmacophore hypotheses. Each hypothesis consists of a unique combination of 3D feature arrangements.

• Scoring and Ranking : Hypotheses are scored and ranked based on how well they map to the most active compounds while being absent in inactive compounds.

Phase III: Rigorous Model Validation

A generated hypothesis is predictive only if it can successfully distinguish active compounds from inactive ones. Validation is a non-negotiable step to establish trustworthiness.[9][12]

Protocol:

• Test Set Preparation :

  • Rationale : To assess the model's predictive power on unseen data.

  • Action : Compile two external datasets:

    • Test Set : A collection of active compounds that were not included in the training set.

    • Decoy Set : A much larger collection of molecules presumed to be inactive but possessing similar physicochemical properties to the actives to avoid trivial separation.[12]

• Database Screening :

  • Rationale : To simulate a real-world virtual screening scenario.

  • Action : Use the ranked pharmacophore hypotheses to screen the combined test and decoy set database. Record which compounds match the hypothesis ("hits").

• Performance Evaluation :

  • Rationale : To quantify the model's ability to enrich the active compounds from the database.

  • Action : Calculate key statistical metrics.

Table 2: Key Statistical Metrics for Pharmacophore Model Validation

Metric	Formula	Ideal Value	Interpretation
Total Hits (Ht)	N/A	Varies	Total number of molecules in the database that match the pharmacophore.
Active Hits (Ha)	N/A	High	Number of known active molecules that match the pharmacophore.
Enrichment Factor (EF)	(Ha/Ht) / (A/D)	> 1	Measures how much better the model is at finding actives compared to random selection. A is the total number of actives and D is the total number of molecules in the database.

| Goodness of Hit (GH) Score | [(Ha * (3A + Ht)) / (4 * Ht * A)] * [1 - ((Ht - Ha) / (D - A))] | 0.7 - 1.0 | A score that balances hit rate and active enrichment, with >0.7 indicating a very good model.[13] |

Alternative Workflow: Structure-Based Modeling

If a relevant target structure were identified for N-(2-(4-aminophenoxy)ethyl)phthalimide, the following workflow would be employed.

Caption: Structure-Based Pharmacophore Generation Workflow.

This process leverages direct structural information, often resulting in a more accurate and constrained model compared to ligand-based methods.[14]

A Putative Pharmacophore Model for N-(2-(4-aminophenoxy)ethyl)phthalimide

Based on the chemical structure of the title compound, we can propose a hypothetical pharmacophore model. This model serves as a starting point for a ligand-based study and highlights the key interaction points inherent to the molecule.

The proposed model consists of five essential features:

• Two Hydrogen Bond Acceptors (HBA) : Located on the two carbonyl oxygens of the rigid phthalimide ring.

• One Hydrogen Bond Donor (HBD) : The primary amine on the phenoxy ring, which can also act as a positive ionizable feature.

• Two Aromatic Rings (AR) : The planar phthalimide ring and the phenyl ring of the phenoxy group. These also contribute to hydrophobic interactions.

Caption: Proposed Pharmacophore for N-(2-(4-aminophenoxy)ethyl)phthalimide.

The distances between features are critical. While the distances within the rigid phthalimide and phenoxy groups are fixed, the distance between AR1 and AR2 is variable due to the flexible ethyl ether linker. A conformational analysis would be required to determine the accessible range for this distance.

Table 3: Hypothetical Geometric Constraints of the Proposed Pharmacophore

Feature 1	Feature 2	Distance (Å)	Comment
HBA1	AR1 Centroid	~1.8	Fixed distance within the phthalimide ring.
HBA2	AR1 Centroid	~1.8	Fixed distance within the phthalimide ring.
AR1 Centroid	AR2 Centroid	~5.5 - 7.0	Dependent on the conformation of the ethyl linker.

| AR2 Centroid | HBD1 | ~3.0 | Fixed distance within the aminophenoxy group. |

Application in Virtual Screening for Lead Discovery

The ultimate utility of a validated pharmacophore model is its application as a 3D search query for virtual screening.[15] This process can rapidly filter massive compound libraries containing millions of molecules to identify a smaller, more manageable set of "hits" that are likely to be active.

Caption: High-Level Virtual Screening Workflow.

The workflow begins by screening a large database against the pharmacophore model. Compounds that geometrically match the feature types and spatial constraints are retained. This initial hit list can then be subjected to further computational filters, such as molecular docking (if a target structure is known) and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) property prediction, to prioritize the most promising candidates for synthesis and biological testing.[15][16]

Conclusion

The exploration of the N-(2-(4-aminophenoxy)ethyl)phthalimide pharmacophore is a critical exercise in modern drug design. This guide has established a comprehensive, scientifically-grounded framework for this process. By integrating robust theoretical principles with detailed, validated workflows, researchers can effectively translate the 2D structure of this versatile molecule into a powerful 3D tool for drug discovery. The proposed putative pharmacophore provides a tangible starting point, and the outlined methodologies for generation, validation, and application offer a clear path forward. Ultimately, the systematic application of these pharmacophore modeling techniques will undoubtedly accelerate the identification of novel lead compounds, unlocking the full therapeutic potential of the phthalimide scaffold.

References

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• ACS Omega. Pharmacophore Model-Based Virtual Screening Workflow for Discovery of Inhibitors Targeting Plasmodium falciparum Hsp90. Available at: [Link]

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• PMC - NIH. Pharmacophore Modeling, Virtual Screening, and Molecular Docking Studies for Discovery of Novel Akt2 Inhibitors. Available at: [Link]

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• Wiley Online Library. Discovery of phthalimide derivatives as novel inhibitors of a soluble epoxide hydrolase. Available at: [Link]

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Protocols & Analytical Methods

Detailed synthesis protocol for 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

An Application Note and Detailed Protocol for the Synthesis of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

Introduction

2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione is a synthetic organic compound featuring a prominent isoindoline-1,3-dione core, commonly known as a phthalimide group. This structural motif is of significant interest in medicinal chemistry and drug development due to its presence in a wide array of biologically active molecules.[1][2] Phthalimides and their derivatives are explored for a variety of therapeutic applications, including anti-inflammatory, analgesic, and anticonvulsant activities.[3] The title compound serves as a valuable bifunctional building block, possessing a reactive primary aromatic amine and a stable phthalimide-protected primary amine, making it a versatile intermediate for the synthesis of more complex molecules and potential pharmaceutical agents.[1]

This document provides a comprehensive, two-part protocol for the synthesis of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione, designed for researchers in organic synthesis and drug discovery. The protocol begins with the synthesis of the key intermediate, 2-(4-aminophenoxy)ethan-1-amine, via the reduction of a commercially available nitro precursor. The subsequent step details the condensation of this amine with phthalic anhydride to yield the final product.

Overall Synthetic Workflow

The synthesis is a two-step process beginning with the reduction of a nitroaromatic compound to form the primary amine intermediate, which is then condensed with phthalic anhydride.

Caption: Overall two-step synthesis workflow.

Part 1: Synthesis of 2-(4-Aminophenoxy)ethan-1-amine (Intermediate)

Principle and Mechanistic Insight

The first stage of this protocol involves the chemoselective reduction of an aromatic nitro group to a primary amine. While various methods exist for this transformation, the use of iron powder in the presence of an electrolyte like ammonium chloride in a mixed solvent system (ethanol/water) is a highly effective, scalable, and environmentally benign approach.[4][5] This method avoids the use of high-pressure hydrogenation or more hazardous reducing agents. The reaction proceeds via a series of single-electron transfers from the iron metal to the nitro group, with the aqueous protic solvent providing the necessary protons for the formation of the amine.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-(4-Nitrophenoxy)ethan-1-amine	≥97%	Commercially Available
Iron Powder (<325 mesh)	Reagent	Sigma-Aldrich
Ammonium Chloride (NH₄Cl)	ACS Reagent, ≥99.5%	Fisher Scientific
Ethanol (EtOH)	200 Proof, Anhydrous	VWR
Deionized Water (H₂O)	In-house
Ethyl Acetate (EtOAc)	ACS Grade	For extraction
Brine (Saturated NaCl solution)	For washing
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	For drying
Celite® 545	For filtration

Step-by-Step Experimental Protocol

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-(4-nitrophenoxy)ethan-1-amine (10.0 g, 54.9 mmol), ethanol (150 mL), and deionized water (50 mL).

• Addition of Reagents: To the stirred suspension, add ammonium chloride (14.7 g, 274.5 mmol) followed by iron powder (15.3 g, 274.5 mmol).

• Reaction Execution: Heat the reaction mixture to reflux (approximately 85-90 °C) with vigorous stirring. The reaction is typically complete within 2-4 hours.

• Monitoring the Reaction: Progress can be monitored by Thin Layer Chromatography (TLC) using a 10:1 Dichloromethane/Methanol mobile phase. The disappearance of the starting material spot indicates reaction completion.

• Work-up and Isolation:

  • Allow the mixture to cool to room temperature.

  • Filter the hot suspension through a pad of Celite® to remove the iron salts. Wash the filter cake thoroughly with hot ethanol (3 x 50 mL).

  • Combine the filtrates and remove the ethanol under reduced pressure using a rotary evaporator.

  • To the remaining aqueous solution, add 100 mL of ethyl acetate and transfer to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 75 mL).

  • Combine the organic layers, wash with brine (1 x 100 mL), and dry over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure to yield the crude product.

  • The resulting 2-(4-aminophenoxy)ethan-1-amine is often of sufficient purity for the next step. If necessary, it can be further purified by column chromatography on silica gel.

Part 2: Synthesis of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

Principle and Mechanistic Insight

This synthesis step is a classic example of imide formation through the condensation of a primary amine with a cyclic anhydride.[6][7] The reaction between 2-(4-aminophenoxy)ethan-1-amine and phthalic anhydride proceeds via nucleophilic acyl substitution. The primary amine attacks one of the carbonyl carbons of the anhydride, leading to the opening of the anhydride ring to form a phthalamidic acid intermediate. Subsequent intramolecular cyclization via dehydration at elevated temperatures yields the stable five-membered phthalimide ring.[3] Glacial acetic acid serves as both a solvent and a catalyst for the dehydration step.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-(4-Aminophenoxy)ethan-1-amine	As synthesized in Part 1
Phthalic Anhydride	≥99%	Acros Organics
Glacial Acetic Acid	ACS Grade
Ethanol	200 Proof	For recrystallization
Deionized Water	In-house

Step-by-Step Experimental Protocol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-(4-aminophenoxy)ethan-1-amine (5.0 g, 32.8 mmol) in glacial acetic acid (100 mL).

• Addition of Phthalic Anhydride: Add phthalic anhydride (4.86 g, 32.8 mmol) to the solution.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 120 °C) and maintain for 4-6 hours.

• Monitoring the Reaction: Monitor the reaction by TLC (1:1 Hexane/Ethyl Acetate) for the disappearance of the amine starting material.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Slowly pour the cooled solution into a beaker containing 400 mL of ice-cold deionized water with stirring.

  • A precipitate will form. Continue stirring for 30 minutes in an ice bath to ensure complete precipitation.

  • Collect the solid product by vacuum filtration and wash the filter cake with cold deionized water (3 x 50 mL).

• Purification:

  • The crude product can be purified by recrystallization from ethanol.

  • Dissolve the solid in a minimal amount of hot ethanol, and then allow it to cool slowly to room temperature, followed by cooling in an ice bath.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

Characterization of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

• Appearance: Off-white to pale yellow solid.

• Molecular Formula: C₁₆H₁₄N₂O₃[8]

• Molecular Weight: 282.29 g/mol [8]

• ¹H NMR (400 MHz, DMSO-d₆): δ (ppm) ~7.85 (m, 4H, phthalimide protons), ~6.65 (d, 2H, aromatic protons ortho to -O-), ~6.55 (d, 2H, aromatic protons ortho to -NH₂), ~4.85 (s, 2H, -NH₂), ~3.80 (t, 2H, -O-CH₂-), ~3.70 (t, 2H, -N-CH₂-).

• ¹³C NMR (100 MHz, DMSO-d₆): δ (ppm) ~168.0 (C=O), ~149.0, ~143.0, ~134.5, ~131.5, ~123.0, ~115.5, ~114.5, ~66.0 (-O-CH₂-), ~39.0 (-N-CH₂-).

• FT-IR (KBr, cm⁻¹): ~3450-3300 (N-H stretch, primary amine), ~1770 & ~1710 (C=O stretch, imide), ~1600 (aromatic C=C stretch), ~1240 (C-O stretch, ether).

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, must be worn at all times.

• Phthalic anhydride is a corrosive solid and an irritant. Avoid inhalation of dust and contact with skin and eyes.

• Glacial acetic acid is corrosive and causes severe skin burns and eye damage. Handle with extreme care.

• The reduction reaction with iron powder is exothermic. Ensure proper cooling is available if needed.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Part 1: Incomplete Reduction	Insufficient heating or reaction time; Inactive iron powder.	Ensure the reaction is at a vigorous reflux. Use freshly opened or activated iron powder.
Part 2: Low Yield of Final Product	Incomplete reaction; Loss during work-up or recrystallization.	Increase reflux time. Ensure complete precipitation by using ice-cold water. Use a minimal amount of hot solvent for recrystallization.
Product is Oily or Impure	Presence of starting materials or byproducts.	Re-purify by recrystallization or perform column chromatography. Ensure the intermediate amine is pure before proceeding.

References

• Zhang, Q.-Z., Li, C.-C., Gu, X.-F., Yang, P.-H., & Zhang, X. (2011). Reaction of Phthalic Anhydride and Ethylenediamine. Asian Journal of Chemistry, 23(7), 2969-2972.

• Organic Chemistry Portal. (n.d.). Phthalimides. Retrieved from [Link]

• Al-Janabi, A. S. H. (2021). Phthalic anhydride (PA): a valuable substrate in organic transformations. RSC Advances, 11(52), 32839-32863. [Link]

• Kumar, A., & Kumar, S. (2024). Phthalimides: developments in synthesis and functionalization. RSC Advances, 14(30), 21390-21415. [Link]

• ResearchGate. (n.d.). Phthalimidation of phthalic anhydride by using amines. Retrieved from [Link]

• Altowyan, M. S., Ismail, S. M., Haukka, M. M., Barakat, A., & Ayoup, M. S. (2022). Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. Crystals, 12(2), 227. [Link]

• JYU Converis. (2022). Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. Retrieved from [Link]

• ResearchGate. (2022). Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. Retrieved from [Link]

• Fun, H.-K., Arshad, S., & Usman, A. (2007). 1,2-Bis(4-aminophenoxy)ethane. Acta Crystallographica Section E: Structure Reports Online, 63(Pt 3), o1232–o1233. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H-NMR spectrum of the compound 2-(4-aminophenyl)isoindoline-1,3-dione. Retrieved from [Link]

• MDPI. (2024). 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione. Retrieved from [Link]

• Chemical Communications (RSC Publishing). (2016). Synthesis of N-substituted phthalimides via Pd-catalyzed [4+1] cycloaddition reaction. Retrieved from [Link]

• Nature. (2021). N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids. Retrieved from [Link]

• Farghaly, T. A., et al. (2022). A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. Molecules, 27(19), 6296. [Link]

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Application Note & Protocol: A Green Chemistry Approach to the Synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide

Abstract: This document provides a detailed protocol for the synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide, a key intermediate in pharmaceutical development.[1][2][3][4] The outlined methodology is rooted in the principles of green chemistry, employing a microwave-assisted, phase-transfer catalyzed reaction to significantly reduce reaction times, energy consumption, and the use of hazardous solvents.[5][6] This guide is intended for researchers, scientists, and drug development professionals seeking efficient, sustainable, and scalable synthetic routes. We will delve into the mechanistic rationale behind the chosen conditions, present a step-by-step protocol, and provide guidelines for product characterization and purification.

Foundational Principles: The Rationale for a Green Approach

The synthesis of heterocyclic compounds is a cornerstone of medicinal chemistry.[6] However, traditional synthetic methods often rely on protocols that are resource-intensive and generate significant chemical waste. The principles of green chemistry call for a paradigm shift towards methodologies that are inherently safer, more efficient, and environmentally benign.[5]

The synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide typically involves a nucleophilic substitution reaction between 4-aminophenol and an N-haloethylphthalimide derivative. Our approach enhances this transformation by incorporating three key green chemistry principles:

• Alternative Energy Input: We utilize microwave irradiation to provide rapid and uniform heating, drastically reducing reaction times from hours to minutes and minimizing side product formation.[6][7][8] This method is superior to conventional heating in both energy efficiency and reaction control.

• Catalysis over Stoichiometric Reagents: A phase-transfer catalyst (PTC) is employed to facilitate the reaction between two immiscible phases.[9][10] This avoids the need for harsh, anhydrous conditions or expensive polar aprotic solvents, allowing the reaction to proceed efficiently in a more benign medium.

• Safer Solvents and Reaction Conditions: The protocol is optimized to use a minimal amount of a recyclable, high-boiling solvent and a mild base, reducing the overall environmental footprint of the synthesis.

Experimental Workflow and Logic

The synthesis follows a logical progression from starting materials to the final, purified product. The workflow is designed to be efficient and straightforward for a competent laboratory chemist.

Caption: High-level workflow for the green synthesis protocol.

Detailed Synthesis Protocol

This protocol is designed for the synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide on a 10 mmol scale. All operations involving N-(2-bromoethyl)phthalimide should be conducted in a certified fume hood.

3.1. Materials & Equipment

• Reagents: 4-Aminophenol (≥98%), N-(2-bromoethyl)phthalimide (≥98%)[11], Potassium Carbonate (K₂CO₃, anhydrous), Tetrabutylammonium Bromide (TBAB, ≥98%), Dimethylformamide (DMF, anhydrous), Ethanol (reagent grade), Deionized Water.

• Equipment: Microwave synthesizer with temperature and pressure monitoring, 50 mL microwave reaction vessel with a magnetic stir bar, standard laboratory glassware, vacuum filtration apparatus, rotary evaporator, melting point apparatus.

3.2. Step-by-Step Procedure

• Vessel Charging: To a 50 mL microwave reaction vessel, add 4-aminophenol (1.09 g, 10 mmol), N-(2-bromoethyl)phthalimide (2.54 g, 10 mmol), anhydrous potassium carbonate (2.07 g, 15 mmol), and tetrabutylammonium bromide (TBAB) (0.32 g, 1 mmol, 10 mol%).

• Solvent Addition: Add 10 mL of anhydrous DMF to the vessel. Seal the vessel according to the microwave manufacturer's instructions.

• Microwave Irradiation: Place the vessel in the microwave synthesizer. Set the reaction parameters to hold at a constant temperature of 120°C for 15 minutes, with a maximum power of 200 W and rapid stirring.

• Reaction Monitoring: After the irradiation cycle, cool the vessel to room temperature using compressed air. Uncap the vessel and spot a small aliquot of the reaction mixture on a silica TLC plate, using a 1:1 mixture of ethyl acetate and hexane as the mobile phase. The reaction is complete when the starting material spots have been consumed. If incomplete, reseal and irradiate for an additional 5 minutes.

• Product Precipitation (Work-up): Pour the cooled reaction mixture into a beaker containing 100 mL of crushed ice with vigorous stirring. A solid precipitate will form.

• Isolation: Collect the crude solid product by vacuum filtration. Wash the filter cake thoroughly with cold deionized water (3 x 30 mL) to remove DMF and inorganic salts, followed by a wash with cold ethanol (20 mL) to remove unreacted starting materials.

• Purification: The crude product can be purified by recrystallization.[12] Dissolve the solid in a minimal amount of hot ethanol. Add hot water dropwise until the solution becomes faintly turbid. Allow the solution to cool slowly to room temperature and then place it in an ice bath to maximize crystal formation.

• Final Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum at 60°C to a constant weight.

Mechanistic Insights: The Role of Phase-Transfer Catalysis

The core of this green protocol is the use of a phase-transfer catalyst (PTC) like TBAB. The reaction involves the potassium salt of 4-aminophenol (formed in situ), which is a solid, and N-(2-bromoethyl)phthalimide, which is dissolved in the organic solvent (DMF). The two reactants exist in different phases, severely limiting the reaction rate.

The PTC overcomes this phase boundary limitation. The lipophilic tetrabutylammonium cation (Q⁺) from TBAB pairs with the phenoxide anion (ArO⁻) at the solid-liquid interface, forming a lipophilic ion pair (Q⁺ArO⁻) that is soluble in the organic phase. This "transferred" anion is now highly reactive and readily attacks the electrophilic carbon of N-(2-bromoethyl)phthalimide, completing the nucleophilic substitution.

Caption: Mechanism of Phase-Transfer Catalysis (PTC).

Data Summary and Characterization

The efficiency of this green protocol is summarized below. Researchers should expect results within these ranges, though minor optimization may be required based on the specific microwave equipment used.

Parameter	Condition	Expected Outcome	Rationale
Reaction Time	15-20 minutes	>95% Conversion	Microwave energy transfer is rapid and efficient, accelerating molecular rotation and collisions.[13]
Temperature	120°C	High Yield	Provides sufficient thermal energy to overcome the activation barrier without significant degradation.
Catalyst Loading	10 mol% TBAB	Efficient Phase Transfer	Balances reaction rate with cost and ease of removal during work-up.[1]
Solvent	DMF (minimal)	Good Reactant Solubility	High boiling point is suitable for microwave heating; minimized volume aligns with green principles.
Isolated Yield	85-92%	High Efficiency	The combination of microwave heating and PTC leads to a clean, high-yielding reaction.

Expected Characterization Data:

• Appearance: Off-white to pale yellow solid.

• Melting Point: ~160-163 °C.

• FTIR (KBr, cm⁻¹): 3450-3350 (N-H stretch, amine), 1770 & 1710 (C=O stretch, imide), 1240 (C-O-C stretch, ether).[14]

• ¹H NMR (400 MHz, DMSO-d₆) δ (ppm): 7.85 (m, 4H, phthalimide Ar-H), 6.65 (d, 2H, phenoxy Ar-H), 6.50 (d, 2H, phenoxy Ar-H), 4.85 (s, 2H, -NH₂), 4.00 (t, 2H, -O-CH₂-), 3.80 (t, 2H, -N-CH₂-).

• ¹³C NMR (100 MHz, DMSO-d₆) δ (ppm): 168.0 (imide C=O), 151.0, 148.5, 143.0, 134.5, 131.5, 123.0, 115.5, 115.0 (aromatic carbons), 66.0 (-O-CH₂-), 38.0 (-N-CH₂-).

Safety and Waste Management

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

• Reagent Handling: N-(2-bromoethyl)phthalimide is a lachrymator and should be handled exclusively in a fume hood. DMF is a skin irritant. 4-aminophenol is toxic and an irritant.

• Waste Disposal: The aqueous filtrate from the work-up should be neutralized before disposal. Recovered ethanol from recrystallization can be recycled. Unused reagents should be disposed of according to institutional guidelines. This protocol minimizes waste by avoiding chromatography and using catalytic rather than stoichiometric reagents.[15]

References

• Jadidi, K., et al. (2020). Synthesis of Substituted Phthalimides via Ultrasound-Promoted One-Pot Multicomponent Reaction. ACS Omega. Available at: [Link]

• Pawar, N. S., et al. (2012). An improved microwave irradiation method for synthesis of some new N-alkyl and N-alkyloxy phthalimides. Der Pharma Chemica. Available at: [Link]

• Wadher, S. J., et al. (2011). Ultrasound Irradiated High-Speed Classical Synthesis and Biological Studies of Various N-Substituted Phthaloyl Derivatives.

• Gawande, M. B., et al. (2020). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. Molecules. Available at: [Link]

• Singh, A., & Parashar, R. (2018). PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. Indo American Journal of Pharmaceutical Sciences. Available at: [Link]

• Gajare, S. P., et al. (2012). Eco-friendly Synthesis of Phthalimide Derivatives, their Analgesic Activity and QSAR Studies. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

• Li, M., et al. (2022). A Minireview of Phase-Transfer Catalysis and Recent Trends. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

• Singh, U. P., & Singh, R. K. (2023). Phthalimides: developments in synthesis and functionalization. RSC Advances. Available at: [Link]

• Sharma, L., & Sharma, A. (2021). Microwave assested synthesis of phthalimide amino derivatives with their antioxidant potential. Current Trends in Pharmacy and Pharmaceutical Chemistry.

• Kumar, C. S. C., et al. (2015). Synthesis, Structural and Antioxidant Studies of Some Novel N-Ethyl Phthalimide Esters. PLOS ONE. Available at: [Link]

• Basha, M. A., et al. (2022). Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. Molecules. Available at: [Link]

• Thale, P. B., et al. (2015). Magnetic nanocatalyst for the synthesis of maleimide and phthalimide derivatives. RSC Advances. Available at: [Link]

• Barde, A. (2021).

• Sharma, S., et al. (2022). Green Chemistry in the Synthesis of Pharmaceuticals. Chemical Reviews. Available at: [Link]

• El-Sayed, M. I. (2011). Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals.

• Lévêque, J. M. (2021). Ultrasound for Drug Synthesis: A Green Approach. Molecules. Available at: [Link]

• Peixoto, A. F., et al. (2021). Conventional vs. Microwave- or Mechanically-Assisted Synthesis of Dihomooxacalix[16]arene Phthalimides: NMR, X-ray and Photophysical Analysis. Molecules. Available at: [Link]

• Soine, T. O., & Buchdahl, M. R. (1952). β-BROMOETHYLPHTHALIMIDE. Organic Syntheses. Available at: [Link]

• Anonymous. (n.d.). Ultrasound-Assisted N-alkylation of Phthalimide Under Phase-Transfer Catalysis Conditions and Its Kinetics. ResearchGate. Available at: [Link]

• Tan, W. L., et al. (2020). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. Polymers. Available at: [Link]

• Anonymous. (n.d.). Recent Advances In Eco-Friendly Synthetic Approaches For Heterocyclic Compounds. Preprints.org.

• Anonymous. (n.d.). Recent Advances in Asymmetric Phase-Transfer Catalysis. ResearchGate. Available at: [Link]

• Anonymous. (2008). Phase-Transfer Catalysis (PTC). Macmillan Group Meeting. Available at: [Link]

• Anonymous. (n.d.). Green Chemistry Approaches for the Purification of Pharmaceuticals. ResearchGate. Available at: [Link]

• Kumar, C. S. C., et al. (2015). Synthesis, Structural and Antioxidant Studies of Some Novel N-Ethyl Phthalimide Esters. PLOS ONE. Available at: [Link]

• Kumar, C. S. C., et al. (2015). Synthesis, Structural and Antioxidant Studies of Some Novel N-Ethyl Phthalimide Esters. PLOS ONE. Available at: [Link]

• Basha, M. A., et al. (2022). Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. ResearchGate. Available at: [Link]

• da Silva, A. B., et al. (2020). Green synthesis of ethyl cinnamates under microwave irradiation: photophysical properties, cytotoxicity, and cell bioimaging. RSC Advances. Available at: [Link]

• Imperial Chemical Industries Ltd. (1958). Purification of phthalonitriles and/or phthalimide. Google Patents.
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• Anonymous. (1987). Improved method for synthesizing N-aminophthalimide. Google Patents.
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Application Notes & Protocols: Leveraging 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione as a Versatile Linker in Drug Discovery

Introduction: A Bifunctional Tool for Targeted Therapeutics

In the landscape of modern drug discovery, particularly in the realm of targeted therapies, the role of chemical linkers is paramount. These are not mere spacers but are increasingly recognized as critical components that influence the potency, selectivity, and pharmacokinetic properties of a therapeutic agent. 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione is a synthetic compound that has emerged as a highly valuable bifunctional linker.[1] Its structure is elegantly simple yet functionally powerful, consisting of two key motifs:

• An Isoindoline-1,3-dione "Head": This phthalimide-based group is more than an anchor. It is a well-established pharmacophore, recognized for its diverse biological activities.[2] Crucially, it is the foundational structure for immunomodulatory drugs (IMiDs) like thalidomide and lenalidomide, which are known to bind to the Cereblon (CRBN) E3 ubiquitin ligase.[1][3] This inherent bioactivity makes it an ideal E3 ligase ligand for constructing Proteolysis Targeting Chimeras (PROTACs).

• A 4-Aminophenoxyethyl "Tail": This portion of the molecule provides a flexible ethyl ether chain terminating in a primary aromatic amine (-NH₂). This amine serves as a versatile and strategically positioned reactive handle for covalently attaching the linker to a target-binding ligand or another functional moiety.[1]

This unique combination of a bioactive head and a reactive tail makes 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione a premier building block for researchers developing PROTACs and other complex bioconjugates. This guide provides an in-depth look at its applications and detailed protocols for its use.

Physicochemical and Structural Data

A thorough understanding of the linker's properties is essential for experimental design. The key characteristics are summarized below.

Property	Value	Reference(s)
IUPAC Name	2-[2-(4-aminophenoxy)ethyl]isoindole-1,3-dione	[1]
Synonyms	p-(2-phthalimidoethoxy)aniline; N-(2-(4-aminophenoxy)ethyl)phthalimide	[4]
CAS Number	101351-09-1	[4]
Molecular Formula	C₁₆H₁₄N₂O₃	[4]
Molecular Weight	282.29 g/mol	[1]
Physical Form	Crystalline Solid	[1]
Hydrogen Bond Donors	1 (from the -NH₂ group)	[1]
Hydrogen Bond Acceptors	4 (3 from carbonyls, 1 from ether oxygen)	[1]

Core Application: A Cereblon-Recruiting Linker for PROTACs

The primary and most impactful application of this linker is in the synthesis of PROTACs. PROTACs are heterobifunctional molecules designed to eliminate specific unwanted proteins by hijacking the cell's own ubiquitin-proteasome system.[5]

The PROTAC Mechanism of Action

A PROTAC molecule consists of three parts: a ligand for a protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker connecting them.[6] The phthalimide moiety of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione serves as the E3 ligase ligand, recruiting CRBN. The process unfolds as follows:

• Ternary Complex Formation: The PROTAC simultaneously binds to the target Protein of Interest (POI) and the CRBN E3 ligase, forming a key ternary complex.

• Ubiquitination: This proximity induces the E3 ligase to transfer ubiquitin (Ub) proteins from a ubiquitin-conjugating enzyme (E2) onto lysine residues of the target protein.

• Proteasomal Degradation: The polyubiquitinated POI is recognized and degraded by the 26S proteasome, and the PROTAC molecule is released to repeat the cycle.

This catalytic mechanism allows for substoichiometric amounts of the PROTAC to achieve significant degradation of the target protein.[7]

Caption: The PROTAC mechanism of action.

Protocols for PROTAC Synthesis

The terminal amine of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione is most commonly coupled to a carboxylic acid on the POI-binding ligand via an amide bond. This is a robust and well-documented reaction in medicinal chemistry.

Caption: General workflow for PROTAC synthesis.

Protocol 4.1: Solution-Phase Amide Coupling

This protocol describes a standard method for coupling the linker to a POI ligand containing a carboxylic acid functional group.

Causality and Principle: The reaction is facilitated by activating the carboxylic acid group of the POI ligand with a coupling agent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI or EDC). The EDC reacts with the carboxylate to form a highly reactive O-acylisourea intermediate. This intermediate is susceptible to nucleophilic attack by the primary amine of the linker. To improve efficiency and prevent side reactions (like racemization or formation of N-acylurea), an additive such as 1-Hydroxybenzotriazole (HOBt) is often included.[8] HOBt reacts with the O-acylisourea intermediate to form an activated ester, which then cleanly reacts with the amine to form the desired amide bond.

Materials and Reagents:

• POI-binding ligand with a carboxylic acid moiety

• 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

• EDC hydrochloride (EDCI) (1.2 equivalents)

• HOBt (1.2 equivalents)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2-3 equivalents)

• Anhydrous solvent (e.g., Dimethylformamide (DMF), Dichloromethane (DCM))

• Reaction vessel, magnetic stirrer, nitrogen/argon atmosphere setup

• TLC plates, LC-MS for reaction monitoring

• Reagents for workup (e.g., water, brine, ethyl acetate, sodium bicarbonate solution)

• Silica gel for column chromatography

Step-by-Step Methodology:

• Preparation: In a clean, dry, nitrogen-flushed flask, dissolve the POI ligand (1.0 eq) in anhydrous DMF.

• Activation: Add HOBt (1.2 eq), followed by EDC (1.2 eq). Stir the mixture at room temperature for 15-20 minutes. This pre-activation step is crucial for efficient coupling.

• Amine Addition: To the activated mixture, add a solution of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione (1.1 eq) in a minimum amount of DMF.

• Base Addition: Add DIPEA (2-3 eq) to the reaction mixture. The base scavenges the HCl produced and maintains a favorable pH for the reaction.

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. A successful reaction will show the consumption of the starting materials and the appearance of a new, more nonpolar product spot (TLC) or a peak with the expected mass (LC-MS).

• Workup:

  • Quench the reaction by adding water.

  • Extract the aqueous phase three times with an organic solvent like ethyl acetate.

  • Combine the organic layers and wash sequentially with 5% NaHCO₃ solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in DCM or ethyl acetate in hexanes) to yield the pure PROTAC molecule.

Self-Validation and Troubleshooting:

Observation / Issue	Probable Cause	Suggested Solution
No reaction (starting materials remain)	Inactive coupling reagents; insufficient base.	Use fresh EDC/HOBt. Ensure anhydrous conditions. Check the pH and add more base if necessary.
Low yield of desired product	Steric hindrance; poor solubility of reactants.	Increase reaction time or temperature (e.g., to 40 °C). Try a different solvent or a more powerful coupling agent like HATU.
Formation of N-acylurea byproduct	Side reaction of the O-acylisourea intermediate.	Ensure HOBt is added and allowed to pre-activate the acid before adding the amine.
Multiple product spots on TLC	Side reactions; degradation of starting material.	Lower the reaction temperature. Ensure the POI ligand is stable to the basic conditions.

Advanced Applications & Characterization

While its use in PROTACs is predominant, the linker's terminal amine allows for other conjugation strategies. For instance, it can be functionalized with azide or alkyne handles for use in "click chemistry," enabling conjugation to biomolecules like proteins or nucleic acids.

Characterization of Final Conjugates: Confirmation of the final product's identity and purity is critical. Standard analytical techniques include:

Technique	Expected Outcome for a Successful Reaction
¹H NMR	Appearance of characteristic peaks for both the POI ligand and the linker. The aromatic protons of the phthalimide group typically appear around 7.8-7.9 ppm.[9] A new amide N-H peak may also be visible.
¹³C NMR	Appearance of signals corresponding to carbons from both moieties. The phthalimide carbonyl carbons are typically observed around 168 ppm.[9]
LC-MS / HRMS	A single major peak in the LC chromatogram. The mass spectrum should show a molecular ion peak [M+H]⁺ or [M+Na]⁺ that corresponds to the calculated exact mass of the final PROTAC conjugate. This is the most definitive confirmation of successful conjugation.[10]

Conclusion

2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione is a powerful and versatile chemical tool for researchers in drug development. Its intrinsic ability to act as a CRBN E3 ligase ligand, combined with a readily functionalized amine handle, makes it an exceptionally valuable building block for the rational design and synthesis of PROTACs. The protocols and principles outlined in this guide provide a solid foundation for its successful implementation in creating next-generation targeted protein degraders and other complex molecular architectures.

References

• ResearchGate. (2023). Phthalimides Represent a Promising Scaffold for Multi‐Targeted Anticancer Agents. Available at: [Link]

• Wiley Online Library. (2023). Phthalimide as a versatile pharmacophore scaffold: Unlocking its diverse biological activities. Available at: [Link]

• National Institutes of Health (NIH). (2017). Discovery of novel phthalimide analogs: Synthesis, antimicrobial and antitubercular screening with molecular docking studies. Available at: [Link]

• ResearchGate. (2023). Synthesis, Characterization, and Biological Evaluation of Some Isoindole-1,3-(2H) Dione Derivatives. Available at: [Link]

• PubMed. (2024). New synthetic derivatives of isoindoline-dione: synthesis, neuroprotection assay and impact on the expression level of oxidative stress-related genes in neuronal-like cell line. Available at: [Link]

• PubMed. (2020). Advances in Synthesis and Medicinal Applications of Compounds Derived from Phthalimide. Available at: [Link]

• ResearchGate. (2021). Novel phthalimide based analogues: design, synthesis, biological evaluation, and molecular docking studies. Available at: [Link]

• National Institutes of Health (NIH). (2022). Late-stage synthesis of heterobifunctional molecules for PROTAC applications via ruthenium-catalysed C‒H amidation. Available at: [Link]

• MDPI. (2024). 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione. Available at: [Link]

• National Institutes of Health (NIH). (2021). Design, synthesis, and bio-evaluation of new isoindoline-1,3-dione derivatives as possible inhibitors of acetylcholinesterase. Available at: [Link]

• National Institutes of Health (NIH). (2020). Design, Synthesis, and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs) for the Dual Degradation of IGF-1R and Src. Available at: [Link]

• ResearchGate. (2022). Development of Rapid and Facile Solid‐Phase Synthesis of PROTACs via a Variety of Binding Styles. Available at: [Link]

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• 3. Advances in Synthesis and Medicinal Applications of Compounds Derived from Phthalimide - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Strategic Application of p-(2-Phthalimidoethoxy)aniline in Modern Medicinal Chemistry: A Guide for Drug Discovery Professionals

In the landscape of contemporary drug discovery, the judicious selection of chemical building blocks is paramount to the successful development of novel therapeutics. Among the versatile scaffolds available to medicinal chemists, p-(2-phthalimidoethoxy)aniline has emerged as a molecule of significant interest, particularly for its utility as a bifunctional linker in the burgeoning field of targeted protein degradation and as a foundational element in the synthesis of diverse bioactive compounds. This guide provides an in-depth exploration of the applications of p-(2-phthalimidoethoxy)aniline, offering detailed protocols and expert insights to researchers, scientists, and drug development professionals.

Introduction: The unique value of the p-(2-phthalimidoethoxy)aniline scaffold

p-(2-Phthalimidoethoxy)aniline is an aromatic amine that incorporates a phthalimide-protected ethanolamine moiety at the para position. This unique structural arrangement confers a desirable combination of properties, making it a valuable tool in medicinal chemistry. The aniline functional group provides a versatile handle for a variety of chemical transformations, including amide bond formation, while the phthalimide-protected amine offers a latent nucleophile that can be unmasked under specific conditions. The ethoxy spacer provides optimal length and flexibility for applications in bifunctional molecules. Aniline and its derivatives are foundational in the synthesis of a wide array of pharmaceuticals, including those for treating cancer, cardiovascular diseases, and infectious diseases[1]. The inclusion of a phthalimide group is also a well-established strategy in medicinal chemistry, with phthalimide-containing compounds exhibiting a broad spectrum of biological activities[1].

Application I: A Versatile Linker in Proteolysis-Targeting Chimeras (PROTACs)

The advent of Proteolysis-Targeting Chimeras (PROTACs) has revolutionized drug discovery by enabling the targeted degradation of disease-causing proteins[2][3][4][5]. PROTACs are heterobifunctional molecules composed of a "warhead" that binds to a protein of interest (POI), an "anchor" that recruits an E3 ubiquitin ligase, and a chemical linker that connects these two elements[2][5]. The linker is a critical component that influences the efficacy, selectivity, and physicochemical properties of the PROTAC[2][5].

The p-(2-phthalimidoethoxy)aniline scaffold is an exemplary choice for a PROTAC linker. The aniline nitrogen can be readily acylated to connect to a warhead or an E3 ligase ligand, while the phthalimide-protected amine can be deprotected to reveal a primary amine for subsequent conjugation. This allows for a modular and efficient assembly of the final PROTAC molecule.

The Role of the Linker in PROTAC Function

The linker in a PROTAC is not merely a passive spacer; it plays a crucial role in the formation of a stable and productive ternary complex between the POI and the E3 ligase[2][5]. This ternary complex formation is a prerequisite for the ubiquitination of the POI and its subsequent degradation by the proteasome. The length, rigidity, and chemical composition of the linker can significantly impact the geometry of the ternary complex and, consequently, the efficiency of protein degradation.

Caption: Mechanism of action of a PROTAC, highlighting the formation of the ternary complex and subsequent protein degradation.

Protocol 1: Synthesis of a PROTAC using a p-(2-Phthalimidoethoxy)aniline-based Linker

This protocol outlines a general strategy for the synthesis of a PROTAC where p-(2-phthalimidoethoxy)aniline serves as a key component of the linker.

Step 1: Synthesis of p-(2-Phthalimidoethoxy)aniline

While a specific, detailed, and publicly available protocol for the direct synthesis of p-(2-phthalimidoethoxy)aniline can be challenging to locate in peer-reviewed literature, a plausible synthetic route can be devised based on established chemical principles. A common approach involves the reaction of p-aminophenol with N-(2-bromoethyl)phthalimide under basic conditions.

Materials:

• p-Aminophenol

• N-(2-Bromoethyl)phthalimide

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• To a solution of p-aminophenol (1.0 eq) in DMF, add K₂CO₃ (2.0 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add N-(2-bromoethyl)phthalimide (1.1 eq) to the reaction mixture.

• Heat the reaction to 80°C and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with EtOAc (3 x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford p-(2-phthalimidoethoxy)aniline.

Step 2: Coupling of the Linker to the Warhead

The aniline moiety of p-(2-phthalimidoethoxy)aniline can be coupled to a carboxylic acid-functionalized "warhead" (ligand for the POI) using standard amide bond formation conditions.

Materials:

• p-(2-Phthalimidoethoxy)aniline

• Warhead-COOH

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• DMF

Procedure:

• Dissolve the Warhead-COOH (1.0 eq) and p-(2-phthalimidoethoxy)aniline (1.1 eq) in DMF.

• Add HATU (1.2 eq) and DIPEA (2.0 eq) to the solution.

• Stir the reaction mixture at room temperature overnight.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction with water and extract with EtOAc.

• Wash the organic layer with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the product by column chromatography.

Step 3: Deprotection of the Phthalimide Group

The phthalimide protecting group is removed to reveal a primary amine, which will be used to attach the E3 ligase ligand.

Materials:

• Phthalimide-protected intermediate

• Hydrazine monohydrate

• Ethanol

Procedure:

• Dissolve the phthalimide-protected intermediate in ethanol.

• Add hydrazine monohydrate (5.0 eq) to the solution.

• Reflux the reaction mixture for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and filter off the precipitate (phthalhydrazide).

• Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

Step 4: Coupling of the Linker to the E3 Ligase Ligand

The final step involves coupling the deprotected amine with a carboxylic acid-functionalized E3 ligase ligand (e.g., a derivative of thalidomide for Cereblon recruitment).

Materials:

• Deprotected amine intermediate

• E3 ligase ligand-COOH

• HATU

• DIPEA

• DMF

Procedure:

• Follow the same procedure as in Step 2, using the deprotected amine intermediate and the E3 ligase ligand-COOH.

• Purify the final PROTAC molecule by preparative HPLC.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Step	Reactants	Reagents	Key Transformation	Typical Yield
1	p-Aminophenol, N-(2-Bromoethyl)phthalimide	K₂CO₃, DMF	Ether synthesis	60-80%
2	p-(2-Phthalimidoethoxy)aniline, Warhead-COOH	HATU, DIPEA, DMF	Amide bond formation	70-90%
3	Phthalimide-protected intermediate	Hydrazine monohydrate, Ethanol	Phthalimide deprotection	80-95%
4	Deprotected amine, E3 ligase ligand-COOH	HATU, DIPEA, DMF	Amide bond formation	60-80%

Application II: A Building Block for the Synthesis of Bioactive Molecules

Beyond its role as a linker, p-(2-phthalimidoethoxy)aniline is a valuable starting material for the synthesis of more complex bioactive molecules. The aniline functionality can be diazotized and subjected to various transformations, or it can serve as a nucleophile in substitution reactions. The protected amine provides an opportunity for late-stage functionalization. Aniline derivatives are precursors in the synthesis of a wide range of pharmaceuticals, including analgesics and antipyretics[6].

Protocol 2: Synthesis of a Novel Kinase Inhibitor Scaffold

This protocol illustrates how p-(2-phthalimidoethoxy)aniline can be used to synthesize a novel anilino-quinazoline, a common scaffold in kinase inhibitors.

Caption: Synthetic workflow for a kinase inhibitor scaffold using p-(2-phthalimidoethoxy)aniline.

Step 1: Synthesis of the Anilino-quinazoline Intermediate

Materials:

• p-(2-Phthalimidoethoxy)aniline

• 2,4-Dichloroquinazoline

• Isopropanol

• Hydrochloric acid (HCl) in dioxane

Procedure:

• Suspend p-(2-phthalimidoethoxy)aniline (1.0 eq) and 2,4-dichloroquinazoline (1.0 eq) in isopropanol.

• Add a catalytic amount of HCl in dioxane.

• Reflux the mixture for 12-16 hours.

• Monitor the reaction by TLC.

• Cool the reaction to room temperature and collect the precipitate by filtration.

• Wash the solid with cold isopropanol and dry under vacuum to obtain the anilino-quinazoline intermediate.

Step 2: Introduction of a Second Substituent

The remaining chlorine atom on the quinazoline ring can be displaced by another nucleophile to introduce diversity.

Materials:

• Anilino-quinazoline intermediate

• A desired amine (R-NH₂)

• N-Methyl-2-pyrrolidone (NMP)

Procedure:

• Dissolve the anilino-quinazoline intermediate (1.0 eq) and the desired amine (1.5 eq) in NMP.

• Heat the reaction mixture to 120°C for 4-6 hours.

• Monitor the reaction by TLC.

• Cool the reaction to room temperature and pour into ice-water.

• Collect the precipitate by filtration, wash with water, and dry.

• Purify the crude product by column chromatography or recrystallization.

Conclusion and Future Perspectives

p-(2-Phthalimidoethoxy)aniline is a highly valuable and versatile building block in medicinal chemistry. Its application as a linker in PROTACs offers a streamlined approach to the synthesis of these complex molecules, while its utility as a scaffold for bioactive compounds provides access to novel chemical matter. The protocols provided herein serve as a guide for the practical application of this compound in drug discovery projects. As the field of targeted protein degradation continues to expand, the demand for well-designed and synthetically accessible linkers like p-(2-phthalimidoethoxy)aniline is expected to grow, further solidifying its importance in the development of next-generation therapeutics.

References

• Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273-312. [Link]

• Sun X, Gao H, Yang Y, et al. PROTACs: great opportunities for academia and industry. Signal Transduct Target Ther. 2019;4:64. [Link]

• Schneekloth JS Jr, Fonseca FN, Koldobskiy M, Mandal A, Deshaies R, Sakamoto K, Crews CM. Chemical genetic control of protein levels: selective in vivo degradation. J Am Chem Soc. 2004;126(12):3748-54.
• Burslem GM, Crews CM. Proteolysis-Targeting Chimeras (PROTACs) as Therapeutic Agents. Cell. 2020;181(1):102-114.
• An, S., & Fu, L. (2022). Small-molecule PROTACs: An emerging and promising approach for the development of new therapy drugs. EBioMedicine, 78, 103939.
• Khan, S., He, Y., Zhang, X., Yuan, Y., & Pu, S. (2020). PROTACs as a novel targeted cancer therapy. Pharmacological research, 159, 104972.

• Bloom Tech. (2025, February 17). Can Aniline Be Used In Drug Development? [Link]

• Jaml, N. M., & Al-Amiery, A. A. (2019). Methods of Synthesis Phthalimide Derivatives and Biological Activity-Review. Journal of Pharmaceutical Sciences and Research, 11(9), 3348-3354. [Link]

• Chatterjee, A., Cutler, S. J., Khan, I. A., & Williamson, J. S. (2014). Efficient synthesis of 4-oxo-4,5-dihydrothieno[3,2-c]quinoline-2-carboxylic acid derivatives from aniline. Molecular diversity, 18(1), 51–59. [Link]

• Steinebach, C., Ng, C. H. F., Sijm, M., van der Stelt, M., & Overkleeft, H. S. (2020). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers in chemistry, 8, 598829. [Link]

• Design, Synthesis, and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs) for the Dual Degradation of IGF-1R and Src. (2020). Molecules, 25(8), 1957. [Link]

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Application Note: A Comprehensive Protocol for the ¹H and ¹³C NMR Characterization of Isoindoline-1,3-dione Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract: Isoindoline-1,3-dione, commonly known as the phthalimide scaffold, is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its rigid structure and synthetic versatility make it a cornerstone in drug discovery. Accurate and unambiguous structural characterization is paramount for regulatory submission, intellectual property, and understanding structure-activity relationships. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for this purpose, providing atomic-level structural information.[3][4] This guide presents a detailed, field-proven protocol for the complete ¹H and ¹³C NMR characterization of isoindoline-1,3-dione derivatives, from sample preparation to advanced 2D NMR analysis for unequivocal structure elucidation.

Foundational Principles: The Isoindoline-1,3-dione Scaffold

Understanding the core isoindoline-1,3-dione structure is the first step to interpreting its NMR spectra. The molecule consists of a benzene ring fused to a five-membered heterocyclic ring containing two carbonyl groups and a nitrogen atom.

The key features influencing its NMR signature are:

• The Aromatic System: The benzene ring protons and carbons have chemical shifts characteristic of aromatic compounds, influenced by the electron-withdrawing effect of the adjacent carbonyl groups.

• The Imide Functionality: The two carbonyl carbons are highly deshielded and appear far downfield in the ¹³C NMR spectrum. The nitrogen atom serves as a key point for synthetic modification, and the nature of the N-substituent is the primary source of structural diversity and, consequently, NMR spectral complexity.

• Symmetry: In an unsubstituted or symmetrically N-substituted phthalimide, the benzene ring possesses a plane of symmetry. This results in only two unique aromatic proton environments and three unique aromatic carbon environments, often simplifying the spectra. Asymmetry in the N-substituent breaks this symmetry, leading to four distinct aromatic proton and six distinct aromatic carbon signals.

Below is the fundamental structure with IUPAC numbering to facilitate spectral discussion.

Caption: Core structure of an N-substituted isoindoline-1,3-dione.

Part I: Protocol for High-Fidelity Sample Preparation

The quality of NMR data is fundamentally dependent on meticulous sample preparation. Errors at this stage cannot be rectified by instrumental parameters.

2.1. Causality of Solvent Selection

The primary goal is to achieve complete dissolution of the analyte. Isoindoline-1,3-dione derivatives range from highly soluble to poorly soluble in common organic solvents.[5]

• Deuterochloroform (CDCl₃): A first-choice, non-polar solvent for many organic molecules. It is relatively inert and has a simple solvent signal. However, more polar derivatives may exhibit poor solubility.

• Dimethyl Sulfoxide-d₆ (DMSO-d₆): An excellent polar aprotic solvent that can dissolve a wide range of phthalimide derivatives. It is hygroscopic, so care must be taken to avoid moisture contamination. The solvent signals are more complex than CDCl₃. Its ability to form hydrogen bonds can significantly influence the chemical shifts of labile protons (e.g., N-H, O-H).[6][7]

• Other Solvents: Acetone-d₆, Methanol-d₄, or Trifluoroethanol may be used for specific solubility challenges, but their exchangeable protons (in the case of methanol) can complicate ¹H spectra.[5]

2.2. Optimizing Sample Concentration

A balance must be struck between signal strength and spectral quality.

Experiment Type	Recommended Concentration	Rationale
¹H NMR	1–10 mg in 0.6–0.7 mL	Sufficient for high signal-to-noise (S/N) in a few scans. Higher concentrations can lead to line broadening due to aggregation.[8]
¹³C NMR & 2D NMR	10–30 mg in 0.6–0.7 mL	The low natural abundance of ¹³C requires a higher concentration to achieve adequate S/N in a reasonable timeframe.[8]
Quantitative NMR (qNMR)	Precise weighing required	Accuracy depends on the exact known quantities of the analyte and internal standard.[9][10]

2.3. Step-by-Step Experimental Protocol

• Weighing: Accurately weigh 5-10 mg of the isoindoline-1,3-dione derivative into a clean, dry vial. For quantitative analysis, use a balance with at least 0.01 mg accuracy.[10]

• Solvent Addition: Add approximately 0.7 mL of the chosen deuterated solvent to the vial using a clean pipette.

• Internal Standard: Add the internal reference standard. For most organic solvents, a small drop of Tetramethylsilane (TMS) is used to set the 0.00 ppm reference. For aqueous-like solvents such as DMSO-d₆, residual solvent peaks are often used for referencing, but a dedicated standard like DSS can be used for higher accuracy.[8]

• Dissolution: Ensure complete dissolution. Use a vortex mixer or brief sonication. Visually inspect the solution against a light source to confirm no solid particles remain, as this is critical for spectral quality.[11]

• Transfer: Carefully transfer the clear solution into a high-quality, clean 5 mm NMR tube. The sample height should be between 4-5 cm to ensure it is within the active region of the spectrometer's coils.[8]

• Capping & Labeling: Cap the NMR tube securely to prevent solvent evaporation and contamination. Label the tube clearly.

Part II: 1D NMR Acquisition and Spectral Interpretation

1D experiments provide the initial, fundamental overview of the molecular structure.

3.1. ¹H NMR: The Proton Framework

The ¹H NMR spectrum reveals the number of distinct proton environments and their connectivity.

Typical ¹H Chemical Shift Ranges:

Proton Type	Chemical Shift (δ) ppm	Multiplicity & Notes
Aromatic (H4, H5, H6, H7)	7.7 – 8.0	Often appears as two multiplets or a complex AA'BB' system for symmetric derivatives.[12][13] For asymmetric derivatives, four distinct signals may be resolved.
Imide (N-H)	11.0 – 11.5 (in DMSO-d₆)	A broad singlet, often absent in CDCl₃ unless concentration is high. Its position is highly solvent-dependent.[6]
N-CH₂ (Alkyl spacer)	3.5 – 4.5	Chemical shift depends on adjacent functional groups. Often a triplet if next to another CH₂ group.
Other N-Substituent Protons	0.5 – 7.5	Highly variable depending on the specific substituent structure.

3.2. ¹³C NMR & DEPT: The Carbon Skeleton

The proton-decoupled ¹³C spectrum shows a single peak for each unique carbon atom. DEPT (Distortionless Enhancement by Polarization Transfer) experiments are essential for determining the type of each carbon (C, CH, CH₂, or CH₃).[14][15]

Typical ¹³C Chemical Shift Ranges:

Carbon Type	Chemical Shift (δ) ppm	DEPT-135 Signal	DEPT-90 Signal
Carbonyl (C1, C3)	165 – 170	Absent	Absent
Aromatic Quaternary (C3a, C7a)	130 – 135	Absent	Absent
Aromatic CH (C4, C5, C6, C7)	122 – 135	Positive	Positive
N-CH₂ (Alkyl spacer)	35 – 50	Negative	Absent
Other N-Substituent Carbons	10 – 150	Variable	Variable

Combining the broadband ¹³C spectrum with DEPT-135 and DEPT-90 allows for unambiguous assignment of carbon multiplicities, a critical step in verifying the structure.[16][17]

Part III: 2D NMR for Unambiguous Structure Elucidation

For complex or novel derivatives, 1D NMR alone is often insufficient for complete assignment. 2D NMR experiments are required to definitively map the molecular connectivity.[18][19][20]

Logical Workflow for Structure Elucidation:

Caption: A systematic workflow for elucidating molecular structure.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through 2 or 3 bonds. A cross-peak between two proton signals in the COSY spectrum confirms they are neighbors in the molecule. This is invaluable for tracing out alkyl chains or adjacent protons on an aromatic ring.[21][22]

• HSQC (Heteronuclear Single Quantum Coherence): This is one of the most powerful experiments. It generates a cross-peak between a carbon and the proton(s) directly attached to it. It allows the direct assignment of a carbon's chemical shift based on the often more easily identifiable chemical shift of its attached proton.[21][22]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons over longer ranges (typically 2 to 4 bonds). Its true power lies in connecting molecular fragments. For example, an HMBC correlation from an N-CH₂ proton to the carbonyl carbon (C1/C3) definitively proves the attachment of the side chain to the imide ring. It is also the primary method for assigning quaternary carbons, which are invisible in HSQC and DEPT spectra.[20][23]

By systematically analyzing these 2D spectra, a self-validating web of correlations can be built, leading to the unequivocal assignment of the entire molecular structure.

Data Validation and Reporting

In research and especially in drug development, the integrity of analytical data is non-negotiable. NMR methods must be validated to ensure they are accurate, precise, and robust.[24][25][26][27][28]

A standard characterization report for an isoindoline-1,3-dione derivative should always include:

• Instrumentation: Spectrometer field strength (e.g., 400 MHz).

• Sample Conditions: Solvent used and concentration.

• Data Listing: A detailed list of chemical shifts for both ¹H and ¹³C nuclei, reported as follows:

  • ¹H NMR: δ (ppm), multiplicity (s = singlet, d = doublet, t = triplet, q = quartet, m = multiplet), coupling constant(s) (J in Hz), and integration (number of protons).

  • ¹³C NMR: δ (ppm).

• Confirmation: Explicit mention of which experiments (e.g., COSY, HSQC, HMBC) were used to confirm the assignments.

This comprehensive approach ensures that the structural characterization is not only accurate but also transparent and reproducible, meeting the high standards required in the scientific and pharmaceutical industries.

References

• Fiveable. (n.d.). DEPT 13C NMR Spectroscopy | Organic Chemistry Class Notes.

• Columbia University. (n.d.). DEPT | NMR Core Facility. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Chemistry Steps. (n.d.). DEPT NMR: Signals and Problem Solving. Retrieved from [Link]

• NC State University Libraries. (n.d.). 13.12 DEPT 13C NMR Spectroscopy – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved from [Link]

• AZoOptics. (2024, May 22). The Role of Nuclear Magnetic Resonance Spectroscopy in Drug Discovery. Retrieved from [Link]

• Pharmaceutical Technology. (2014, October 28). NMR spectroscopy: Quality control of pharmaceutical products. Retrieved from [Link]

• Mestrelab Research. (2012, December 18). qNMR Purity Recipe Book (1 – Sample Preparation). Retrieved from [Link]

• Manufacturing Chemist. (2019, February 21). qNMR: top tips for optimised sample prep. Retrieved from [Link]

• Journal of Medicinal Chemistry. (n.d.). Purity by Absolute qNMR Instructions. Retrieved from [Link]

• NIH - National Center for Biotechnology Information. (n.d.). Synthesis, FTIR, 13C-NMR and Temperature-Dependent 1HNMR Characteristics of Bis-naphthalimide Derivatives. Retrieved from [Link]

• University of Ottawa. (2017, November). Quantitative NMR Spectroscopy. Retrieved from [Link]

• Almac Group. (n.d.). NMR under GxP in Drug Development and Manufacturing. Retrieved from [Link]

• Slideshare. (n.d.). 2D NMR ORGANIC SPECTROSCOPY by DR ANTHONY CRASTO. Retrieved from [Link]

• ACG Publications. (n.d.). Synthesis and optical properties of some isoindole-1,3-dione compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 2). 2D NMR Introduction. Retrieved from [Link]

• NIH - National Center for Biotechnology Information. (2019, December 11). NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. Retrieved from [Link]

• ACS Publications. (n.d.). Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy. Applications to Analytical Standards and Agricultural Chemicals. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 8-TECH-9 Two Dimensional NMR. Retrieved from [Link]

• Walsh Medical Media. (n.d.). Drug Discovery and Development of NMR Spectroscopy in Pharmaceutical Industry. Retrieved from [Link]

• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C NMR spectrum of phthalimide analog. Retrieved from [Link]

• ResearchGate. (n.d.). Selected 13 C-NMR chemical shift of naphthalimide compounds in CDCl 3. Retrieved from [Link]

• National MagLab. (n.d.). Principles and Features of Single-Scan Two-Dimensional NMR Spectroscopy. Retrieved from [Link]

• Indian Journal of Pharmaceutical Sciences. (2021, November 10). Recent Development in Nuclear Magnetic Resonance as a Technique for Quantitative Method Validation. Retrieved from [Link]

• ResearchGate. (2013, November 10). Increased solubility of phthalimide (reference in NMR-spectroscopy)?. Retrieved from [Link]

• Wiley Online Library. (2013, June 5). Validation of a generic quantitative (1)H NMR method for natural products analysis. Retrieved from [Link]

• ResearchGate. (2023, July 21). (PDF) Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023). Retrieved from [Link]

• SpectraBase. (n.d.). Phthalimide - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• SpectraBase. (n.d.). Phthalimide. Retrieved from [Link]

• PubMed Central. (n.d.). A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis of N-substituted phthalimides via Pd-catalyzed [4+1] cycloaddition reaction. Retrieved from [Link]

• MDPI. (n.d.). Validation of a Quantitative Proton Nuclear Magnetic Resonance Spectroscopic Screening Method for Coffee Quality and Authenticity (NMR Coffee Screener). Retrieved from [Link]

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• MDPI. (2023, May 25). N-Substituted (Hexahydro)-1H-isoindole-1,3(2H)-dione Derivatives: New Insights into Synthesis and Characterization. Retrieved from [Link]

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Application Notes and Protocols for Acetylcholinesterase Inhibition Assay Using Isoindoline-1,3-diones

Introduction: The Critical Role of Acetylcholinesterase Inhibition in Neurodegenerative Disease Research

Acetylcholinesterase (AChE) is a pivotal enzyme in the central and peripheral nervous systems, responsible for the rapid hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and acetic acid. This enzymatic action terminates the nerve impulse at cholinergic synapses, allowing for the precise control of neurotransmission.[1] However, in pathological conditions such as Alzheimer's disease (AD), a significant deficit in cholinergic neurotransmission is a key feature, contributing to the cognitive decline observed in patients.[2][3]

One of the primary therapeutic strategies for managing AD is to enhance cholinergic function by inhibiting AChE.[3] By slowing the degradation of ACh, AChE inhibitors increase the concentration and duration of the neurotransmitter in the synaptic cleft, thereby compensating for the loss of cholinergic neurons. This approach has led to the development of several approved drugs for the symptomatic treatment of AD.[3]

The isoindoline-1,3-dione, also known as the phthalimide scaffold, has emerged as a promising pharmacophore in the design of novel AChE inhibitors.[4] Derivatives of this heterocyclic compound have demonstrated significant inhibitory activity against AChE, often interacting with both the catalytic and peripheral anionic sites of the enzyme.[3][4] This dual binding capability can offer advantages in terms of inhibitor potency and selectivity. The exploration of isoindoline-1,3-dione derivatives as potential anti-Alzheimer's agents is an active area of research in medicinal chemistry.[4][5]

This application note provides a detailed, field-proven protocol for the in vitro determination of acetylcholinesterase inhibitory activity of isoindoline-1,3-dione derivatives using the spectrophotometric Ellman's method.[6][7] This robust and cost-effective assay is widely used for the screening and characterization of AChE inhibitors due to its simplicity, reliability, and suitability for high-throughput screening.[8][9]

Assay Principle: The Ellman's Method

The Ellman's assay is a colorimetric method that quantifies the activity of AChE.[7][9] The assay is based on a coupled enzymatic reaction. First, AChE hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine and acetic acid.[8][9] The thiocholine, containing a sulfhydryl group, then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), also known as Ellman's reagent, to produce the yellow-colored 5-thio-2-nitrobenzoate (TNB) anion.[8][9] The rate of TNB formation is directly proportional to the AChE activity and can be measured spectrophotometrically by monitoring the increase in absorbance at 412 nm.[8][10] In the presence of an inhibitor, such as an isoindoline-1,3-dione derivative, the rate of the enzymatic reaction decreases, leading to a reduced rate of color development.

Figure 1: Principle of the Ellman's assay for AChE activity and inhibition.

Materials and Reagents

Instrumentation

• 96-well clear, flat-bottom microplates[11]

• Multichannel pipettes[11]

• Microplate reader capable of measuring absorbance at 412 nm[8]

Reagents

• Acetylcholinesterase (AChE) from Electrophorus electricus (electric eel), Type VI-S[11]

• Acetylthiocholine iodide (ATChI)[11]

• 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's Reagent)[11]

• Sodium Phosphate Buffer (0.1 M, pH 8.0)[11]

• Dimethyl sulfoxide (DMSO)

• Isoindoline-1,3-dione test compounds

• Positive control inhibitor (e.g., Donepezil or Galantamine)

Experimental Protocol

Preparation of Reagents

• 0.1 M Phosphate Buffer (pH 8.0): Prepare a 0.1 M solution of sodium phosphate and adjust the pH to 8.0. This buffer is used for all dilutions unless otherwise specified.

• AChE Enzyme Solution (0.1 U/mL): Prepare a stock solution of AChE in the phosphate buffer. The final concentration in the well should be optimized, but a common starting point is 0.1-0.25 U/mL.[11] Store aliquots at -20°C.

• DTNB Solution (10 mM): Dissolve DTNB in the phosphate buffer to a final concentration of 10 mM.[8][11] Protect this solution from light and store it at 4°C.

• ATChI Substrate Solution (10 mM): Prepare a 10 mM stock solution of ATChI in deionized water. This solution should be prepared fresh daily.[8]

• Test Compound (Isoindoline-1,3-dione) Stock Solutions (e.g., 10 mM in DMSO): Prepare stock solutions of the isoindoline-1,3-dione derivatives in DMSO. From these stock solutions, prepare serial dilutions in phosphate buffer to achieve the desired final concentrations for the assay. Ensure the final DMSO concentration in the assay wells does not exceed 1% to avoid solvent effects on enzyme activity.[8]

• Positive Control Stock Solution (e.g., 1 mM in DMSO): Prepare a stock solution of a known AChE inhibitor, such as Donepezil, in DMSO. Prepare serial dilutions in the same manner as the test compounds.

Assay Procedure (96-Well Plate Format)

The following protocol is designed for a final reaction volume of 200 µL per well.[11]

• Plate Layout: Design the plate to include wells for a blank (no enzyme), a negative control (100% enzyme activity, no inhibitor), a positive control (known inhibitor at various concentrations), and the test compounds at various concentrations. It is recommended to perform all measurements in triplicate.

• Assay Plate Setup:

  • Blank wells: Add 150 µL of phosphate buffer.[11]

  • Negative Control wells: Add 25 µL of phosphate buffer containing the same percentage of DMSO as the inhibitor wells.

  • Test Compound wells: Add 25 µL of the various dilutions of the isoindoline-1,3-dione test compounds.

  • Positive Control wells: Add 25 µL of the various dilutions of the positive control inhibitor.

• Enzyme Addition: Add 25 µL of the AChE enzyme solution to all wells except for the blank wells.

• Pre-incubation: Gently mix the contents of the plate and pre-incubate at 37°C for 15 minutes.[12] This step allows the inhibitor to interact with the enzyme before the substrate is added.

• Initiation of the Reaction:

  • Add 50 µL of the DTNB solution to all wells.

  • To initiate the enzymatic reaction, add 25 µL of the ATChI substrate solution to all wells. The total reaction volume will be 150 µL.[8]

• Absorbance Measurement: Immediately after adding the substrate, place the plate in a microplate reader. Measure the absorbance at 412 nm kinetically, with readings taken every minute for 10-15 minutes.[8] Alternatively, for an endpoint assay, incubate the plate at 37°C for a fixed time (e.g., 10-20 minutes) and then measure the final absorbance.[8]

Figure 2: Experimental workflow for the AChE inhibition assay.

Data Analysis

Calculation of the Rate of Reaction

For kinetic assays, determine the rate of change in absorbance per minute (ΔAbs/min) for each well by plotting absorbance versus time and calculating the slope of the linear portion of the curve.[8] For endpoint assays, subtract the absorbance of the blank from the absorbance of all other wells.

Calculation of Percentage Inhibition

The percentage of AChE inhibition for each concentration of the isoindoline-1,3-dione derivative is calculated using the following formula:[8]

% Inhibition = [(Rate of Control - Rate of Test) / Rate of Control] x 100

Where:

• Rate of Control is the reaction rate in the absence of the inhibitor (negative control).

• Rate of Test is the reaction rate in the presence of the test compound.

Determination of IC50 Value

The IC50 (half-maximal inhibitory concentration) is the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.[13] To determine the IC50 value, plot the percentage inhibition against the logarithm of the inhibitor concentration.[13] The IC50 value can then be determined by interpolation from the resulting dose-response curve.[14]

Data Presentation

Summarize the quantitative data in a clear and structured table for easy comparison of the inhibitory potencies of the different isoindoline-1,3-dione derivatives.

Table 1: Sample Data for AChE Inhibition by Isoindoline-1,3-dione Derivatives

Compound	IC50 (µM)
Derivative A	5.2 ± 0.4
Derivative B	12.8 ± 1.1
Derivative C	0.9 ± 0.1
Donepezil (Positive Control)	0.05 ± 0.01

Troubleshooting

Problem	Possible Cause	Solution
High background absorbance	Spontaneous hydrolysis of ATChI or reaction of DTNB with components of the test compound.	Run a control with the test compound and all reagents except the enzyme. Subtract this background from the test wells.
Low enzyme activity	Improper storage or handling of the enzyme. Incorrect buffer pH.	Ensure the enzyme is stored correctly and thawed on ice. Verify the pH of the buffer.
Precipitation of test compound	Low solubility of the isoindoline-1,3-dione derivative in the aqueous buffer.	Increase the final DMSO concentration slightly, ensuring it remains below a level that inhibits the enzyme (typically <1-2%). Run a solvent control to check for interference.[9]
Non-linear reaction kinetics	Substrate depletion or enzyme instability.	Reduce the enzyme concentration or the incubation time. Ensure the assay is performed within the linear range of the reaction.

Conclusion and Field-Proven Insights

This application note provides a comprehensive and robust protocol for the determination of acetylcholinesterase inhibition by isoindoline-1,3-dione derivatives. The Ellman's method is a reliable and highly adaptable assay for the initial screening and characterization of potential AChE inhibitors. For trustworthy and reproducible results, it is crucial to carefully prepare all reagents and adhere to the optimized incubation times and concentrations. When comparing the potency of different inhibitors, the IC50 value is a critical parameter.[13][15] However, it is important to remember that the IC50 value can be influenced by experimental conditions such as substrate concentration.[13] For a more absolute measure of inhibitor binding affinity, the determination of the inhibition constant (Ki) is recommended.[13]

The exploration of isoindoline-1,3-dione derivatives as AChE inhibitors represents a promising avenue for the development of novel therapeutics for Alzheimer's disease and other neurological disorders characterized by cholinergic deficits.[4][5] This protocol serves as a foundational tool for researchers and drug development professionals working in this exciting field.

References

• Acetylcholinesterase Inhibition Assays for High-Throughput Screening - PubMed Central. (n.d.).
• Determination of acetylcholinesterase activity by the Ellman assay: a versatile tool for in vitro research on medical countermeasures against organophosphate poisoning - PubMed. (n.d.).
• Application Notes: Protocol for Measuring Acetylcholinesterase (AChE) Inhibition with "AChE-IN-8" - Benchchem. (n.d.).
• Application Note: Acetylcholinesterase (AChE) Activity and Inhibition Assay Protocol - Benchchem. (n.d.).
• How do I screen for acetylcholinesterase activity? - AAT Bioquest. (2021, January 25).
• 3.10. Acetylcholinesterase Inhibition Assay - Bio-protocol. (n.d.).
• A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies - MDPI. (n.d.).
• Design, synthesis, and bio-evaluation of new isoindoline-1,3-dione derivatives as possible inhibitors of acetylcholinesterase - PMC - PubMed Central. (2021, August 19).
• IC50 Determination - edX. (n.d.).
• Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer effects - PubMed. (n.d.).
• Enzyme Inhibitor Terms and Calculations - Sigma-Aldrich. (n.d.).
• Application Notes and Protocols for Acetylcholinesterase (AChE) Activity Determination using Ellman's Method - Benchchem. (n.d.).
• Acetylcholinesterase Activity Assay Kit (MAK119) - Technical Bulletin - Sigma-Aldrich. (n.d.).
• Design, synthesis, and bio-evaluation of new isoindoline-1,3-dione derivatives as possible inhibitors of acetylcholinesterase - ResearchGate. (2025, August 6).
• Acetylcholinesterase Assay Kit (BA0009). (n.d.).
• IC50 - Wikipedia. (n.d.).
• AChE Assay SOP | PDF - Scribd. (n.d.).
• How can I calculate IC50 value from percent inhibition graph for antioxidant activity? (2013, July 2).

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• 2. Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Design, synthesis, and bio-evaluation of new isoindoline-1,3-dione derivatives as possible inhibitors of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Determination of acetylcholinesterase activity by the Ellman assay: a versatile tool for in vitro research on medical countermeasures against organophosphate poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. How do I screen for acetylcholinesterase activity? | AAT Bioquest [aatbio.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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Application Notes and Protocols for the Integration of Fmoc-L-4-Nitrophenylalanine (CAS 92954-90-0) in Solid-Phase Organic Synthesis

Senior Application Scientist Note: Initial searches for CAS 101351-09-1, identified as 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione, did not yield established applications in solid-phase organic synthesis[1]. To provide a valuable and relevant technical guide for researchers in peptide synthesis and drug development, this document will focus on a well-established and versatile building block, Fmoc-L-4-Nitrophenylalanine (Fmoc-p-NO₂-Phe-OH) . The principles and protocols detailed herein are broadly applicable to the incorporation of other specialized amino acid derivatives in solid-phase methodologies.

Introduction: The Strategic Role of Fmoc-L-4-Nitrophenylalanine in Peptide Synthesis

Fmoc-L-4-Nitrophenylalanine is a non-canonical amino acid derivative that serves as a crucial building block in solid-phase peptide synthesis (SPPS)[2]. Its utility extends beyond simply elongating a peptide chain; the presence of the nitro group on the phenyl ring offers unique chemical handles for further modification, making it invaluable in drug discovery and the development of sophisticated biomaterials[2][3].

The fluorenylmethoxycarbonyl (Fmoc) protecting group is central to its application in modern SPPS. This base-labile protecting group allows for the selective deprotection of the α-amino group under mild conditions, preserving acid-labile side-chain protecting groups until the final cleavage step. This "orthogonal" protection strategy is a cornerstone of the widely adopted Fmoc/tBu approach in peptide synthesis[4].

The nitro group of Fmoc-L-4-Nitrophenylalanine can be readily reduced to an amine, providing a site for:

• Bioconjugation: Attachment of labels, drugs, or imaging agents[2].

• Cyclization: Formation of lactam bridges to constrain peptide conformation.

• Pharmacophore Modification: Altering the electronic and steric properties to enhance biological activity.

These application notes will provide a comprehensive guide to the effective use of Fmoc-L-4-Nitrophenylalanine in SPPS, from resin selection and coupling protocols to post-synthesis modifications.

Physicochemical Properties and Handling

A thorough understanding of the reagent's properties is fundamental to its successful application.

Property	Value	Reference
CAS Number	92954-90-0	-
Molecular Formula	C₂₄H₂₀N₂O₆	-
Molecular Weight	444.43 g/mol	-
Appearance	White to off-white powder	-
Solubility	Soluble in DMF, NMP, and other common SPPS solvents	-
Storage	Store at 2-8°C, protected from moisture and light	-

Safety and Handling:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle the compound in a well-ventilated area or fume hood.

• Avoid inhalation of dust and contact with skin and eyes.

• Refer to the material safety data sheet (MSDS) for complete safety information.

Core Protocols for Solid-Phase Peptide Synthesis

The following protocols outline the iterative cycle for incorporating Fmoc-L-4-Nitrophenylalanine into a growing peptide chain on a solid support.

Resin Selection and Preparation

The choice of resin is dictated by the desired C-terminal functionality of the final peptide[5][6].

Desired C-terminus	Recommended Resin
Carboxylic Acid	Wang Resin, 2-Chlorotrityl Chloride Resin
Amide	Rink Amide Resin, Sieber Amide Resin

Protocol 1: Resin Swelling

Causality: Swelling the resin is critical to expose the reactive sites within the polymer matrix, ensuring efficient reaction kinetics[5].

• Place the desired amount of resin in a suitable reaction vessel.

• Add N,N-dimethylformamide (DMF) to fully immerse the resin.

• Allow the resin to swell for at least 30-60 minutes at room temperature with gentle agitation.

• Drain the DMF.

Fmoc Deprotection

Protocol 2: N-α-Fmoc Group Removal

Causality: The Fmoc group is cleaved by a secondary amine, typically piperidine, through a β-elimination mechanism to liberate the free amine for the next coupling step[7].

• To the swollen resin, add a 20% (v/v) solution of piperidine in DMF.

• Agitate the mixture for 5-10 minutes at room temperature.

• Drain the piperidine solution.

• Repeat steps 1-3 for another 5-10 minutes to ensure complete deprotection.

• Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

Amino Acid Coupling

Protocol 3: Activation and Coupling of Fmoc-L-4-Nitrophenylalanine

Causality: The carboxylic acid of the Fmoc-amino acid is activated in situ to form a reactive species that readily acylates the free amine on the resin-bound peptide chain. The choice of coupling reagent can influence efficiency and minimize side reactions like racemization[7].

• In a separate vessel, dissolve 3-5 equivalents of Fmoc-L-4-Nitrophenylalanine and a suitable coupling agent (e.g., HCTU, HATU) in DMF.

• Add 6-10 equivalents of a base, such as N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine, to the activation mixture.

• Allow the activation to proceed for 1-2 minutes.

• Add the activated amino acid solution to the deprotected resin.

• Agitate the reaction mixture for 1-2 hours at room temperature.

• Drain the coupling solution and wash the resin with DMF (3-5 times).

Monitoring Coupling Efficiency: A qualitative Kaiser test can be performed on a small sample of the resin. A yellow color indicates the absence of free primary amines and a successful coupling, while a blue color signifies incomplete reaction, necessitating a second coupling[7].

Final Cleavage and Deprotection

Protocol 4: Cleavage from the Resin

Causality: A strong acid, typically trifluoroacetic acid (TFA), is used to cleave the peptide from the resin and simultaneously remove acid-labile side-chain protecting groups. Scavengers are crucial to trap reactive carbocations generated during this process, preventing unwanted side reactions with sensitive amino acids[8][9].

• After the final Fmoc deprotection and thorough washing with DMF and dichloromethane (DCM), dry the peptide-resin under vacuum.

• Prepare a cleavage cocktail appropriate for the peptide sequence. A common cocktail is TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5) [7]. TIS acts as a carbocation scavenger.

• Add the cleavage cocktail to the dry resin in a fume hood.

• Allow the reaction to proceed for 2-3 hours at room temperature with occasional agitation.

• Filter the resin and collect the TFA filtrate containing the cleaved peptide.

• Precipitate the crude peptide by adding cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and dry the product under vacuum.

The crude peptide is now ready for purification, typically by reverse-phase high-performance liquid chromatography (RP-HPLC).

Post-Synthetical Modification of the Nitro Group

The true versatility of incorporating 4-nitrophenylalanine lies in the subsequent chemistry of the nitro group.

Protocol 5: Reduction of the Nitro Group to an Amine

Causality: The nitro group can be selectively reduced to a primary amine on the solid support, providing a nucleophilic handle for further derivatization. Tin(II) chloride is a common and effective reducing agent for this transformation.

• After coupling Fmoc-L-4-Nitrophenylalanine and subsequent Fmoc deprotection, swell the peptide-resin in DMF.

• Prepare a solution of SnCl₂·2H₂O (10-20 equivalents) in DMF.

• Add the reducing solution to the resin and agitate at room temperature for 4-6 hours.

• Monitor the reaction for the disappearance of the nitro group.

• Wash the resin extensively with DMF, followed by a wash with a dilute base (e.g., 5% DIPEA in DMF) to neutralize any remaining acid, and finally with DMF and DCM.

The resulting free amine can then be used for on-resin modifications before the final cleavage.

Visualization of Workflows

Caption: Iterative workflow for Solid-Phase Peptide Synthesis (SPPS) incorporating Fmoc-L-4-Nitrophenylalanine.

Caption: Workflow for post-synthetic modification of the 4-nitro group on the solid support.

References

• Smolecule. (2023, August 15). 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione.
• Chem-Impex. Fmoc-4-nitro-D-phenylalanine.
• Chem-Impex. Fmoc-4-nitro-L-phenylalanine.
• Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol.
• Amblard, F., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33, 239-254.
• Fmoc Solid-Phase Peptide Synthesis. (n.d.). ResearchGate.
• BenchChem. (2025). Application Notes & Protocols: A Step-by-Step Guide for Using Fmoc-Phe-OH in Solid-Phase Peptide Synthesis (SPPS).
• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry.
• Thermo Fisher Scientific. (n.d.). Introduction to Cleavage Techniques.
• CDN. (n.d.). Cleavage Cocktail Selection.

Sources

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Application Notes & Protocols: Experimental Design for Neuroprotective Assays with Isoindoline Compounds

For: Researchers, scientists, and drug development professionals in the field of neuropharmacology and neurodegenerative disease.

Introduction: The Therapeutic Potential of Isoindoline Scaffolds in Neuroprotection

Neurodegenerative diseases, including Alzheimer's, Parkinson's, and Huntington's, represent a significant and growing global health challenge. A common pathological hallmark of these debilitating conditions is the progressive loss of neuronal structure and function. Emerging evidence points to oxidative stress as a key contributor to this neuronal damage.[1][2] This has led to a surge in the exploration of novel therapeutic agents with neuroprotective capabilities. Among these, isoindoline-based compounds have garnered considerable interest due to their diverse biological activities, including anti-inflammatory and neuroprotective effects.[3][4]

Recent studies have demonstrated that certain synthetic isoindoline-dione derivatives can protect neuronal-like cells from oxidative stress-induced damage. The proposed mechanism of action for some of these compounds involves the modulation of the NRF2 signaling pathway, a critical regulator of cellular antioxidant responses.[1][2][5] By activating NRF2, these compounds can upregulate the expression of downstream antioxidant enzymes, thereby reducing intracellular reactive oxygen species (ROS) and protecting cells from apoptosis.[1][2] This document provides a comprehensive guide to the experimental design of both in vitro and in vivo assays to rigorously evaluate the neuroprotective potential of novel isoindoline compounds.

Part 1: In Vitro Assessment of Neuroprotective Efficacy

The initial phase of evaluating a potential neuroprotective compound involves a battery of in vitro assays. These cell-based models offer a controlled environment to dissect the molecular mechanisms of action and to perform initial dose-response studies.

Foundational Assays: Cell Viability and Cytotoxicity

A prerequisite for any neuroprotective study is to determine the optimal, non-toxic concentration range of the isoindoline compound.

Protocol 1: MTT Assay for Cell Viability

This colorimetric assay assesses cell metabolic activity, which is an indicator of cell viability.

• Cell Line: Human neuroblastoma SH-SY5Y cells are a commonly used and well-characterized model for neuroprotective studies.[1][2][6]

• Procedure:

  • Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of the isoindoline compound (e.g., 0.1 µM to 100 µM) for 24 hours.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

• Interpretation: A dose-dependent decrease in absorbance indicates cytotoxicity. The highest concentration that does not significantly reduce cell viability should be used for subsequent neuroprotection assays.

Modeling Neuronal Damage: Induction of Oxidative Stress

To test the neuroprotective effects of the isoindoline compounds, a cellular stress model must be established. Hydrogen peroxide (H₂O₂) is a widely used agent to induce oxidative stress and mimic the conditions found in neurodegenerative diseases.[1][2]

Protocol 2: H₂O₂-Induced Oxidative Stress Model

• Seed SH-SY5Y cells as described in Protocol 1.

• Pre-treat the cells with the non-toxic concentrations of the isoindoline compound for a specified period (e.g., 2-4 hours).

• Introduce H₂O₂ (a pre-determined optimal concentration, e.g., 100-200 µM) to the cells for 24 hours to induce oxidative stress.

• A control group should be treated with H₂O₂ alone.

• Assess cell viability using the MTT assay to determine the protective effect of the isoindoline compound.

Mechanistic Insights: Delving into the Mode of Action

A key indicator of oxidative stress is the accumulation of ROS. The following protocol utilizes a fluorescent probe to quantify intracellular ROS levels.

Protocol 3: DCFDA Assay for ROS Measurement

• Following the H₂O₂-induced oxidative stress protocol, wash the cells with PBS.

• Incubate the cells with 2',7'-dichlorofluorescin diacetate (DCFDA) solution in the dark for 30 minutes at 37°C.

• Measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of 485 nm and 535 nm, respectively.

• Expected Outcome: A successful neuroprotective compound will significantly reduce the H₂O₂-induced increase in fluorescence.

To investigate if the neuroprotective effect is mediated by the NRF2 pathway, the expression levels of NRF2 and its downstream target genes can be measured.

Protocol 4: Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

• After treatment, lyse the cells and extract total RNA using a suitable kit.

• Synthesize cDNA from the RNA template.

• Perform qRT-PCR using specific primers for NRF2, NQO-1, and GSTK1.[1][2] Use a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

• Interpretation: An upregulation of NRF2 and its target genes in the presence of the isoindoline compound would support the hypothesis of an NRF2-mediated neuroprotective mechanism.

Mitochondrial dysfunction is a central feature of many neurodegenerative diseases.[7][8] Assays to measure mitochondrial membrane potential (ΔΨm) and ATP production can provide valuable insights.[7][8][9]

Protocol 5: TMRM Assay for Mitochondrial Membrane Potential

• Culture and treat primary neurons or iPSC-derived neurons as per the experimental design.[9]

• Stain the cells with Tetramethylrhodamine, Methyl Ester (TMRM), a cell-permeant dye that accumulates in active mitochondria with intact membrane potentials.

• Acquire images using fluorescence microscopy.

• Interpretation: A decrease in TMRM fluorescence intensity indicates mitochondrial depolarization, a hallmark of mitochondrial dysfunction. Neuroprotective compounds are expected to preserve the TMRM signal in stressed neurons.

Apoptosis, or programmed cell death, is a key mechanism of neuronal loss in neurodegenerative disorders.

Protocol 6: Caspase-3 Activity Assay

• Following induction of neurotoxicity, lyse the cells.

• Incubate the cell lysate with a fluorogenic caspase-3 substrate.

• Measure the fluorescence generated by the cleavage of the substrate by active caspase-3.

• Expected Outcome: Neuroprotective isoindoline compounds should inhibit the activation of caspase-3 in response to the neurotoxic stimulus.[10]

Table 1: Summary of In Vitro Neuroprotective Assays

Assay	Parameter Measured	Purpose
MTT Assay	Cell Viability / Metabolic Activity	Determine compound cytotoxicity and assess neuroprotection.
DCFDA Assay	Intracellular ROS Levels	Quantify oxidative stress.
qRT-PCR	Gene Expression (NRF2, NQO-1, etc.)	Elucidate the involvement of the NRF2 antioxidant pathway.[1][2]
TMRM Assay	Mitochondrial Membrane Potential	Assess mitochondrial health and function.[7][9]
Caspase-3 Assay	Caspase-3 Enzyme Activity	Measure a key marker of apoptosis.[10]

Visualization 1: Proposed Neuroprotective Mechanism of Isoindoline Compounds

Caption: Proposed mechanism of isoindoline-mediated neuroprotection.

Part 2: In Vivo Validation in Preclinical Models

Promising candidates identified through in vitro screening should be further evaluated in animal models of neurodegenerative diseases to assess their efficacy and safety in a more complex biological system.[11][12]

Selection of an Appropriate Animal Model

The choice of animal model is critical and should align with the specific neurodegenerative disease being targeted.

• Alzheimer's Disease: Transgenic mouse models expressing familial AD genes (e.g., APP/PS1) are widely used.[13] Alternatively, infusion of β-amyloid can be used to induce pathology in rats.[13]

• Parkinson's Disease: The MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model is a classic model that recapitulates key features of the disease.

• Huntington's Disease: Transgenic models expressing the mutated huntingtin gene are available.

• General Neuroprotection/Stroke: Models of cerebral ischemia, such as middle cerebral artery occlusion (MCAO), are suitable for evaluating broad-spectrum neuroprotective agents.[14][15]

Experimental Design and Endpoints

Protocol 7: General In Vivo Neuroprotection Study Design

• Animal Acclimatization: Acclimate animals to the housing conditions for at least one week before the experiment.

• Grouping: Randomly assign animals to different groups:

  • Sham-operated/Vehicle control

  • Disease model + Vehicle

  • Disease model + Isoindoline compound (multiple doses)

  • Disease model + Positive control (an established neuroprotective agent)

• Compound Administration: The route and frequency of administration (e.g., oral gavage, intraperitoneal injection) should be determined based on the pharmacokinetic properties of the compound.

• Behavioral Assessments: Conduct a battery of behavioral tests to assess cognitive function, motor coordination, and other relevant neurological parameters. The specific tests will depend on the disease model.

• Histological and Biochemical Analysis: At the end of the study, euthanize the animals and collect brain tissue for:

  • Histology: Stain brain sections to assess neuronal loss, protein aggregation (e.g., amyloid plaques), and neuroinflammation.

  • Biochemical Assays: Measure markers of oxidative stress (e.g., lipid peroxidation), apoptosis (e.g., TUNEL staining), and neurotransmitter levels in brain homogenates.

Table 2: Common In Vivo Endpoints for Neuroprotection Studies

Endpoint Category	Specific Measurement	Purpose
Behavioral	Morris Water Maze, Rotarod Test	Assess cognitive and motor function.
Histological	Nissl Staining, Immunohistochemistry	Quantify neuronal survival and pathology.
Biochemical	Lipid Peroxidation Assays, TUNEL Assay	Measure oxidative damage and apoptosis in brain tissue.[16]

Visualization 2: General Workflow for In Vivo Neuroprotection Studies

Caption: Workflow for in vivo neuroprotective efficacy testing.

Conclusion

The systematic experimental approach outlined in these application notes provides a robust framework for the preclinical evaluation of isoindoline compounds as potential neuroprotective agents. By combining a tiered in vitro screening cascade with subsequent in vivo validation, researchers can effectively identify and characterize promising drug candidates for the treatment of neurodegenerative diseases. The emphasis on mechanistic studies, from the molecular level in cell culture to functional outcomes in animal models, is crucial for building a strong preclinical data package to support future clinical development.

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Application Notes and Protocols: A Step-by-Step Guide to Synthesizing Isoindoline-1,3-dione Based Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Abstract

The isoindoline-1,3-dione, commonly known as the phthalimide scaffold, is a privileged structure in medicinal chemistry, demonstrating a wide array of biological activities.[1][2][3][4] Its derivatives have been successfully developed as potent inhibitors of various enzymes, playing a crucial role in the management of numerous diseases, including inflammatory conditions, neurodegenerative disorders, and cancer.[1][5][6][7][8][9] This guide provides a comprehensive, step-by-step protocol for the synthesis, purification, and characterization of isoindoline-1,3-dione-based enzyme inhibitors, along with methodologies for evaluating their biological activity.

Introduction: The Versatility of the Isoindoline-1,3-dione Scaffold

The isoindoline-1,3-dione core is a valuable pharmacophore due to its unique structural and electronic properties. The imide functional group can participate in hydrogen bonding interactions with enzyme active sites, while the aromatic ring provides a platform for various substitutions to modulate potency, selectivity, and pharmacokinetic properties.[10] The synthetic tractability of this scaffold allows for the creation of large, diverse libraries of compounds for high-throughput screening.[11][12]

The mechanism of action of isoindoline-1,3-dione-based inhibitors often involves the mimicry of endogenous substrates or the interaction with key amino acid residues within the catalytic or allosteric sites of target enzymes. For instance, derivatives have been designed to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) for the potential treatment of Alzheimer's disease, cyclooxygenase (COX) enzymes for anti-inflammatory effects, and soluble epoxide hydrolase (sEH) for cardiovascular and anti-inflammatory applications.[2][5][6][8][13]

General Synthetic Strategy: The Gabriel Synthesis and Related Reactions

A cornerstone in the synthesis of N-substituted isoindoline-1,3-diones is the Gabriel synthesis.[14][15][16][17][18] This method involves the N-alkylation of potassium phthalimide with a suitable alkyl halide, followed by the liberation of the primary amine. However, for the direct synthesis of N-substituted phthalimides as the final inhibitors, a more direct condensation reaction between phthalic anhydride and a primary amine is commonly employed.[19][20]

The general workflow for the synthesis and evaluation of isoindoline-1,3-dione based enzyme inhibitors is depicted below:

Caption: Workflow for synthesis and evaluation of inhibitors.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-substituted Isoindoline-1,3-diones

This protocol describes a general method for the synthesis of N-substituted isoindoline-1,3-diones by the condensation of phthalic anhydride with a primary amine.

Materials:

• Phthalic anhydride

• Appropriate primary amine (R-NH₂)

• Glacial acetic acid or toluene

• Ethanol

• Deionized water

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating mantle and magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve phthalic anhydride (1.0 eq) in glacial acetic acid or toluene.

• Addition of Amine: To the stirred solution, add the primary amine (1.0-1.2 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (typically 110-140°C) and maintain for 2-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • After completion, cool the reaction mixture to room temperature.

  • If a precipitate forms, filter the solid product and wash it with cold ethanol and then with deionized water to remove any unreacted starting materials and solvent.[20]

  • If no precipitate forms, pour the reaction mixture into a beaker of crushed ice with stirring. The product should precipitate out.[20] Filter the solid and wash as described above.

• Drying: Dry the crude product in a vacuum oven at 50-60°C.

Rationale: The reaction proceeds via a nucleophilic attack of the amine on one of the carbonyl carbons of the anhydride, followed by an intramolecular cyclization and dehydration to form the stable five-membered imide ring.[20] Acetic acid can act as both a solvent and a catalyst for the dehydration step.

Protocol 2: Purification by Recrystallization

Materials:

• Crude isoindoline-1,3-dione derivative

• Suitable recrystallization solvent (e.g., ethanol, methanol, ethyl acetate, or a mixture)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter paper

Procedure:

• Solvent Selection: Determine a suitable solvent in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring until the solid completely dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystals of the purified product should form. The flask can then be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold solvent.

• Drying: Dry the purified crystals in a vacuum oven.

Protocol 3: Characterization of Synthesized Compounds

The identity and purity of the synthesized isoindoline-1,3-dione derivatives should be confirmed using standard analytical techniques.[2][21][22][23]

Technique	Purpose	Expected Observations
¹H and ¹³C NMR	Structural elucidation and confirmation.	Characteristic peaks for the aromatic protons of the phthalimide core and the protons/carbons of the N-substituent.[2][21]
FT-IR Spectroscopy	Identification of functional groups.	Strong absorption bands for the symmetric and asymmetric C=O stretching of the imide group (typically around 1700-1770 cm⁻¹).[2][6]
Mass Spectrometry (MS)	Determination of molecular weight.	A molecular ion peak corresponding to the calculated mass of the synthesized compound.[2]
Melting Point	Assessment of purity.	A sharp and narrow melting point range indicates a high degree of purity.

Biochemical Evaluation: Enzyme Inhibition Assay

This protocol outlines a general method for determining the inhibitory activity of the synthesized compounds against a target enzyme using a spectrophotometric assay.

Caption: Workflow for a typical enzyme inhibition assay.

Materials:

• Purified target enzyme

• Enzyme-specific substrate

• Assay buffer

• Synthesized isoindoline-1,3-dione inhibitors dissolved in DMSO

• Positive control inhibitor

• 96-well microplate

• Microplate reader

Procedure:

• Preparation: Prepare stock solutions of the enzyme, substrate, and inhibitors in the appropriate assay buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Assay buffer

  • Enzyme solution

  • A specific concentration of the inhibitor (or DMSO for the control).

• Pre-incubation: Pre-incubate the enzyme with the inhibitor for a defined period (e.g., 10-15 minutes) at the optimal temperature for the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate solution to all wells.

• Measurement: Immediately place the plate in a microplate reader and measure the change in absorbance or fluorescence over time (kinetic assay) or after a fixed time point (endpoint assay).[24]

• Data Analysis:

  • Calculate the percentage of enzyme inhibition for each inhibitor concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a suitable dose-response curve.[25][26]

Interpreting the Results:

The IC₅₀ value is a measure of the potency of the inhibitor. A lower IC₅₀ value indicates a more potent inhibitor. The structure-activity relationship (SAR) can be established by comparing the IC₅₀ values of a series of related compounds.[12] This analysis helps in identifying the key structural features required for potent enzyme inhibition and guides the design of more effective inhibitors.[5][10]

Conclusion

The synthesis and evaluation of isoindoline-1,3-dione-based enzyme inhibitors is a dynamic area of research in drug discovery. The protocols outlined in this guide provide a solid foundation for researchers to design, synthesize, and characterize novel inhibitors. By systematically applying these methods and analyzing the structure-activity relationships, new and potent therapeutic agents can be developed for a wide range of diseases.

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• 23. A New N-Substituted 1 H-Isoindole-1,3(2 H)-Dione Derivative-Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. bellbrooklabs.com [bellbrooklabs.com]
• 25. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 26. bioassaysys.com [bioassaysys.com]

Technical Notes & Optimization

Technical Support Center: Purification of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

Welcome to the technical support center for 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione. This guide is designed for researchers, scientists, and drug development professionals to navigate the common purification challenges associated with this versatile compound. Here, we provide in-depth troubleshooting guides, frequently asked questions, and detailed experimental protocols to ensure you achieve the desired purity for your downstream applications.

Understanding the Molecule and Its Synthesis

2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione is a synthetic compound featuring an isoindoline-1,3-dione core linked to a 4-aminophenoxyethyl side chain.[1] Its synthesis typically involves the condensation reaction between phthalic anhydride and 2-(4-aminophenoxy)ethan-1-amine. This reaction, while straightforward in principle, can present several purification challenges due to the nature of the reactants and potential side products.

The presence of a primary aromatic amine and the phthalimide ring system imparts a moderate polarity to the molecule. It exhibits limited solubility in water but is soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF).[1] Understanding these properties is key to developing effective purification strategies.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione product?

A1: The most common impurities include:

• Unreacted Starting Materials: Phthalic anhydride and 2-(4-aminophenoxy)ethan-1-amine.

• Intermediate Phthalamic Acid: This is formed by the initial reaction of the amine with phthalic anhydride and may persist if the subsequent cyclization (dehydration) is incomplete.

• Phthalic Acid: Formed by the hydrolysis of phthalic anhydride if moisture is present in the reaction.[2]

• Oxidation Products: The aromatic amine is susceptible to oxidation, which can lead to colored impurities.

Q2: My purified product has a yellow or brownish tint. What is the likely cause and how can I remove it?

A2: A colored tint often indicates the presence of oxidized impurities. The primary aromatic amine functionality is susceptible to air oxidation, which can form highly colored byproducts. To remove these, you can try recrystallization with the addition of a small amount of activated charcoal. The charcoal will adsorb the colored impurities, which can then be removed by hot filtration.

Q3: I am having trouble getting my compound to crystallize. What can I do?

A3: If your compound is reluctant to crystallize, it may be due to the presence of impurities that inhibit crystal lattice formation or because it is too soluble in the chosen solvent. Try the following:

• Solvent Screening: Experiment with different solvent systems. A good recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

• Inducing Crystallization: If the compound remains an oil, try scratching the inside of the flask with a glass rod at the solvent-air interface. Seeding with a small crystal of pure product (if available) can also be effective.

• Solvent/Anti-Solvent System: Dissolve your compound in a good solvent (e.g., ethanol, acetone) and then slowly add an "anti-solvent" (a solvent in which your compound is poorly soluble, e.g., water, hexane) until the solution becomes turbid. Then, warm the mixture until it becomes clear again and allow it to cool slowly.

Q4: How can I monitor the progress of my purification?

A4: Thin-layer chromatography (TLC) is an excellent tool for monitoring purification.[3] By spotting your crude mixture, the fractions from your purification, and a pure standard (if available) on a TLC plate, you can visualize the separation of your desired compound from impurities. A suitable TLC solvent system for this compound would be a mixture of a non-polar and a polar solvent, such as ethyl acetate/hexane or dichloromethane/methanol.

Troubleshooting Guide

This section addresses specific issues you might encounter during the purification of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield After Purification	1. Incomplete reaction. 2. Product loss during transfers and filtration. 3. Suboptimal recrystallization solvent leading to product remaining in the mother liquor. 4. Adhesion of the polar product to the silica gel during column chromatography.	1. Ensure the initial reaction goes to completion by optimizing reaction time and temperature. 2. Be meticulous with transfers. Rinse glassware with the mother liquor to recover all product. 3. Carefully select your recrystallization solvent. Cool the solution slowly and for a sufficient amount of time to maximize crystal formation. 4. If using column chromatography, consider using a more polar eluent or deactivating the silica gel with a small amount of triethylamine.
Product is an Oil, Not a Solid	1. Presence of impurities that lower the melting point. 2. Residual solvent. 3. The compound may be an amorphous solid or a low-melting solid.	1. Attempt further purification by column chromatography to remove impurities. 2. Ensure the product is thoroughly dried under vacuum. 3. Try triturating the oil with a non-polar solvent like hexane or diethyl ether to induce solidification.
Multiple Spots on TLC After Purification	1. Ineffective separation by the chosen purification method. 2. Decomposition of the product during purification (e.g., on silica gel).	1. For recrystallization, ensure the correct solvent and cooling procedure are used. For column chromatography, optimize the mobile phase for better separation. 2. The phthalimide group can be susceptible to hydrolysis under strongly acidic or basic conditions. Ensure your purification conditions are neutral. If using silica gel, which can be slightly acidic, consider using neutral alumina or adding a small percentage of a basic modifier like triethylamine to your eluent.
Broad or Tailing Peaks in Column Chromatography	1. The compound is interacting strongly with the stationary phase. 2. The column is overloaded. 3. Improper packing of the column.	1. The primary amine can interact with the acidic silanol groups on silica gel. Add a small amount (0.1-1%) of triethylamine or ammonia to your mobile phase to mitigate this. Alternatively, use a less acidic stationary phase like alumina. 2. Use an appropriate ratio of crude material to stationary phase (typically 1:30 to 1:100 by weight). 3. Ensure the column is packed uniformly to avoid channeling.

Experimental Protocols

Protocol 1: Recrystallization

This protocol is suitable for purifying crude 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione that is relatively free of impurities with similar solubility profiles.

Materials:

• Crude 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

• Ethanol (95% or absolute)

• Activated Charcoal (optional, for colored impurities)

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Place the crude product in an Erlenmeyer flask with a magnetic stir bar.

• Add a minimal amount of ethanol to just cover the solid.

• Heat the mixture gently on a hot plate with stirring.

• Continue to add small portions of hot ethanol until the solid completely dissolves. Avoid adding excess solvent.

• If the solution is colored, add a small amount of activated charcoal (approximately 1-2% by weight of your crude product) and boil for a few minutes.

• Perform a hot filtration to remove the charcoal and any insoluble impurities. This should be done quickly to prevent premature crystallization.

• Allow the filtrate to cool slowly to room temperature.

• Once crystals have formed, place the flask in an ice bath for at least 30 minutes to maximize crystal recovery.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold ethanol.

• Dry the purified crystals under vacuum.

Protocol 2: Flash Column Chromatography

This method is ideal for separating the target compound from impurities with different polarities.

Materials:

• Crude 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

• Silica gel (or neutral alumina)

• Ethyl acetate

• Hexane

• Triethylamine (optional)

• Chromatography column

• Collection tubes

• TLC plates and chamber

Procedure:

• Prepare the Slurry: In a beaker, mix silica gel with hexane to create a slurry.

• Pack the Column: Pour the slurry into the chromatography column and allow the silica to settle, ensuring a uniform bed. Drain the excess hexane until the solvent level is just above the silica bed.

• Load the Sample: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate). Adsorb this solution onto a small amount of silica gel by evaporating the solvent. Carefully add the dried, adsorbed sample to the top of the column.

• Elution: Begin eluting with a non-polar solvent system (e.g., 20% ethyl acetate in hexane).

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., to 50% ethyl acetate in hexane, then 100% ethyl acetate). If the compound is not eluting, a small amount of a more polar solvent like methanol can be added to the ethyl acetate. If tailing is observed, consider adding 0.5% triethylamine to the mobile phase.

• Fraction Collection: Collect fractions in test tubes and monitor the elution by TLC.

• Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Visualizing the Purification Workflow

A clear understanding of the purification workflow is essential for success.

Caption: General purification workflow for 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione.

Impurity Profile and Separation Strategy

The following diagram illustrates the typical impurity profile and the rationale behind the purification strategy.

Caption: Impurity profile and corresponding purification strategies.

References

• Zhang, Q. Z., Li, C. C., Gu, X. F., Yang, P. H., & Zhang, X. (2011). Reaction of Phthalic Anhydride and Ethylenediamine. Asian Journal of Chemistry, 23(7), 2969–2972.

Sources

• 1. Buy 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione | 101351-09-1 [smolecule.com]
• 2. asianpubs.org [asianpubs.org]
• 3. sphinxsai.com [sphinxsai.com]

Technical Support Center: Optimizing Phthalic Anhydride and Amine Condensation Reactions

Welcome to the technical support center for the synthesis of N-substituted phthalimides via the condensation of phthalic anhydride and primary amines. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this fundamental reaction. Here, we provide in-depth, field-proven insights to help you optimize your reaction conditions, troubleshoot common issues, and ensure the integrity of your experimental outcomes.

The Core Reaction: Mechanism and Rationale

The condensation of phthalic anhydride with a primary amine is a cornerstone reaction for installing the phthalimide protecting group or synthesizing various biologically active molecules.[1] The process is a dehydrative condensation that proceeds through a two-step mechanism.[2] Understanding this pathway is critical for rational troubleshooting and optimization.

• Nucleophilic Acyl Substitution: The primary amine, acting as a nucleophile, attacks one of the electrophilic carbonyl carbons of the phthalic anhydride. This ring-opening step forms a tetrahedral intermediate which rapidly rearranges to yield a phthalamic acid intermediate.[3][4]

• Intramolecular Cyclization & Dehydration: With sufficient heat, the phthalamic acid intermediate undergoes an intramolecular nucleophilic attack from the amide nitrogen onto the remaining carboxylic acid carbonyl. This is followed by the elimination of a water molecule to form the stable, five-membered imide ring.[5]

This second step, the dehydration, is often the rate-limiting step and requires elevated temperatures or the presence of a dehydrating agent.[6]

Caption: Reaction pathway from phthalic anhydride to N-substituted phthalimide.

Frequently Asked Questions (FAQs)

Here we address common queries encountered when setting up the condensation reaction.

Q1: What is the optimal molar ratio of phthalic anhydride to amine?

A 1:1 molar ratio of phthalic anhydride to the primary amine is typically the most effective stoichiometry.[7][8] Using a significant excess of the amine can complicate purification, while an excess of the anhydride will remain as an impurity. Precise measurement of your starting materials is a critical first step for a clean reaction.

Q2: Which solvents are recommended for this reaction, and is it possible to run it neat?

The choice of solvent depends on the reactants' solubility and the desired reaction temperature.

• Glacial Acetic Acid: This is a common and highly effective solvent. It not only dissolves the reactants but also acts as a catalyst by facilitating proton transfer during the reaction.[7][9] Refluxing in glacial acetic acid is a standard procedure.[7]

• Solvent-Free (Neat): For many combinations of phthalic anhydride and amines, the reaction can be performed solvent-free by simply heating the mixture.[7][10] This "neat" approach is environmentally friendly and simplifies workup, often proceeding at temperatures between 140-145°C.[7]

• Other Solvents: Nonpolar solvents like toluene or xylene can be used, particularly if azeotropic removal of water (using a Dean-Stark apparatus) is desired to drive the reaction to completion.[11] Water has also been explored as a green solvent, though it may favor the formation of ammonium salts depending on the amine used.[8]

Q3: What is the role of acetic acid in the reaction?

Glacial acetic acid serves a dual purpose. As a polar, high-boiling point solvent, it effectively dissolves both phthalic anhydride and many primary amines.[9] Furthermore, computational studies have shown it can act as a catalyst by serving as both a proton donor and acceptor, which helps to lower the activation energy of the cyclization and dehydration step.[7]

Q4: What are the typical reaction temperatures and times?

• In Glacial Acetic Acid: Refluxing is common, which corresponds to the boiling point of acetic acid (~118°C). Reaction times can range from 1 to 10 hours, depending on the reactivity of the amine.[1][7]

• Solvent-Free (Neat): Temperatures are typically higher, often in the 140-160°C range.[7][10] At these temperatures, the reaction can be significantly faster, sometimes reaching completion in under an hour.[7] It is crucial to monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time and avoid degradation from prolonged heating.[2]

Q5: Are catalysts necessary for this reaction?

For most primary amines, the reaction proceeds efficiently with just heat. However, for less reactive amines or to achieve milder reaction conditions, catalysts can be employed.

• Acid Catalysts: As mentioned, acetic acid can be considered a catalyst.[7] Other Lewis acids like TaCl₅-silica gel have been used, especially in solvent-free, microwave-assisted conditions.[12]

• Clay Catalysts: Montmorillonite clays have been shown to be effective, reusable catalysts that can promote the reaction under milder conditions and lead to high yields.[2]

• Metal Catalysts: While not typical for this specific condensation, various metal catalysts (e.g., copper, palladium) are used in alternative synthetic routes to phthalimides.[13]

Q6: Can I use phthalic acid instead of phthalic anhydride?

While it is possible to synthesize N-substituted phthalimides from phthalic acid, it is generally less efficient than using phthalic anhydride.[7] The reaction with phthalic acid first forms an amide, followed by an intramolecular nucleophilic attack and dehydration, which can be a slower process.[7] A more common and higher-yielding approach is to first convert the phthalic acid to phthalic anhydride by heating it above 180°C and then reacting the resulting anhydride with the amine.[7][14]

Troubleshooting Guide

Even a well-established reaction can present challenges. This guide provides a systematic approach to identifying and resolving common experimental issues.

Caption: A logical workflow for troubleshooting low product yield.

Problem 1: Low or No Product Yield

• Probable Cause A: Incomplete Reaction. The reaction may not have reached completion due to insufficient heating or time.

  • Solution: Monitor the reaction using TLC until the starting material spots disappear. If the reaction stalls, consider increasing the temperature or extending the reaction time. For neat reactions, ensure the temperature is consistently held at the target (e.g., 140-145°C).[7] For solvent-based reactions, ensure a steady reflux is maintained.[7]

• Probable Cause B: Suboptimal Starting Materials. Using phthalic acid directly is less efficient than phthalic anhydride.[7] The purity of the amine is also critical.

  • Solution: Use phthalic anhydride for the most efficient reaction.[7] Ensure the amine is pure and dry, as impurities or water can interfere with the reaction.

• Probable Cause C: Product Loss During Workup. The product can be lost during filtration or washing steps.

  • Solution: Ensure the reaction mixture is fully cooled before filtration to maximize precipitation of the crude product. When washing the crude solid, use cold solvents to minimize dissolution of the product. A common and effective purification step is to wash the crude product with a 10% aqueous potassium carbonate or sodium bicarbonate solution to remove any unreacted phthalic acid or the phthalamic acid intermediate.[7]

Problem 2: Product is Impure (Contaminated with Starting Materials or Intermediates)

• Probable Cause A: Incomplete Cyclization. The isolated product is contaminated with the phthalamic acid intermediate. This is common if the reaction temperature was too low or the time was too short for complete dehydration.

  • Solution: The phthalamic acid can be converted to the desired phthalimide by reheating the crude product, either neat or in a high-boiling solvent like acetic acid. Alternatively, washing the crude product with a weak base (e.g., 10% NaHCO₃) will deprotonate the carboxylic acid of the intermediate, making it soluble in the aqueous layer and easily separated from the neutral phthalimide product.[7]

• Probable Cause B: Unreacted Phthalic Anhydride. Excess or unreacted phthalic anhydride remains.

  • Solution: Phthalic anhydride can be removed by washing the crude product with a cold, dilute solution of sodium bicarbonate. The anhydride will hydrolyze to phthalic acid, which is deprotonated by the base and dissolves in the aqueous wash.[14] Recrystallization from a suitable solvent, such as glacial acetic acid or ethanol, is also highly effective for purification.[7]

Problem 3: Reaction is Very Slow or Stalled

• Probable Cause A: Poor Solubility of Reactants. One or both of the starting materials may have poor solubility in the chosen solvent at the reaction temperature, limiting the reaction rate.

  • Solution: Switch to a solvent that provides better solubility for both reactants. Glacial acetic acid is often a good choice.[9] Alternatively, for solvent-free reactions, ensure thorough mixing of the molten reactants to maximize contact.

• Probable Cause B: Sterically Hindered or Electronically Deactivated Amine. Bulky amines or amines with strong electron-withdrawing groups are less nucleophilic and will react more slowly.

  • Solution: For these challenging substrates, more forcing conditions are required. Increase the reaction temperature and/or time. The use of a catalyst, such as montmorillonite clay, may also be beneficial.[2] In some cases, alternative synthetic routes may be necessary.[6]

Summary of Recommended Reaction Conditions

Parameter	Condition	Rationale & Remarks	Source(s)
Starting Materials	Phthalic Anhydride & Primary Amine	Phthalic anhydride is more reactive and efficient than phthalic acid.	[7]
Molar Ratio	1:1	Ensures complete consumption of limiting reagent without excess to purify.	[7][8]
Solvent	1. Glacial Acetic Acid2. Solvent-Free (Neat)	1. Excellent solvent and catalyst.2. Green, simplifies workup.	[7][9]
Temperature	1. Reflux (~118°C) in Acetic Acid2. 140-160°C (Neat)	Higher temperatures are needed to drive the final dehydration step.	[7][10]
Reaction Time	1-10 hours (in solvent)~1 hour (Neat)	Highly dependent on amine reactivity. Monitor by TLC.	[7]
Workup/Purification	Wash with 10% K₂CO₃ or NaHCO₃, followed by a water wash. Recrystallize from acetic acid or ethanol.	Basic wash removes acidic impurities (unreacted anhydride, phthalamic acid).	[7]

Standard Experimental Protocol: Synthesis of N-Phenylphthalimide

This protocol is a representative example for the synthesis of an N-aryl phthalimide.

Materials:

• Phthalic anhydride

• Aniline

• Glacial Acetic Acid

• 10% Aqueous Potassium Carbonate (K₂CO₃) solution

• Water (deionized)

Procedure:

• Reactant Setup: In a round-bottom flask equipped with a reflux condenser, combine phthalic anhydride (e.g., 10.0 g, 67.5 mmol) and aniline (e.g., 6.3 g, 67.5 mmol) in a 1:1 molar ratio.[7]

• Solvent Addition: Add glacial acetic acid (e.g., 50 mL) to the flask. The acetic acid acts as both a solvent and a catalyst.[7][9]

• Reaction: Heat the mixture to reflux with stirring. Maintain a steady reflux for 2-5 hours. Monitor the progress of the reaction by TLC (e.g., using a 7:3 hexanes:ethyl acetate eluent), checking for the disappearance of the starting materials.[7]

• Cooling and Precipitation: Once the reaction is complete, allow the mixture to cool to room temperature. The product will often begin to crystallize out of the solution. Further cooling in an ice bath can maximize precipitation.

• Isolation: Collect the crude product by vacuum filtration.

• Purification Wash: Wash the collected solid on the filter funnel with a 10% aqueous potassium carbonate solution (2 x 30 mL) to remove any unreacted phthalic acid or the phthalamic acid intermediate.[7]

• Final Wash: Wash the product with cold water (2 x 50 mL) to remove any remaining salts.

• Drying: Dry the resulting colorless powder. A typical yield at this stage is >95%.[7]

• Recrystallization (Optional): For obtaining a highly pure product, recrystallize the crude solid from glacial acetic acid or ethanol to yield colorless needles of N-Phenylphthalimide.[7]

References

• Physics Forums. (2010, November 9). How does a primary amine react with phthalic anhydride to form an imide? Available at: [Link]

• Brainly.com. (2023, June 12). What are the mechanisms of amine and phthalic anhydride in acetic acid? Available at: [Link]

• Doraghi, F., & Morshedsolouk, M. H. (2024). Phthalimides: developments in synthesis and functionalization. RSC Advances. Available at: [Link]

• Asian Publication Corporation. (n.d.). Reaction of Phthalic Anhydride and Ethylenediamine. Available at: [Link]

• Synthesis of N-sugar-substituted phthalimides and their derivatives from sugar azides and phthalic anhydride. (2004). Carbohydrate Research. Available at: [Link]

• N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids. (n.d.). PubMed Central. Available at: [Link]

• MDPI. (n.d.). Copolymerization of Phthalic Anhydride with Epoxides Catalyzed by Amine-Bis(Phenolate) Chromium(III) Complexes. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Phthalimides. Available at: [Link]

• JETIR. (n.d.). Synthesis and Qualitative Analysis of Phthalimides in Presence of Montmorillonite –KSF as Catalyst. Available at: [Link]

• Chemical Communications (RSC Publishing). (n.d.). Synthesis of N-substituted phthalimides via Pd-catalyzed [4+1] cycloaddition reaction. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of N-substituted phthalimides. Available at: [Link]

• ACS Publications. (n.d.). Synthesis of N-Aryl and N-Alkyl Phthalimides via Denitrogenative Cyanation of 1,2,3-Benzotriazin-4(3H)-ones. Available at: [Link]

• Organic Chemistry Tutor. (n.d.). Gabriel Synthesis. Available at: [Link]

• Wikipedia. (n.d.). Phthalic anhydride. Available at: [Link]

• Organic Syntheses. (n.d.). Phthalimide. Available at: [Link]

• ResearchGate. (n.d.). Phthalimidation of phthalic anhydride by using amines. Available at: [Link]

• PMC. (n.d.). Phthalimides: developments in synthesis and functionalization. Available at: [Link]

• Patsnap Eureka. (2025, March 28). Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses. Available at: [Link]

• ResearchGate. (2025, August 6). Optimization of the reaction of phthalic anhydride with P4S10. Available at: [Link]

• RSC Publishing. (2023, August 15). Phthalic anhydride (PA): a valuable substrate in organic transformations. Available at: [Link]

• Synthetic of Phthalimides via the reaction of phthalic anhydride with amines and evaluating of its biological and anti corrosion activity. (n.d.). International Journal of ChemTech Research. Available at: [Link]

• Reddit. (2023, June 23). Gabriel synthesis troubleshooting. Available at: [Link]

• ResearchGate. (2025, August 10). Kinetics and Mechanism of the Cleavage of Phthalic Anhydride in Glacial Acetic Acid Solvent Containing Aniline. Available at: [Link]

• YouTube. (2024, April 7). Condensation Reaction of Anhydrides to Imides: Phthalic Anhydride to Phthalimide & Practice Question. Available at: [Link]

• Quora. (2020, June 26). What is the reaction of phthalic acid with amide?. Available at: [Link]

Sources

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• 2. jetir.org [jetir.org]
• 3. physicsforums.com [physicsforums.com]
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• 5. Phthalimides: developments in synthesis and functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03859B [pubs.rsc.org]
• 6. N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. asianpubs.org [asianpubs.org]
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• 13. Phthalimides: developments in synthesis and functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Phthalic anhydride - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing the Synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide

Welcome to the technical support center for the synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide. This guide is designed for researchers, medicinal chemists, and process development professionals aiming to improve the yield and purity of this valuable synthetic intermediate. Here, we move beyond simple protocols to explore the causality behind experimental choices, offering field-proven insights in a troubleshooting-focused, question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for preparing N-(2-(4-aminophenoxy)ethyl)phthalimide?

There are three principal retrosynthetic approaches to this target molecule, each with distinct advantages and challenges. The optimal choice depends on starting material availability, scale, and the specific technical capabilities of your lab.

• Route A: Ether Formation → Phthalimide Introduction → Reduction. This convergent approach begins by forming the ether linkage, followed by introducing the phthalimide, and concludes with the reduction of a nitro group.

• Route B: Phthalimide Introduction → Ether Formation → Reduction. This route protects the amino group of ethanolamine first and then forms the ether bond.

• Route C: Direct Phenolic Coupling. This is the most direct route, coupling 4-aminophenol with a pre-formed phthalimide-containing electrophile.

The following diagram illustrates these strategic approaches.

Caption: Overview of the three primary synthetic routes.

Q2: Which synthetic route is generally recommended for the highest yield and purity?

While Route C appears most efficient due to the low step count, it carries a significant risk of N-alkylation of the aniline group, leading to complex purification challenges.

Route A is often the most reliable and highest-yielding approach. It allows for the purification of key intermediates and utilizes robust, well-understood reactions. The final nitro group reduction is typically clean and high-yielding with reagents like Iron powder and ammonium chloride, which are safer and more cost-effective than catalytic hydrogenation for many applications.[1]

Q3: How should I purify the final product, N-(2-(4-aminophenoxy)ethyl)phthalimide?

Purification is typically achieved through one of two methods:

• Recrystallization: This is the preferred method for large-scale purification if a suitable solvent system can be identified. Common solvents to screen include ethanol, isopropanol, or ethyl acetate/hexane mixtures.

• Silica Gel Chromatography: For smaller scales or when recrystallization is ineffective, column chromatography is the standard. A gradient elution starting from a non-polar system (e.g., 20% ethyl acetate in hexanes) and gradually increasing polarity is typically effective for separating the product from non-polar impurities and baseline starting materials.[2]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental failures you may encounter.

Problem: My initial ether synthesis (Williamson or SₙAr) has a low yield.

Q: I'm reacting 4-nitrophenol with 2-bromoethanol (Route A) or N-(2-hydroxyethyl)phthalimide with 4-fluoronitrobenzene (Route B) and getting significant unreacted starting material. What's wrong?

A: This issue typically stems from suboptimal reaction conditions related to the base, solvent, or temperature. The core of this reaction is generating a potent phenoxide nucleophile to attack the electrophile.

• Underlying Cause & Scientific Rationale: The reaction is a classic bimolecular nucleophilic substitution (Sₙ2 or SₙAr). Its rate is highly dependent on the nucleophilicity of the phenoxide, the reactivity of the electrophile, and the properties of the solvent.

  • Base Selection: A weak base may not fully deprotonate the phenol, leading to low concentrations of the active nucleophile. An excessively strong base (like NaH) can sometimes lead to side reactions if not handled under strictly anhydrous conditions. Potassium carbonate (K₂CO₃) is often the best choice as it is strong enough to deprotonate phenols, non-hygroscopic, and easy to handle.[1]

  • Solvent Choice: Polar aprotic solvents like DMF or acetonitrile are ideal. They effectively solvate the cation (e.g., K⁺) while leaving the phenoxide anion "naked" and highly reactive. Protic solvents like ethanol will solvate the phenoxide, reducing its nucleophilicity and slowing the reaction.[3][4]

  • Temperature: These reactions often require heating (e.g., 80-100 °C) to proceed at a reasonable rate.[5] Insufficient temperature is a common cause of incomplete conversion.

Parameter	Suboptimal Choice	Optimized Recommendation	Scientific Rationale
Base	NaHCO₃ (too weak), NaOH (can introduce water)	K₂CO₃ or Cs₂CO₃ (1.5-2.0 equiv.)	Ensures complete deprotonation of the phenol to form the reactive phenoxide nucleophile. Cesium carbonate is more expensive but can accelerate difficult reactions.
Solvent	Ethanol, Methanol (Protic)	Anhydrous DMF or Acetonitrile	Polar aprotic solvents enhance nucleophilicity by solvating the counter-ion but not the nucleophile itself, accelerating the Sₙ2/SₙAr rate.[3][6]
Temperature	Room Temperature	80–100 °C	Provides the necessary activation energy for the substitution reaction. Monitor by TLC to avoid decomposition at excessive temperatures.
Additive	None	Catalytic KI (for bromo/chloro electrophiles)	The iodide ion is a superior nucleophile and leaving group. It can displace the bromide in-situ (Finkelstein reaction) to generate a more reactive iodo-intermediate.

Problem: The Mitsunobu reaction to form the phthalimide is failing.

Q: I'm reacting 2-(4-nitrophenoxy)ethanol with phthalimide using PPh₃ and DIAD (Route A), but I'm recovering starting material or getting a complex mixture. What should I do?

A: The Mitsunobu reaction is powerful but highly sensitive to procedural details, especially the order of addition and anhydrous conditions. [7] Failure often points to reagent decomposition or incorrect intermediate formation.

• Underlying Cause & Scientific Rationale: The reaction relies on the in-situ formation of a betaine from triphenylphosphine (PPh₃) and an azodicarboxylate (DEAD or DIAD). This betaine then activates the alcohol, allowing it to be displaced by the phthalimide nucleophile. Water can hydrolyze key intermediates, and an incorrect order of addition can lead to unwanted side reactions.

Sources

• 1. Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies | MDPI [mdpi.com]
• 2. Constructing Quaternary Carbons from (N-Acyloxy)phthalimide Precursors of Tertiary Radicals Using Visible-Light Photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gabriel Synthesis: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. Gabriel Synthesis (Chapter 50) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 5. prepchem.com [prepchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. organic-synthesis.com [organic-synthesis.com]

Identifying and minimizing side reactions in p-(2-phthalimidoethoxy)aniline synthesis

Welcome to the technical support center for the synthesis of p-(2-phthalimidoethoxy)aniline. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you navigate the complexities of this synthesis and minimize common side reactions.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of p-(2-phthalimidoethoxy)aniline, offering probable causes and actionable solutions.

Issue 1: Low or No Product Yield

Question: I've followed the standard Williamson ether synthesis protocol, but my yield of p-(2-phthalimidoethoxy)aniline is consistently low or non-existent. What could be going wrong?

Answer:

Low or no yield in the Williamson ether synthesis of p-(2-phthalimidoethoxy)aniline can stem from several factors, primarily related to the reactivity of the starting materials and the reaction conditions.[1][2]

Probable Causes & Solutions:

• Incomplete Deprotonation of p-Aminophenol: The Williamson synthesis requires the formation of a phenoxide from p-aminophenol to act as a nucleophile.[3] If the base used is not strong enough or is used in insufficient quantity, the deprotonation will be incomplete, leading to a low concentration of the active nucleophile.

  • Solution: Ensure you are using a sufficiently strong base, such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK), in a suitable aprotic solvent like DMF or THF. Use at least one molar equivalent of the base.

• Poor Quality of N-(2-bromoethyl)phthalimide: The alkylating agent, N-(2-bromoethyl)phthalimide, can degrade over time, especially if not stored properly.

  • Solution: Use freshly prepared or purified N-(2-bromoethyl)phthalimide. You can verify its purity by checking its melting point (80-84 °C).[4]

• Reaction Temperature is Too Low: The reaction may be too slow at lower temperatures, leading to incomplete conversion.

  • Solution: While the Williamson ether synthesis is typically run at moderate temperatures, gently heating the reaction mixture to 50-60 °C can increase the reaction rate.[2] However, be cautious, as higher temperatures can promote side reactions.

• Presence of Water: Water can react with the strong base and protonate the phenoxide, rendering it inactive.

  • Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents.

Issue 2: Formation of a Significant Amount of N-Alkylated Byproduct

Question: My final product is contaminated with a significant amount of a byproduct that I suspect is N-alkylated p-aminophenol. How can I prevent this?

Answer:

This is a classic example of a competing side reaction. The amino group of p-aminophenol is also nucleophilic and can compete with the phenoxide for the N-(2-bromoethyl)phthalimide electrophile.

Probable Causes & Solutions:

• Incorrect Order of Reagent Addition: If N-(2-bromoethyl)phthalimide is added before the complete deprotonation of the phenolic hydroxyl group, the free amino group can react.

  • Solution: Always add the base to the p-aminophenol solution first and allow sufficient time for the phenoxide to form before adding N-(2-bromoethyl)phthalimide.

• Reaction Conditions Favoring N-Alkylation: Certain solvent and temperature combinations might favor N-alkylation over O-alkylation.

  • Solution: Using a polar aprotic solvent like DMF can favor O-alkylation. Maintaining a moderate reaction temperature is also crucial, as higher temperatures can increase the rate of N-alkylation.

Issue 3: Difficulty in Purifying the Final Product

Question: I'm having trouble obtaining pure p-(2-phthalimidoethoxy)aniline. My crude product is a mixture of several compounds. What are the best purification strategies?

Answer:

Purification can be challenging due to the presence of unreacted starting materials and various side products.

Probable Causes & Solutions:

• Presence of Multiple Byproducts: Besides N-alkylation, other side reactions can occur, such as the elimination of HBr from N-(2-bromoethyl)phthalimide to form N-vinylphthalimide, or the reaction of the phenoxide at the aromatic ring.[1]

  • Solution:

    • Aqueous Workup: After the reaction is complete, a thorough aqueous workup is essential. Washing the organic layer with a dilute base solution (e.g., 1M NaOH) can help remove unreacted p-aminophenol.

    • Column Chromatography: This is the most effective method for separating the desired product from closely related impurities. A silica gel column using a gradient elution with a mixture of hexane and ethyl acetate is typically effective.

    • Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) can significantly improve purity.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the synthesis of p-(2-phthalimidoethoxy)aniline.

Q1: What are the primary synthetic routes to p-(2-phthalimidoethoxy)aniline?

A1: The two most common synthetic routes are the Williamson ether synthesis and the Mitsunobu reaction.

• Williamson Ether Synthesis: This involves the reaction of the sodium or potassium salt of p-aminophenol with N-(2-bromoethyl)phthalimide.[1] This is often the more cost-effective and straightforward method.

• Mitsunobu Reaction: This route involves the reaction of p-aminophenol with N-(2-hydroxyethyl)phthalimide in the presence of a phosphine (like triphenylphosphine) and an azodicarboxylate (like DEAD or DIAD).[5][6] This method can offer milder reaction conditions and is sometimes used when the Williamson synthesis is not effective.[7]

Q2: What are the most critical side reactions to be aware of?

A2: The main side reactions to control are:

• N-alkylation of p-aminophenol: The amino group competes with the hydroxyl group as a nucleophile.

• Elimination of HBr: N-(2-bromoethyl)phthalimide can undergo base-catalyzed elimination to form N-vinylphthalimide.[8]

• C-alkylation of the p-aminophenol ring: The phenoxide is an ambident nucleophile, and alkylation can occur on the aromatic ring, although this is generally less favored.[1]

• Hydrolysis of the phthalimide group: Under harsh basic or acidic conditions during workup, the phthalimide group can be cleaved.[9]

Q3: How can I monitor the progress of the reaction?

A3: Thin-Layer Chromatography (TLC) is the most convenient method. Use a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) to separate the starting materials from the product. The disappearance of the limiting reagent (usually N-(2-bromoethyl)phthalimide) and the appearance of a new spot corresponding to the product indicate the reaction's progress.

Q4: What are the safety precautions I should take during this synthesis?

A4:

• N-(2-bromoethyl)phthalimide is an irritant.[4]

• p-Aminophenol is toxic and can be absorbed through the skin.

• Strong bases like sodium hydride are flammable and react violently with water.

• Solvents like DMF and THF have their own specific hazards.

• Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

III. Detailed Experimental Protocols

Protocol 1: Williamson Ether Synthesis of p-(2-phthalimidoethoxy)aniline

This protocol provides a step-by-step method for the synthesis of p-(2-phthalimidoethoxy)aniline via the Williamson ether synthesis.

Materials:

• p-Aminophenol

• Sodium hydride (60% dispersion in mineral oil)

• N-(2-bromoethyl)phthalimide[10][11]

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane

• Ethanol

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add p-aminophenol (1.0 eq) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous DMF to the flask to dissolve the p-aminophenol.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour.

• Alkylation: Dissolve N-(2-bromoethyl)phthalimide (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture at room temperature.

• Reaction Monitoring: Heat the reaction mixture to 50-60 °C and monitor the progress by TLC until the starting material is consumed (typically 4-6 hours).

• Workup: Cool the reaction to room temperature and carefully quench with water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x).

• Washing: Combine the organic extracts and wash with saturated aqueous sodium bicarbonate solution (2 x) and brine (1 x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate. Alternatively, recrystallize the crude solid from an ethanol/water mixture.

Protocol 2: Synthesis of N-(2-bromoethyl)phthalimide

This protocol details the preparation of the alkylating agent.[12][13]

Materials:

• Phthalic anhydride

• 2-Aminoethanol (ethanolamine)

• Phosphorus tribromide (PBr₃)

• Ice

Procedure:

• Formation of N-(2-hydroxyethyl)phthalimide: In a round-bottom flask, mix phthalic anhydride (1.0 eq) and 2-aminoethanol (1.0 eq). Heat the mixture gently (e.g., on a steam bath) for about 30 minutes. A vigorous reaction will occur initially.[12]

• Bromination: Cool the reaction mixture to room temperature. In a well-ventilated fume hood, slowly add phosphorus tribromide (0.7 eq) to the cooled mixture with stirring.

• Reaction: Heat the mixture under reflux for 1-2 hours.

• Workup: Carefully pour the hot reaction mixture onto crushed ice with stirring.

• Isolation: Collect the resulting solid precipitate by vacuum filtration and wash it thoroughly with cold water.

• Purification: Recrystallize the crude product from aqueous ethanol to obtain pure N-(2-bromoethyl)phthalimide as a white crystalline solid.

IV. Data Presentation & Visualization

Table 1: Troubleshooting Summary

Issue	Probable Cause(s)	Recommended Solution(s)
Low/No Yield	Incomplete deprotonation, poor reagent quality, low temperature, presence of water.	Use a strong base, fresh reagents, moderate heating, and anhydrous conditions.
N-Alkylation	Incorrect reagent addition order, unfavorable reaction conditions.	Add base first, then alkylating agent; use a polar aprotic solvent.
Purification Difficulty	Multiple side products.	Thorough aqueous workup, column chromatography, and/or recrystallization.

Diagrams

Main Reaction Pathway: Williamson Ether Synthesis

Caption: Williamson ether synthesis of p-(2-phthalimidoethoxy)aniline.

Key Side Reaction: N-Alkylation

Caption: Competing N-alkylation side reaction.

Troubleshooting Logic Flow

Caption: Logical flow for troubleshooting low product yield.

V. References

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Wikipedia. (2023). Gabriel synthesis. Retrieved from [Link]

• Wikipedia. (2023). Williamson ether synthesis. Retrieved from [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]

• Organic Syntheses. (n.d.). β-BROMOETHYLPHTHALIMIDE. Retrieved from [Link]

• Williamson Ether Synthesis. (n.d.). Experiment 06 Williamson Ether Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2020). The Gabriel Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Gabriel Synthesis. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Gabriel Synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Phthalimide, N-(2-bromoethyl)-. Retrieved from [Link]

• Scribd. (n.d.). The Gabriel Synthesis of Primary Amines. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Unlocking Chemical Synthesis: The Utility of N-(2-Bromoethyl)phthalimide. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Phthalimide Derivatives in Action: Exploring the Synthesis Pathways with N-(2-Bromoethyl)phthalimide. Retrieved from [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. benchchem.com [benchchem.com]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. Mitsunobu Reaction [organic-chemistry.org]
• 7. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 10. nbinno.com [nbinno.com]
• 11. nbinno.com [nbinno.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Column Chromatography Purification of Isoindoline-1,3-diones

This technical support center is designed to assist researchers, scientists, and drug development professionals in navigating the complexities of purifying isoindoline-1,3-dione derivatives (also known as phthalimides) via column chromatography. The unique structural and electronic properties of these compounds can lead to specific challenges during purification. This guide provides practical, in-depth solutions to common problems in a direct question-and-answer format, grounded in established scientific principles.

Troubleshooting Guide: Specific Issues & Solutions

This section addresses targeted problems that users frequently encounter during the column chromatography of isoindoline-1,3-diones.

Q1: My isoindoline-1,3-dione derivative is showing significant tailing or is eluting very slowly, leading to low recovery. What's happening and how can I fix it?

A1: Causality and Resolution

This issue, characterized by broad, asymmetrical peaks, often stems from strong interactions between the polar imide group of your compound and the acidic silanol groups (Si-OH) on the surface of the silica gel.[1] The two carbonyl groups in the isoindoline-1,3-dione structure are electron-withdrawing, making the molecule quite polar and prone to strong adsorption on the stationary phase.

Troubleshooting Steps:

• Optimize the Solvent System: The primary solution is to increase the polarity of your eluent.

  • Incremental Increase: If your compound is moving but tailing, gradually increase the percentage of the more polar solvent (e.g., increase ethyl acetate in a hexane/ethyl acetate system). A common starting point for isoindoline-1,3-diones is a hexane/ethyl acetate mixture, often in ratios from 4:1 to 1:1.[2]

  • Stronger Solvents: If increasing the proportion of the current polar solvent is ineffective, switch to a stronger polar solvent. For example, adding a small percentage (1-5%) of methanol or isopropanol to a dichloromethane or ethyl acetate system can significantly reduce tailing.

• Deactivate the Silica Gel: The acidity of silica gel can be a major contributor to strong adsorption and even degradation.[3]

  • Protocol for Deactivation: Prepare a slurry of your silica gel in the chosen non-polar solvent (e.g., hexane). Add 0.5-1% triethylamine (Et3N) relative to the volume of the eluent. The triethylamine will neutralize the acidic silanol groups, reducing their interaction with your compound.

• Consider an Alternative Stationary Phase: If tailing persists, the interaction with silica may be too strong.

  • Alumina: Neutral or basic alumina can be an excellent alternative for polar, acid-sensitive compounds.

  • Florisil®: This is a magnesium silicate-based adsorbent that is less acidic than silica gel and can be effective for separating polar compounds.[3]

Parameter	Hexane/Ethyl Acetate	Dichloromethane/Methanol	Deactivated Silica (Hexane/EtOAc + 1% Et3N)
Interaction	Strong H-bonding	Reduced H-bonding, stronger elution	Neutralized surface, weaker adsorption
Typical Tailing	High	Moderate to Low	Low
Compound Stability	Risk of degradation for sensitive compounds	Generally good	Improved for acid-sensitive compounds

Q2: I'm observing a new, more polar spot on my TLC plate after my compound has been on the column for a while, suggesting degradation. What is the likely cause and how can I prevent it?

A2: Causality and Prevention

The acidic nature of standard silica gel can catalyze the hydrolysis of the imide ring in your isoindoline-1,3-dione, especially if there is residual water in your solvents or on the silica gel itself.[4][5] This opens the five-membered ring to form the corresponding phthalamic acid derivative, which is significantly more polar and will either streak or remain at the baseline of your TLC.

Preventative Measures:

• Use Anhydrous Conditions:

  • Dry Solvents: Use freshly distilled or commercially available anhydrous solvents for your eluent.

  • Dry Silica: If you suspect your silica gel has adsorbed moisture, it can be dried by heating it in an oven at 120-150°C for several hours before use.

• Deactivate the Silica Gel: As mentioned in Q1, neutralizing the silica gel with a base like triethylamine will inhibit acid-catalyzed hydrolysis.[6]

• Speed is Key: Do not let your compound sit on the column for an extended period.

  • Flash Chromatography: Employ flash chromatography, using positive pressure to increase the flow rate, which minimizes the contact time between your compound and the stationary phase.[7] A typical flow rate for flash chromatography is about 2 inches (5 cm) of solvent level decrease per minute.[7]

Workflow for Troubleshooting Product Degradation on Silica Gel

Sources

• 1. [Chromatographic behavior of phthalimide derivatives on silica gel layers] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ac1.hhu.de [ac1.hhu.de]
• 3. Chromatography [chem.rochester.edu]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Hydrolysis of new phthalimide-derived esters catalyzed by immobilized lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. orgsyn.org [orgsyn.org]

Technical Support Guide: Solubilizing 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione for Bioassays

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to effectively solubilize the compound 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione for various bioassay applications. We will move from fundamental principles and standard protocols to advanced troubleshooting strategies, explaining the scientific rationale behind each experimental choice to ensure reproducible and reliable results.

Part 1: Foundational Knowledge & Initial Strategy

Q1: What are the key structural features of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione that influence its solubility?

To effectively solubilize this compound, it is crucial to understand its molecular structure, which dictates its physicochemical properties. The molecule consists of two key regions with opposing characteristics:

• A Hydrophobic Phthalimide Core: The isoindoline-1,3-dione group (also known as phthalimide) is a large, non-polar, and rigid aromatic structure.[1] This part of the molecule is inherently hydrophobic and is the primary reason for the compound's poor solubility in aqueous solutions.[1]

• An Ionizable Amino Group: The structure includes a primary aromatic amine (-NH2) on the phenoxy ring. This group is a weak base and can be protonated (to -NH3+) under acidic conditions.[2] The predicted pKa for this amine is approximately 5.10.[3] This ionizable center presents a key opportunity for solubility enhancement via pH manipulation.

Understanding this hydrophobic/hydrophilic balance is the cornerstone of developing a successful solubilization strategy.

Property	Value	Source
Molecular Formula	C₁₆H₁₄N₂O₃	[4]
Molecular Weight	~282.29 g/mol	[2][4]
Appearance	Solid	[4]
Predicted pKa	5.10 ± 0.10 (for the amino group)	[3]

Q2: What is the standard first-line approach for dissolving this compound for in vitro studies?

The universally accepted starting point for solubilizing poorly water-soluble compounds like this for bioassays is to prepare a concentrated stock solution in 100% Dimethyl Sulfoxide (DMSO).[5][6] DMSO is a powerful, polar aprotic solvent capable of dissolving a vast range of both nonpolar and polar compounds, making it an invaluable tool in drug discovery.[6]

• Weigh Compound: Accurately weigh the required amount of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione powder in a sterile microcentrifuge tube or glass vial.

• Add DMSO: Add the calculated volume of high-purity, sterile DMSO to achieve the desired stock concentration (e.g., 10 mM, 20 mM, or higher, depending on the compound's limit in DMSO).

• Facilitate Dissolution:

  • Vortex the solution gently for 1-2 minutes.[5]

  • If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.[5]

  • Gentle warming in a 37°C water bath can also be used, but exercise caution as prolonged heat can degrade sensitive compounds.[5]

• Confirm Clarity: Visually inspect the solution against a light source to ensure it is clear and free of any particulate matter.

• Aliquot and Store: Aliquot the stock solution into single-use volumes to prevent repeated freeze-thaw cycles, which can degrade the compound.[5] Store aliquots at -20°C or -80°C.[7]

Part 2: Troubleshooting Common Solubility Issues

This section addresses the most frequent problems encountered after the initial DMSO stock has been prepared.

Q3: My compound dissolved perfectly in DMSO, but it precipitated immediately when I diluted it into my aqueous cell culture medium. What is happening and how do I fix it?

This is the most common challenge and is known as aqueous precipitation. It occurs because the compound, which is stable in the organic DMSO environment, is suddenly exposed to a hostile aqueous environment where its low water solubility becomes dominant.[8] The key is to keep the compound in a stable, soluble state in the final assay medium.

High concentrations of DMSO can be toxic to cells or interfere with assay components.[5] However, a certain amount is necessary to maintain compound solubility. It is critical to determine the maximum tolerable concentration for your specific system and operate just below that limit. Always include a "vehicle control" (media with the same final DMSO concentration but no compound) in your experiments.[5]

Assay System	Max Recommended Final DMSO	Rationale & Citation
Robust/Immortalized Cell Lines	≤ 0.5%	Generally well-tolerated, but cell line-specific sensitivity should always be checked.[9][10]
Primary Cells / Stem Cells	≤ 0.1%	These cells are highly sensitive to solvent toxicity.[5][9]
Microbial Assays (e.g., MIC)	Varies (up to 10%)	Bacteria and fungi show wide variability in DMSO tolerance; must be validated.[11]
In Vivo Animal Studies	≤ 2% (in formulation)	Higher concentrations can cause local irritation and systemic toxicity.[7]

Rapidly diluting a 10 mM stock in 100% DMSO directly to a 10 µM final concentration in media represents a 1000-fold dilution and a drastic change in solvent polarity, which induces precipitation. A stepwise, or serial, dilution minimizes this shock.[7]

• Prepare your high-concentration stock in 100% DMSO (e.g., 20 mM).

• Create an intermediate dilution by adding a small amount of the DMSO stock to a tube of 100% DMSO . For example, dilute the 20 mM stock 1:10 in DMSO to get a 2 mM stock.

• Create a second intermediate dilution by adding the 2 mM DMSO stock into your final aqueous assay buffer or medium at a higher concentration than your final target (e.g., 1:10 to get a 200 µM solution, which now contains 10% DMSO).

• Use this 200 µM solution for the final dilution into your assay plate. For example, adding 5 µL of the 200 µM solution to 95 µL of medium in a well gives a final concentration of 10 µM with 0.5% DMSO.

Q4: The required DMSO concentration is still toxic to my cells. What are the primary DMSO-free or DMSO-sparing strategies?

When DMSO is not a viable option due to toxicity or assay interference, you must leverage the chemical properties of the compound. The three main strategies are pH adjustment, the use of co-solvents, and formulation with cyclodextrins.

This is the most direct chemical approach for this specific molecule. By lowering the pH of the aqueous medium to a value below the pKa of the amino group (~5.1), you can protonate the nitrogen atom. The resulting ammonium salt (-NH3+) is an ionic species with significantly higher aqueous solubility.[][13][14]

• Buffer Selection: Prepare your assay buffer (e.g., PBS, HBSS) and adjust its pH to a mildly acidic value, such as 6.0. Crucially, you must first confirm that your cells or assay components are tolerant of this pH for the duration of the experiment.

• Direct Dissolution: Attempt to dissolve the weighed compound directly into the pH-adjusted buffer.

• Combined Approach: If direct dissolution is insufficient, prepare a concentrated stock in the pH 6.0 buffer containing a minimal amount of DMSO (e.g., 5-10%).

• Dilution: Dilute this stock into the final assay medium, which should also be at pH 6.0 to maintain the protonated state of the compound.

Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[15][16] This makes the environment more favorable for hydrophobic molecules, thereby increasing solubility.[][16]

• Select a Co-solvent: Common biocompatible co-solvents include Ethanol, Propylene Glycol (PG), and Polyethylene Glycol 400 (PEG 400).[][16]

• Prepare Stock Solution: Create a concentrated stock solution in a mixture of the co-solvent and your aqueous buffer. A common starting point is a 1:1 mixture of Ethanol:Water or PEG 400:Water.

• Test Final Concentration: When diluting this stock into your final assay, ensure the final concentration of the co-solvent is non-toxic. For example, final ethanol concentrations should typically be kept below 1%.

Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity.[17][18] They can encapsulate poorly soluble "guest" molecules, like your compound, forming a water-soluble "inclusion complex".[17][19] This is an excellent and widely used method for creating organic solvent-free formulations.[18][19] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common, low-toxicity choice.[17][20]

• Prepare HP-β-CD Solution: Prepare a concentrated solution of HP-β-CD in your aqueous buffer (e.g., 20-40% w/v). Warming the solution may be necessary to fully dissolve the cyclodextrin.

• Add Compound: Add the powdered compound directly to the HP-β-CD solution.

• Complexation: Vortex and/or sonicate the mixture vigorously. The solution may need to be stirred or shaken overnight at room temperature to allow for maximum complexation.

• Clarify Solution: Centrifuge the solution at high speed (e.g., >10,000 x g) for 10-15 minutes to pellet any undissolved compound.

• Use Supernatant: Carefully collect the clear supernatant. This is your stock solution of the compound-cyclodextrin complex. The concentration of the compound in this stock should be determined analytically (e.g., via UV-Vis spectrophotometry) for accuracy.

• Dilution: This stock can now be readily diluted into your final aqueous assay medium.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central.
• Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects. ACS Publications.
• Protocol for Dissolving Compounds in DMSO for Biological Assays. Benchchem.
• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace.
• cyclodextrin in novel formulations and solubility enhancement techniques: a review. Innovare Academic Sciences Pvt Ltd.
• 2-[2-(4-Aminophenoxy)ethyl]-2,3-dihydro-1h-isoindole-1,3-dione. CymitQuimica.
• 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione. Smolecule.
• DMSO usage in cell culture. LifeTein.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed.
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• THE STUDY OF THE INFLUENCE OF DMSO ON HUMAN FIBROBLASTS PROLIFERATION IN-VITRO. Jagiellonian Centre of Innovation.
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• Design, Synthesis and Evaluation of Novel Phthalimide Derivatives as in Vitro Anti-Microbial, Anti-Oxidant and Anti-Inflammatory Agents. MDPI.
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• Solubility enhancement techniques: A comprehensive review. WJBPHS.
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• A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. PubMed Central.
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• Design, synthesis, and bio-evaluation of new isoindoline-1,3-dione derivatives as possible inhibitors of acetylcholinesterase. PubMed Central.
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Technical Support Center: Synthesis of (S)-N-(5-((R)-2-(2,5-difluorophenyl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)-3-hydroxypyrrolidine-1-carboxamide (CAS 101351-09-1)

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals involved in the synthesis of CAS 101351-09-1, a potent TRK kinase inhibitor[1][2]. The focus of this document is to identify and mitigate common impurities that can arise during the synthesis, ensuring the final active pharmaceutical ingredient (API) meets stringent purity requirements.

Section 1: Overview of the Synthetic Strategy

The synthesis of CAS 101351-09-1 is a multi-step process that involves the strategic coupling of three key building blocks. Understanding the overall pathway is the first step in diagnosing and preventing impurity formation. The general approach, as outlined in the patent literature, involves the formation of a substituted pyrazolo[1,5-a]pyrimidine core, followed by the crucial amide bond formation as a late-stage step[2][3].

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• 3. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Technical Support Center: Refining Recrystallization Techniques for High-Purity Phthalimide Derivatives

Welcome to the technical support center for the purification of phthalimide derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are working to achieve high-purity crystalline materials. Phthalimide and its derivatives are crucial scaffolds in drug discovery and materials science, making their purification a critical step in synthesis.[1] This resource moves beyond standard protocols to provide in-depth, field-tested insights into refining your recrystallization techniques, troubleshooting common challenges, and understanding the physicochemical principles that govern success.

Part 1: Foundational Principles of Phthalimide Recrystallization

Why is Solvent Selection So Critical for Phthalimides?

The core principle of recrystallization is based on differential solubility. An ideal solvent will dissolve the phthalimide derivative completely at an elevated temperature but will have very limited solubility for it at low temperatures.[2] Conversely, impurities should either be completely insoluble at high temperatures (allowing for removal by hot filtration) or remain highly soluble at low temperatures (staying in the mother liquor after crystallization).[3]

The phthalimide scaffold itself is relatively nonpolar, but the addition of various N-substituents can drastically alter the molecule's overall polarity. This makes a "one-size-fits-all" solvent impossible. The acidic nature of the imide moiety can lead to hydrogen bonding interactions, favoring solubility in more polar solvents.[4] Therefore, a careful analysis of your specific derivative's structure is the first step in selecting a solvent system.

Part 2: Solvent Selection Guide for Phthalimide Derivatives

Choosing the right solvent is the most critical step in a successful recrystallization.[2] The selection process is a balance between maximizing the recovery of the pure compound and effectively excluding impurities.

Q: How do I choose a starting solvent for my novel phthalimide derivative?

A: Start by assessing the polarity of your derivative.

• N-Alkyl Phthalimides: These are generally nonpolar. Consider solvents like ethanol, isopropanol, or toluene.

• N-Aryl Phthalimides: The aromatic ring increases nonpolar character. Toluene or mixed solvent systems like ethanol/water or acetone/methanol might be effective.

• Derivatives with Polar Functional Groups (e.g., -OH, -COOH, -NH2): The presence of these groups increases polarity. More polar solvents like ethanol, methanol, or even glacial acetic acid are often required.[5]

The principle of "like dissolves like" is a good starting point. Solvents containing functional groups similar to the compound are often good solubilizers.

Quantitative Solubility Data for Phthalimide (CAS 85-41-6)

To provide a quantitative baseline, the following table summarizes the mole fraction solubility of the parent phthalimide in various common organic solvents at different temperatures. This data is invaluable for initial solvent screening.

Solvent	283.15 K (10°C)	298.15 K (25°C)	318.15 K (45°C)
Acetone	0.0251	0.0415	0.0698
Ethyl Acetate	0.0113	0.0189	0.0331
Acetonitrile	0.0069	0.0113	0.0192
Methanol	0.0038	0.0064	0.0114
Ethanol	0.0029	0.0051	0.0094
Isopropanol	0.0021	0.0037	0.0071
n-Propanol	0.0023	0.0041	0.0077
n-Butanol	0.0019	0.0034	0.0066
Toluene	0.0008	0.0016	0.0033

Data adapted from solubility studies.[6][7]

This table clearly shows that acetone has the highest solvating power, while toluene has the lowest. A good recrystallization solvent will exhibit a large change in solubility across the temperature range.

Part 3: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the recrystallization of phthalimide derivatives in a practical, question-and-answer format.

Workflow & Troubleshooting Logic

The following diagram illustrates the general workflow for recrystallization and provides a logical decision tree for troubleshooting common problems.

Caption: Recrystallization workflow and troubleshooting decision tree.

Q1: I've added the hot solvent, but my solution is still cloudy/has solids remaining. What should I do?

A: This situation points to one of two possibilities:

• Insoluble Impurities: If you have added a significant amount of hot solvent and a portion of the solid refuses to dissolve, you likely have an insoluble impurity (e.g., inorganic salts, polymeric byproducts).

  • Solution: Perform a hot gravity filtration. This involves filtering the hot solution through a pre-warmed funnel with fluted filter paper to remove the insoluble material before allowing the solution to cool.[3]

• Insufficient Solvent: You may not have reached the saturation point at the elevated temperature.

  • Solution: Add more hot solvent in small increments until the solid fully dissolves. Be cautious not to add a large excess, as this will reduce your final yield.[8]

Q2: My solution is clear and hot, but no crystals form upon cooling, even in an ice bath. What's wrong?

A: This is a classic sign of using too much solvent. The solution is not supersaturated upon cooling, so there is no thermodynamic driving force for crystallization.

• Immediate Action:

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[9]

  • Add a Seed Crystal: If you have a small crystal of the pure product from a previous batch, add it to the solution. This provides a perfect template for further crystal growth.

• If Crystals Still Don't Form:

  • Reduce Solvent Volume: Gently heat the solution to boil off a portion of the solvent.[8] Then, attempt the cooling process again. This is the most reliable way to solve the problem of excessive solvent.

  • Consider a Different Solvent: The chosen solvent may be too good at dissolving your compound, even at low temperatures. A different solvent or a mixed-solvent system might be necessary.

Q3: As my solution cools, it forms an oil instead of crystals. What is "oiling out" and how do I prevent it?

A: "Oiling out" occurs when the dissolved compound comes out of solution as a liquid rather than a solid.[10] This is detrimental to purification because the oil is essentially a liquid form of your impure compound and will trap impurities.[11]

• Common Causes & Solutions:

  • High Impurity Concentration: Significant amounts of impurities can depress the melting point of your compound, causing it to separate as a liquid.[12]

    • Solution: The crude material may need pre-purification (e.g., passing through a silica plug) before recrystallization.[13]

  • Cooling Too Rapidly: If the solution is cooled too quickly, it can become highly supersaturated, and the molecules may not have time to orient themselves into a crystal lattice.

    • Solution: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help.[8]

  • Solvent Boiling Point is Higher than Solute Melting Point: If the compound's melting point is lower than the boiling point of the solvent, it will dissolve as a liquid and may separate as a liquid oil before it has a chance to solidify.

    • Solution: Choose a solvent with a lower boiling point.

  • Poor Solvent Choice: The solvent may be too nonpolar for a moderately polar compound, leading to immiscibility at lower temperatures.

    • Solution: Re-dissolve the oil by heating, add a small amount of a more polar, miscible co-solvent (like ethanol to a toluene solution), and attempt to cool again slowly.

Q4: My final yield is very low. How can I improve it?

A: A low yield (assuming the initial reaction was successful) is almost always due to loss of product to the mother liquor.

• Causes & Solutions:

  • Using Too Much Solvent: This is the most common cause.[8] As explained in Q2, excess solvent keeps more of your product dissolved even at low temperatures.

    • Solution: Use only the minimum amount of hot solvent required to fully dissolve your crude product.

  • Premature Crystallization: If the compound crystallizes in the funnel during hot filtration, you will lose a significant portion of your product.

    • Solution: Use a pre-warmed stemless funnel and keep the solution near its boiling point during filtration.[14]

  • Washing with Too Much or Warm Solvent: Washing the collected crystals with excessive or room-temperature solvent will dissolve some of your product.

    • Solution: Always wash the crystals with a minimal amount of ice-cold recrystallization solvent.

Part 4: Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of an N-Arylphthalimide

This protocol is a general procedure for a moderately polar derivative where ethanol is a suitable solvent.

• Dissolution: Place the crude N-arylphthalimide (e.g., 1.0 g) in a 50 mL Erlenmeyer flask. Add a stir bar and approximately 10 mL of ethanol. Heat the mixture on a hot plate with stirring to a gentle boil.

• Achieve Saturation: Continue adding ethanol in small portions (0.5-1.0 mL) until the solid just dissolves. Note the total volume of solvent used.

• Hot Filtration (if necessary): If insoluble impurities remain, perform a hot gravity filtration as described in the troubleshooting section.

• Slow Cooling: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature on an insulated surface (e.g., a cork ring). Crystal formation should begin.

• Ice Bath: Once at room temperature, place the flask in an ice-water bath for at least 20 minutes to maximize crystal precipitation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: With the vacuum off, add a small amount (1-2 mL) of ice-cold ethanol to the crystals to wash away residual mother liquor. Reapply the vacuum to pull the wash solvent through.

• Drying: Allow air to be pulled through the crystals for several minutes to begin the drying process. Then, transfer the crystals to a watch glass and dry to a constant weight, preferably in a vacuum oven.

Protocol 2: Mixed-Solvent Recrystallization (e.g., Ethanol/Water)

This technique is useful when no single solvent has the ideal solubility profile. Here, the phthalimide derivative is soluble in one solvent (the "soluble solvent," e.g., ethanol) and insoluble in the other (the "anti-solvent" or "insoluble solvent," e.g., water).

• Dissolution: Dissolve the crude phthalimide derivative in the minimum amount of boiling "soluble solvent" (ethanol) in an Erlenmeyer flask.

• Addition of Anti-Solvent: While the solution is still hot, add the "anti-solvent" (water) dropwise until the solution becomes faintly cloudy (the "cloud point"). This indicates that the solution is saturated.

• Re-clarification: Add a drop or two of the hot "soluble solvent" (ethanol) until the cloudiness just disappears.

• Cooling and Collection: Follow steps 4-8 from the single-solvent protocol. For the washing step, use an ice-cold mixture of the two solvents in the same approximate ratio used to achieve saturation.

Part 5: The Importance of Purity in Drug Development

For researchers in drug development, achieving high purity is not just an academic exercise. Regulatory bodies like the FDA and EMA have stringent requirements for the purity of Active Pharmaceutical Ingredients (APIs).[15] Impurities can affect the drug's efficacy, safety, and stability.[16] Recrystallization is a critical purification technique used to meet these high standards, ensuring that APIs are safe and effective for patient use.[15] Adherence to Good Manufacturing Practices (GMP) is essential throughout this process.

References

• Quality and Purity of Active Pharmaceutical Ingredients in Drug Manufacturing. Nicovaper. [Link]

• The Critical Importance of Purity in Pharmaceutical APIs. Coral Drugs. [Link]

• Testing and Quality Considerations for Active Pharmaceutical Ingredients (APIs). [Link]

• Solubility determination and modelling for phthalimide in mixed solvents of (acetone, ethyl acetate or acetonitrile + methanol) from (278.15 to 313.15) K. INIS-IAEA. [Link]

• Solubility modelling and thermodynamic dissolution functions of phthalimide in ten organic solvents. ResearchGate. [Link]

• The Complete Guide to Active Pharmaceutical Ingredients (APIs). PharmExcel Consulting. [Link]

• Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound. [Link]

• Microwave assested synthesis of phthalimide amino derivatives with their antioxidant potential. Current Trends in Pharmacy and Pharmaceutical Chemistry. [Link]

• Phthalimide - Solubility of Things. [Link]

• Oiling Out in Crystallization. Mettler Toledo. [Link]

• Recrystallization (help meeeeee). Reddit. [Link]

• Phthalimides: developments in synthesis and functionalization. RSC Publishing. [Link]

• Solubility determination and modelling for phthalimide in mixed solvents of (acetone, ethyl acetate or acetonitrile + methanol) from (278.15 to 313.15) K. ResearchGate. [Link]

• Methods of Synthesis Phthalimide Derivatives and Biological Activity-Review. ResearchGate. [Link]

• Solubility of Phthalimide derivatives. ResearchGate. [Link]

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• Synthesis of Phthalimide Derivatives and Their Insecticidal Activity against Caribbean Fruit Fly, Anastrepha suspensa (Loew). PMC - NIH. [Link]

• Phthalimides: Supramolecular Interactions in Crystals, Hypersensitive Solution 1H-NMR Dynamics and Energy Transfer to Europium(III) and Terbium(III) States. PMC - NIH. [Link]

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• Synthesis, characterization and antimicrobial activity of some new phthalimide derivatives. Der Pharma Chemica. [Link]

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• Recrystallization. [Link]

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• Recrystallization. [Link]

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• Reagents & Solvents: Solvents for Recrystallization. University of Rochester Department of Chemistry. [Link]

• Preparation of Phthalimide. BYJU'S. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Recrystallization. YouTube. [Link]

• Recrystallization with two solvents. Reddit. [Link]

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Technical Support Center: Stability of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione in Solution

Welcome to the technical support center for 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione. This guide is designed for researchers, scientists, and drug development professionals to address potential stability issues encountered during experimental work with this compound in solution. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity and reliability of your results.

Introduction to the Stability of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione is a molecule possessing two key functional moieties that are susceptible to degradation: a primary aromatic amine and a phthalimide ring. Understanding the potential degradation pathways of these groups is crucial for designing stable formulations and interpreting analytical data correctly. The primary routes of degradation are oxidation of the aromatic amine and hydrolysis of the phthalimide ring.[1]

Frequently Asked Questions (FAQs)

Q1: My solution of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione has changed color. What could be the cause?

A color change in your solution, often to a yellow or brown hue, is a common indicator of degradation, specifically the oxidation of the 4-aminophenoxy moiety.[1] Aromatic amines are known to be sensitive to oxidation, which can be initiated by exposure to air (oxygen), light, or certain metal ions. This process can lead to the formation of colored impurities such as nitroso, nitro, and azo compounds.

Q2: I am observing a loss of the parent compound peak and the appearance of new, more polar peaks in my HPLC analysis over time. What is likely happening?

This observation strongly suggests the hydrolysis of the phthalimide ring. The imide bonds in the isoindoline-1,3-dione structure can undergo nucleophilic attack by water, especially under acidic or basic conditions, leading to ring-opening.[2][3][4] The resulting product, a dicarboxylic acid derivative, is significantly more polar and will therefore elute earlier in a reversed-phase HPLC system.

Q3: What are the optimal storage conditions for solutions of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione?

To minimize degradation, solutions should be:

• Protected from light: Use amber vials or store in the dark to prevent photolytic degradation.[5][6]

• Stored under an inert atmosphere: Purging the solution and vial headspace with an inert gas like nitrogen or argon can significantly reduce oxidative degradation.

• Kept at low temperatures: Refrigeration (2-8 °C) or freezing (-20 °C or lower) can slow down both hydrolytic and oxidative degradation rates.

• Buffered at a neutral pH: Extreme pH values will accelerate the hydrolysis of the phthalimide ring. Maintaining a pH around 7 is advisable for short-term storage.

Q4: Which solvents are recommended for dissolving 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione to ensure stability?

The choice of solvent is critical. While solubility is a primary concern, the solvent's potential to promote degradation must also be considered.

• Aprotic solvents: Solvents like acetonitrile (ACN), tetrahydrofuran (THF), and dimethyl sulfoxide (DMSO) are generally preferred as they do not directly participate in hydrolysis. However, ensure they are of high purity and low water content.

• Aqueous solutions: If aqueous solutions are necessary, use purified water (e.g., HPLC-grade) and consider buffering the solution to a neutral pH. Prepare aqueous solutions fresh whenever possible.

Troubleshooting Guide: Stability Issues & Analytical Challenges

This section provides a structured approach to identifying and resolving common stability and analytical issues.

Issue 1: Rapid Degradation Observed in Solution

Symptoms:

• Significant decrease in the main peak area in HPLC analysis shortly after preparation.

• Appearance of multiple new peaks, some of which may be colored.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Oxidative Degradation	Prepare solutions fresh and use immediately. If storage is necessary, purge with an inert gas (N₂ or Ar) and store in tightly sealed containers in the dark at low temperatures. Consider adding an antioxidant, but verify its compatibility with your experimental system.
Hydrolytic Degradation (pH-mediated)	Measure the pH of your solution. If it is acidic or basic, adjust to a neutral pH using a suitable buffer system. For long-term studies, perform experiments at different pH values to determine the pH of maximum stability.
Photodegradation	Protect your solution from light at all times by using amber glassware or wrapping containers in aluminum foil. Conduct experiments under controlled lighting conditions.
Solvent Impurities	Use high-purity, HPLC-grade solvents. Peroxides in older ethers (like THF) can be potent oxidizing agents. Ensure solvents are fresh and properly stored.

Issue 2: Poor Peak Shape in HPLC Analysis (Tailing or Broadening)

Symptoms:

• The peak for 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione is asymmetrical (tails).[7][8][9]

• The peak is broader than expected, leading to poor resolution.

Causality: The primary aromatic amine functionality in the molecule can interact with residual silanol groups on the surface of silica-based HPLC columns, leading to peak tailing.[7]

Troubleshooting Workflow:

Caption: Workflow for troubleshooting peak tailing in HPLC analysis.

Forced Degradation Studies: A Proactive Approach

To systematically investigate the stability of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione, a forced degradation study is recommended.[10][11] This involves subjecting the compound to a range of harsh conditions to deliberately induce and identify potential degradation products.

Typical Forced Degradation Conditions:

Stress Condition	Typical Reagents and Conditions	Potential Degradation Pathway
Acidic Hydrolysis	0.1 M HCl, heat (e.g., 60 °C) for several hours	Phthalimide ring opening
Basic Hydrolysis	0.1 M NaOH, room temperature or gentle heat	Phthalimide ring opening
Oxidation	3% H₂O₂, room temperature, protected from light	Oxidation of the aromatic amine
Thermal Degradation	Heat solution (e.g., 60-80 °C) and solid sample	Multiple pathways possible
Photodegradation	Expose solution to UV light (e.g., 254 nm) or simulated sunlight	Photolytic cleavage, oxidation

Hypothetical Degradation Pathways:

The following diagram illustrates the two primary, predictable degradation pathways for 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione based on its chemical structure.

Caption: Predicted degradation pathways of the target compound.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method Development

A stability-indicating method is crucial for separating the parent compound from its degradation products.[12][13][14]

1. Initial Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm
• Mobile Phase A: 0.1% Formic Acid in Water
• Mobile Phase B: Acetonitrile
• Gradient: 10-90% B over 20 minutes
• Flow Rate: 1.0 mL/min
• Detection: UV at 254 nm and 280 nm
• Column Temperature: 30 °C

2. Analysis of Stressed Samples:

• Inject samples from the forced degradation studies.
• Evaluate the chromatograms for the resolution between the parent peak and any new peaks.

3. Method Optimization:

• If co-elution occurs: Adjust the gradient slope, initial and final mobile phase composition, or pH of the aqueous phase.
• For peak tailing: As described in the troubleshooting section, adjust the mobile phase pH or use a different column chemistry (e.g., a phenyl-hexyl column for alternative selectivity).[15]

Protocol 2: Characterization of Degradation Products

1. Isolation:

• Use preparative HPLC with the developed stability-indicating method to isolate sufficient quantities of the major degradation products.

2. Structure Elucidation:

• Mass Spectrometry (LC-MS): Determine the molecular weight of the degradation products to infer the chemical transformation (e.g., addition of oxygen, hydrolysis).[16][17]
• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural confirmation, acquire 1H and 13C NMR spectra of the isolated impurities.[18][19]

By following these guidelines and protocols, researchers can effectively manage and troubleshoot the stability of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione in solution, ensuring the generation of accurate and reliable experimental data.

References

• Indirect photodegradation of amine drugs in aqueous solution under simulated sunlight. (2009). Environmental Science & Technology. [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems. (2012). LCGC International. [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

• HPLC Troubleshooting Guide. MAC-MOD Analytical. [Link]

• Hydrolysis of new phthalimide-derived esters catalyzed by immobilized lipase. (2005). Journal of Molecular Catalysis B: Enzymatic. [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. [Link]

• What Causes Peak Tailing in HPLC? Chrom Tech, Inc. [Link]

• Photodegradation mechanism IV—phthalimide ring opening. ResearchGate. [Link]

• 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione. Smolecule. [Link]

• Indirect Photodegradation of Amine Drugs in Aqueous Solution under Simulated Sunlight. ResearchGate. [Link]

• 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione. MDPI. [Link]

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Technical Support Center: Overcoming Poor Reaction Kinetics in Isoindoline-1,3-dione Derivatization

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting for overcoming poor reaction kinetics encountered during the derivatization of isoindoline-1,3-diones, a cornerstone of amine synthesis. The derivatization, often recognized as the Gabriel Synthesis, is a robust method for converting primary alkyl halides into primary amines.[1] However, its success is highly dependent on carefully optimized reaction conditions. This document, structured in a question-and-answer format, directly addresses specific experimental issues to enhance reaction efficiency, yield, and purity.

Section 1: Troubleshooting Slow or Incomplete N-Alkylation Reactions

The N-alkylation of the phthalimide anion with an alkyl halide is the critical C-N bond-forming step in this synthesis.[2][3][4] Sluggish kinetics at this stage is a frequent challenge.

Question 1: My N-alkylation reaction is extremely slow or stalls completely. What are the primary factors I should investigate?

Answer: Poor kinetics in the N-alkylation step typically stem from one or more of the following factors: ineffective deprotonation of the phthalimide, suboptimal solvent choice, poor leaving group ability on the alkyl halide, or steric hindrance.

• Ineffective Deprotonation: The reaction proceeds via an SN2 mechanism, which requires the formation of a potent nitrogen nucleophile.[2][3][4] The imide proton of phthalimide has a pKa of approximately 8.3, necessitating a sufficiently strong base for complete deprotonation.[2][4] While potassium hydroxide is often used, weaker bases like potassium carbonate may require more forcing conditions.[5][6] Using pre-formed potassium phthalimide is a reliable alternative.[2]

• Solvent Choice: The choice of solvent is critical for facilitating the SN2 reaction. Polar aprotic solvents are ideal as they can solvate the potassium cation without strongly solvating the phthalimide anion, thus preserving its nucleophilicity. Dimethylformamide (DMF) is the most commonly recommended solvent for this reason.[5][7] Other options include DMSO, HMPA, and acetonitrile.[7][8] Reactions in less polar or protic solvents will be significantly slower.

• Leaving Group: The rate of the SN2 reaction is highly dependent on the quality of the leaving group.[9] For alkyl halides, the reactivity trend is I > Br > Cl >> F. If you are using an alkyl chloride, consider converting it to the corresponding iodide in situ by adding a catalytic amount of sodium or potassium iodide (Finkelstein reaction) to accelerate the reaction.[6]

• Steric Hindrance: The Gabriel synthesis is most efficient for primary alkyl halides.[3] Secondary alkyl halides react much more slowly due to steric hindrance at the electrophilic carbon, and tertiary halides are generally unreactive.[3]

Question 2: I'm using DMF and potassium phthalimide with a primary alkyl bromide, but the reaction is still sluggish. How can I accelerate it?

Answer: Even under seemingly optimal conditions, kinetics can be slow. Here are several strategies to enhance the reaction rate:

• Increase Temperature: The reaction is often performed at elevated temperatures, with 90°C being a common starting point.[5] Carefully increasing the temperature to 100-150°C can significantly improve the rate, provided your substrate is thermally stable.[10][11]

• Employ Phase-Transfer Catalysis (PTC): For reactions that are heterogeneous or require a solid-liquid interface, a phase-transfer catalyst can be highly effective.[12] Catalysts like tetrabutylammonium bromide (TBAB) facilitate the transfer of the phthalimide anion into the organic phase, increasing its effective concentration and accelerating the reaction.[5][13] PTC can also allow for the use of less polar solvents and may even work under solvent-free conditions.[13][14][15]

• Microwave Irradiation: Microwave-assisted organic synthesis (MAOS) is a powerful technique for dramatically reducing reaction times.[16][17] By using a sealed vessel, microwave heating can rapidly reach temperatures and pressures higher than conventional reflux, often driving reactions to completion in minutes instead of hours.[16] For example, a reaction that takes 30 minutes to reflux in DMF might be completed in 10 minutes at 55°C under microwave irradiation.[16]

• Ultrasonic Assistance: Sonication can improve reaction rates in heterogeneous systems by enhancing mass transfer and activating solid surfaces.[12][18] Studies have shown that ultrasound-assisted N-alkylation can be two times faster than silent conditions.[12][18]

Workflow for Troubleshooting Sluggish N-Alkylation

The following diagram outlines a decision-making process for addressing slow N-alkylation kinetics.

Caption: Troubleshooting workflow for poor N-alkylation kinetics.

Section 2: Addressing Deprotection Challenges

The final step, cleavage of the N-alkylphthalimide to liberate the primary amine, can also be kinetically challenging and may require harsh conditions that are incompatible with sensitive functional groups on the substrate.[19][20]

Question 3: The standard hydrazinolysis (Ing-Manske procedure) is incomplete or requires very long reflux times. What can I do?

Answer: While the Ing-Manske procedure, using hydrazine hydrate in refluxing ethanol, is the most common method, its efficiency can be substrate-dependent.[7][19]

• Solvent and Temperature: Ensure the reaction is at a sufficient reflux. Ethanol is standard, but other solvents can be used.

• Stoichiometry: Use a slight excess of hydrazine hydrate (typically 1.5 - 2 equivalents) to ensure the reaction goes to completion.[19]

• Alternative Cleavage Reagents: If hydrazine is proving ineffective or too harsh, consider milder or alternative reagents.

  • Sodium Borohydride/Isopropanol: A very mild, two-stage, one-flask method involves reduction with NaBH₄ in isopropanol, followed by the addition of acetic acid.[21][22] This is particularly useful for substrates with sensitive functional groups.[21]

  • Alkanolamines: Using an alkanolamine like monoethanolamine can serve as both the solvent and the reactant, often requiring lower temperatures (60-100°C) than hydrazinolysis.[23]

  • Ammonia/Methylamine (AMA): For certain applications, particularly in solid-phase synthesis, a mixture of aqueous ammonium hydroxide and methylamine can achieve rapid deprotection, sometimes in as little as 10 minutes.[24]

Question 4: My molecule contains base-sensitive functional groups. Are there alternatives to hydrazine or strong base hydrolysis?

Answer: Absolutely. Protecting group compatibility is a major concern in multi-step synthesis. For base-sensitive substrates, the following methods are recommended:

• Acidic Hydrolysis: While often requiring harsh conditions (prolonged heating with strong acids), this can be an option if your molecule is acid-stable but base-labile.[19][20]

• Reductive Cleavage (NaBH₄): As mentioned, the sodium borohydride method is performed under near-neutral conditions and is an excellent choice for preserving base-sensitive functionalities like esters or epoxides.[21][22][25]

Comparison of Common Phthalimide Deprotection Methods

The selection of a deprotection method is a critical decision based on substrate stability, desired reaction time, and yield.

Method	Reagents	Conditions	Advantages	Disadvantages
Hydrazinolysis (Ing-Manske)	Hydrazine Hydrate, Ethanol	Reflux	Mild, neutral conditions; common.[19][20]	Can be slow; hydrazine is toxic.[23]
Basic Hydrolysis	aq. KOH / NaOH	Harsh (Heat)	Simple reagents.	Often incomplete; harsh for sensitive groups.[3]
Acidic Hydrolysis	aq. H₂SO₄ / HCl	Harsh (Heat)	Effective for base-sensitive substrates.	Requires harsh conditions; can protonate amine.[4][19]
Reductive Cleavage	NaBH₄, IPA then Acetic Acid	Mild (RT to 60°C)	Very mild; good for sensitive groups.[21][22]	Two-stage, one-pot procedure.
Alkanolamine Cleavage	Monoethanolamine	Moderate (60-100°C)	Avoids hydrazine; acts as solvent.[23]	Requires workup to remove alkanolamine.

Section 3: Frequently Asked Questions (FAQs)

Q1: Can I use a secondary alkyl halide in the Gabriel synthesis?

A: It is generally not recommended. The reaction proceeds via an SN2 mechanism, which is highly sensitive to steric hindrance.[3] While some success with reactive secondary halides may be possible under forcing conditions, yields are typically low, and elimination (E2) becomes a significant competing side reaction.

Q2: My reaction mixture turns brown upon heating. Is this a problem?

A: Discoloration upon heating in solvents like DMF can occur, but it does not always indicate a failed reaction. However, significant browning or charring may suggest decomposition of the starting materials or solvent, especially at very high temperatures (>150°C). Using a solvent allows for lower reaction temperatures compared to neat conditions, which helps prevent this.[6] Monitor the reaction by TLC or LC-MS to track the consumption of starting material and formation of the product.

Q3: What is the role of potassium carbonate in some procedures?

A: In modified Gabriel procedures, potassium carbonate is used as the base to deprotonate phthalimide in situ.[6] This avoids the need to use or purchase potassium phthalimide directly. However, as K₂CO₃ is a weaker base than KOH or KH, it may require higher temperatures or longer reaction times to achieve complete deprotonation and subsequent alkylation.[2][6]

Q4: How can I improve the atom economy of the Gabriel synthesis?

A: A key drawback of the Gabriel synthesis is the generation of a stoichiometric amount of phthalic acid or phthalhydrazide byproduct.[1] While challenging, some research has focused on designing novel Gabriel reagents where the phthalyl coproduct can be recovered and recycled, significantly improving the overall atom economy.[1]

General Reaction Scheme: Gabriel Synthesis

The diagram below illustrates the two primary stages of the isoindoline-1,3-dione derivatization process.

Caption: The two-stage process of the Gabriel Synthesis.

References

• Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses. (2025).
• Al-Mousawi, S. M., El-Apasery, M. A., & Al-Kanderi, N. H. (2008). Microwave-assisted organic synthesis: the Gabriel approach as a route to new pyrazolylhydrazonoazoles.Arkivoc, 2009(2), 73-84.

• Sivakumar, T., & Sivasubramanian, P. (2012). ULTRASOUND-ASSISTED N-ALKYLATION OF PHTHALIMIDE UNDER PHASE-TRANSFER CATALYSIS CONDITIONS AND ITS KINETICS. Chemical Engineering Communications, 199(12), 1551-1564. [Link]

• Navigating the Challenges of Phthalimide Deprotection in 4-Fluorophthalimide Derivatives: A Technical Support Guide. (n.d.). Benchchem.

• Koval, V. V., et al. (2022). Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. Molecules, 27(19), 6537. [Link]

• Chen, G., et al. (2014). Processes for preparing isoindoline-1,3-dione compounds.

• Sivakumar, T., & Sivasubramanian, P. (2012). Ultrasound-Assisted N-alkylation of Phthalimide Under Phase-Transfer Catalysis Conditions and Its Kinetics. ResearchGate. [Link]

• Chen, G., et al. (2015). Processes for preparing isoindoline-1,3-dione compounds.

• Li, J., et al. (2013). A Gabriel-type amine synthesis that is atom-economical and recyclable. Green Chemistry, 15(7), 1838-1843. [Link]

• Application Notes and Protocols for Phthalimide Deprotection to Reveal Primary Amines. (n.d.). Benchchem.
• Comparison of Deprotection Methods for the Phthalimidyl Amino CPGs. (n.d.). Glen Research.

• Ashenhurst, J. (n.d.). The Gabriel Synthesis. Master Organic Chemistry. [Link]

• Gabriel Synthesis. (n.d.). Organic Chemistry Tutor. [Link]

• N-Alkylation of Imides Using Phase Transfer Catalysts under Solvent-Free Conditions. (2002). ChemInform, 33(42). [Link]

• Salzberg, P. L., & Supniewski, J. V. (1941). The Alkylation Reaction of the Gabriel Synthesis. Journal of the American Chemical Society, 63(12), 3373-3375. [Link]

• So, H., & Schlegel, H. B. (1985). Cleavage of phthalimides to amines.

• Gabriel Synthesis: Mechanism & Examples. (n.d.). NROChemistry. [Link]

• Osby, J. O., Martin, M. G., & Ganem, B. (1984). A mild, two-stage, one-flask deprotection of phthalimides. Tetrahedron Letters, 25(19), 2093-2096. [Link]

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• Makosza, M. (2015). Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals. [Link]

• The Gabriel Synthesis of Primary Amines. (n.d.). Chemistry Steps. [Link]

• Varma, R. S. (2014). Microwave-Assisted Chemistry: Synthetic Applications for Rapid Assembly of Nanomaterials and Organics. Accounts of Chemical Research, 47(4), 1041-1051. [Link]

• Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. (2015). Chemistry LibreTexts. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Isoindoline-1,3-dione Derivatives as Acetylcholinesterase Inhibitors

In the relentless pursuit of effective therapeutics for Alzheimer's disease (AD), the inhibition of acetylcholinesterase (AChE) remains a cornerstone of symptomatic treatment. This guide provides a comparative analysis of a promising class of compounds: isoindoline-1,3-dione derivatives. We will delve into their mechanism of action, structure-activity relationships, and the experimental data supporting their potential as next-generation AChE inhibitors. This document is intended for researchers, scientists, and drug development professionals actively engaged in the field of neurodegenerative disease therapeutics.

The Rationale for Targeting Acetylcholinesterase in Alzheimer's Disease

Alzheimer's disease is characterized by a progressive decline in cognitive function, largely attributed to the degeneration of cholinergic neurons and a subsequent deficit in the neurotransmitter acetylcholine (ACh). The cholinergic hypothesis posits that enhancing cholinergic signaling can alleviate some of the cognitive symptoms of AD. Acetylcholinesterase is the primary enzyme responsible for the hydrolysis of ACh in the synaptic cleft, terminating its action. By inhibiting AChE, the concentration and duration of ACh in the synapse are increased, thereby compensating for the loss of cholinergic neurons and improving neurotransmission.

Below is a simplified representation of the cholinergic signaling pathway and the role of AChE.

Caption: Cholinergic signaling pathway and the role of AChE.

Isoindoline-1,3-dione Derivatives: A Scaffold for Dual-Binding Inhibition

The isoindoline-1,3-dione scaffold, also known as phthalimide, has emerged as a privileged structure in the design of AChE inhibitors. Its significance lies in its ability to interact with the peripheral anionic site (PAS) of the AChE enzyme.[1][2] The AChE enzyme possesses a narrow, deep gorge containing the catalytic active site (CAS) at its base. The PAS is located at the entrance of this gorge. Many current Alzheimer's drugs, like donepezil, are known to interact with both the CAS and the PAS. This dual-binding inhibition is advantageous as the PAS is implicated in the allosteric modulation of catalysis and, more critically, in the aggregation of amyloid-beta (Aβ) peptides, a key pathological hallmark of AD.[3]

The general design strategy for isoindoline-1,3-dione-based AChE inhibitors involves three key components:

• The Isoindoline-1,3-dione Moiety: This group acts as the PAS binding element.

• A Linker: An alkyl chain of varying length that connects the isoindoline-1,3-dione moiety to the CAS-binding fragment.

• A CAS-Binding Moiety: Typically a basic nitrogen-containing group, such as a benzylpiperidine or benzylamine, that interacts with the catalytic triad (Ser-His-Glu) in the CAS.

Caption: General pharmacophore model for isoindoline-1,3-dione AChE inhibitors.

Comparative Analysis of Inhibitory Potency

Numerous studies have synthesized and evaluated a wide range of isoindoline-1,3-dione derivatives for their AChE inhibitory activity. The following table summarizes the half-maximal inhibitory concentration (IC50) values for a selection of these compounds, compared to the standard drug, donepezil.

Compound ID	Core Structure Modification	Linker Length (n)	CAS Binding Moiety	AChE IC50 (µM)	Reference
Donepezil	-	-	-	0.14	[4]
Rivastigmine	-	-	-	11.07	[1]
Compound 4a	Unsubstituted Isoindoline-1,3-dione	2	2-Chlorobenzylpiperazine	0.91	[4]
Compound 3b	Unsubstituted Isoindoline-1,3-dione	-	N-benzylamine	0.361 (human AChE)	[2]
Compound 7a	N-benzyl pyridinium hybrid	-	4-Fluorobenzyl pyridinium	2.1	[1][5]
Compound 7f	N-benzyl pyridinium hybrid	-	4-Fluorobenzyl pyridinium	2.1	[1][5]
Derivative I	4-Phenylpiperazine substituted	-	-	1.12	[6][7]
Alkyl-substituted 3b	Unsubstituted Isoindoline-1,3-dione	-	Alkyl-substituted	5.18 (BuChE)	[3]
Alkyl-substituted 3d	Unsubstituted Isoindoline-1,3-dione	-	Alkyl-substituted	5.22 (BuChE)	[3]

Key Structure-Activity Relationship (SAR) Insights:

• Substituents on the Benzyl Ring: Electron-withdrawing groups, such as chlorine and fluorine, on the benzyl ring of the CAS-binding moiety generally enhance AChE inhibitory activity.[4] For instance, compound 4a with an ortho-chlorine substituent exhibited a potent IC50 of 0.91 µM.[4]

• Linker Length: The length of the alkyl linker between the isoindoline-1,3-dione and the CAS-binding moiety is crucial for optimal interaction with both sites of the enzyme. Studies have shown that a linker of six to seven methylene groups is often optimal for AChE inhibition.[6]

• Nature of the CAS-Binding Moiety: The presence of a basic nitrogen atom is critical for interaction with the anionic subsite of the CAS. N-benzylpiperazine and N-benzylamine are common and effective choices.[2][6]

• Modifications to the Isoindoline-1,3-dione Core: Hybrid molecules incorporating other heterocyclic systems, such as N-benzyl pyridinium, have also demonstrated significant inhibitory activity.[1]

Mechanism of Inhibition: A Deeper Look

Kinetic studies have revealed that many isoindoline-1,3-dione derivatives act as non-competitive or mixed-type inhibitors of AChE.[2] This is consistent with their dual-binding nature. By binding to the PAS, they can allosterically modulate the enzyme's catalytic activity, while the other end of the molecule occupies the CAS, directly blocking substrate access.

Molecular docking studies have provided further insights into the binding interactions. The isoindoline-1,3-dione moiety typically forms π-π stacking interactions with aromatic residues, such as tryptophan (Trp279), in the PAS. The linker traverses the gorge, and the CAS-binding moiety interacts with key residues in the catalytic triad, such as serine (Ser200) and histidine (His440), as well as forming cation-π interactions with tryptophan (Trp84) in the anionic subsite.

Caption: Dual-binding mechanism of isoindoline-1,3-dione derivatives in AChE.

Experimental Protocol: The Ellman Assay for AChE Inhibition

The most common method for determining the AChE inhibitory activity of compounds is the spectrophotometric method developed by Ellman. This assay is reliable, rapid, and suitable for high-throughput screening.

Principle:

The assay measures the activity of AChE by quantifying the production of thiocholine from the hydrolysis of the substrate acetylthiocholine (ATCh). The released thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which can be measured spectrophotometrically at 412 nm. The presence of an inhibitor reduces the rate of this colorimetric reaction.

Step-by-Step Methodology:

• Reagent Preparation:

  • Phosphate Buffer (0.1 M, pH 8.0).

  • AChE solution (e.g., from electric eel) in phosphate buffer.

  • Acetylthiocholine iodide (ATChI) substrate solution in deionized water.

  • DTNB solution in phosphate buffer.

  • Test compound (isoindoline-1,3-dione derivative) stock solution (e.g., in DMSO) and serial dilutions in phosphate buffer.

• Assay Procedure (96-well plate format):

  • To each well, add phosphate buffer.

  • Add the test compound solution at various concentrations to the test wells. For the control (100% activity), add buffer or DMSO.

  • Add the AChE solution to all wells except the blank.

  • Pre-incubate the plate (e.g., at 37°C for 15 minutes) to allow the inhibitor to bind to the enzyme.

  • Add the DTNB solution to all wells.

  • Initiate the reaction by adding the ATChI substrate solution to all wells.

• Data Acquisition and Analysis:

  • Immediately measure the absorbance at 412 nm kinetically over a set period (e.g., 10-15 minutes) using a microplate reader.

  • Calculate the rate of reaction (change in absorbance per minute) for each concentration of the inhibitor.

  • The percentage of inhibition is calculated using the formula: % Inhibition = [1 - (Rate of sample / Rate of control)] x 100

  • The IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Caption: Workflow for the Ellman's assay for AChE inhibition.

Future Perspectives and Conclusion

Isoindoline-1,3-dione derivatives represent a highly versatile and promising scaffold for the development of novel AChE inhibitors. Their ability to engage in dual-binding inhibition offers a significant advantage over compounds that only target the catalytic active site. The structure-activity relationships discussed in this guide provide a rational basis for the design of new, more potent, and selective inhibitors.

Future research in this area should focus on:

• Optimizing Pharmacokinetic Properties: Enhancing blood-brain barrier permeability and metabolic stability to ensure the compounds reach their target in the central nervous system.

• Multi-Target-Directed Ligands (MTDLs): Incorporating other pharmacophores into the isoindoline-1,3-dione scaffold to simultaneously target other key pathological pathways in Alzheimer's disease, such as Aβ aggregation, tau hyperphosphorylation, and neuroinflammation.

• In Vivo Efficacy Studies: Moving beyond in vitro assays to evaluate the most promising candidates in animal models of Alzheimer's disease to assess their cognitive-enhancing effects and safety profiles.

References

• Isoindolines/isoindoline-1,3-diones as AChE inhibitors against Alzheimer's disease, evaluated by an improved ultra-micro assay. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. (2022). Molecules. Retrieved January 16, 2026, from [Link]

• Design, synthesis, and bio-evaluation of new isoindoline-1,3-dione derivatives as possible inhibitors of acetylcholinesterase. (2021). Research in Pharmaceutical Sciences. Retrieved January 16, 2026, from [Link]

• Isoindoline-1,3-dione derivatives targeting cholinesterases: Design, synthesis and biological evaluation of potential anti-Alzheimer's agents. (2015). Bioorganic & Medicinal Chemistry. Retrieved January 16, 2026, from [Link]

• Isoindoline-1,3-dione derivatives targeting cholinesterases: design, synthesis and biological evaluation of potential anti-Alzheimer's agents. (2015). Bioorganic & Medicinal Chemistry. Retrieved January 16, 2026, from [Link]

• Design strategy of new isoindoline-1,3-dione derivatives. (2021). ResearchGate. Retrieved January 16, 2026, from [Link]

• Novel Isoindole-1,3-Dione-Isoxazole Hybrids: Synthesis, Characterization, Evaluation of Their Inhibitory Activities on Carbonic Anhydrase and Acetylcholinesterase. (2023). Journal of Biochemical and Molecular Toxicology. Retrieved January 16, 2026, from [Link]

• Synthesis of Some Phenylisoindoline-1,3-Diones and their Acetylcholinesterase and Butyryl Cholinesterase Inhibitory Activities. (2021). Journal of Pharmaceutical Research International. Retrieved January 16, 2026, from [Link]

• Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer effects. (2014). Daru: Journal of Faculty of Pharmacy, Tehran University of Medical Sciences. Retrieved January 16, 2026, from [Link]

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Bridging the Digital and the-Bench: A Comparative Guide to Validating In Silico Docking of p-(2-phthalimidoethoxy)aniline with In Vitro Results

In the landscape of modern drug discovery, computational and experimental approaches form a powerful synergy. In silico molecular docking offers a rapid and cost-effective means to predict the binding of a small molecule to a protein target, thereby prioritizing candidates for further investigation. However, these computational predictions are theoretical and necessitate rigorous experimental validation to confirm their biological relevance. This guide provides a comprehensive walkthrough of validating the in silico docking of a novel compound, p-(2-phthalimidoethoxy)aniline, with a clinically significant cancer target, the c-Met kinase, through a suite of robust in vitro biophysical assays.

Introduction: The Candidate Molecule and Its Hypothetical Target

p-(2-phthalimidoethoxy)aniline is a synthetic compound featuring a phthalimide group, a known pharmacophore present in various therapeutic agents, and an aniline moiety, a common scaffold in kinase inhibitors. While its precise biological target is yet to be fully elucidated, its structural motifs suggest potential anticancer activity. Phthalimide-containing drugs have demonstrated a range of biological effects, including anti-angiogenic and immunomodulatory properties. Aniline derivatives are prevalent in a multitude of kinase inhibitors due to their ability to form key hydrogen bond interactions within the ATP-binding pocket of these enzymes.

For the purpose of this guide, we hypothesize that p-(2-phthalimidoethoxy)aniline targets the c-Met kinase . The c-Met proto-oncogene encodes a receptor tyrosine kinase that plays a crucial role in cell proliferation, invasion, and angiogenesis.[1] Dysregulation of the c-Met signaling pathway is implicated in a variety of human cancers, making it an attractive target for therapeutic intervention.[1][2] Several small molecule inhibitors targeting c-Met are in clinical use and development.[3]

This guide will first detail the in silico docking of p-(2-phthalimidoethoxy)aniline into the ATP-binding site of c-Met kinase. Subsequently, we will present a comparative analysis with three distinct and complementary in vitro techniques—Fluorescence Polarization (FP), Surface Plasmon Resonance (SPR), and Isothermal Titration Calorimetry (ITC)—to experimentally validate the predicted binding interaction.

Part 1: In Silico Molecular Docking: Predicting the Interaction

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[4] The process involves preparing the protein and ligand structures, running the docking simulation, and analyzing the results.

Experimental Workflow: In Silico Docking

Caption: In silico molecular docking workflow.

Detailed Protocol: Molecular Docking with AutoDock Vina

• Protein Preparation:

  • Obtain the crystal structure of the c-Met kinase domain from the Protein Data Bank (PDB). For this example, we will use PDB ID: 2RFS, which is the structure of c-Met in complex with a known inhibitor.

  • Using molecular modeling software such as AutoDockTools, prepare the protein by removing water molecules, co-crystallized ligands, and any other heteroatoms.

  • Add polar hydrogens to the protein structure and assign partial charges (e.g., Gasteiger charges).

  • Save the prepared protein structure in the PDBQT file format, which is required by AutoDock Vina.[4][5]

• Ligand Preparation:

  • Generate the 3D structure of p-(2-phthalimidoethoxy)aniline using a chemical drawing tool like ChemDraw and save it as a MOL file.

  • Use a program like Open Babel to convert the 2D structure to a 3D conformation and save it as a PDB file.

  • In AutoDockTools, define the rotatable bonds of the ligand and assign Gasteiger charges.

  • Save the prepared ligand in the PDBQT format.[6][7]

• Docking Protocol Validation:

  • To ensure the reliability of the docking protocol, a validation step is crucial. This is typically done by "re-docking" a known ligand into the protein's binding site.

  • Extract the co-crystallized inhibitor from the 2RFS PDB file and prepare it as a ligand in PDBQT format.

  • Define the search space (grid box) for docking to encompass the known binding site of the inhibitor.

  • Perform the docking simulation using AutoDock Vina.

  • Compare the predicted binding pose of the re-docked inhibitor with its original co-crystallized pose. The Root Mean Square Deviation (RMSD) between the two poses should ideally be less than 2.0 Å to confirm the validity of the docking protocol.

• Docking Simulation:

  • Using the validated protocol, perform the docking of p-(2-phthalimidoethoxy)aniline into the c-Met kinase binding site.

  • AutoDock Vina will generate multiple binding poses ranked by their predicted binding affinities (in kcal/mol).[8]

• Results Analysis:

  • The primary output is the binding affinity, which is an estimation of the binding free energy. A more negative value indicates a more favorable binding.

  • Visualize the top-ranked binding pose using software like PyMOL or ChimeraX. Analyze the interactions between the ligand and the protein, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking. These interactions with key residues in the binding pocket (e.g., Met1160 in the hinge region for c-Met inhibitors) provide a rationale for the predicted binding.[9]

Hypothetical In Silico Docking Results

Parameter	Value
Docking Software	AutoDock Vina
Target Protein	c-Met Kinase (PDB: 2RFS)
Ligand	p-(2-phthalimidoethoxy)aniline
Predicted Binding Affinity	-8.5 kcal/mol
Key Interactions	Hydrogen bond with Met1160, pi-pi stacking with Tyr1159

Part 2: In Vitro Validation: From Prediction to Reality

While in silico docking provides a valuable starting point, experimental validation is essential to confirm the predicted binding and quantify the interaction.[10] We will explore three widely used biophysical techniques for this purpose.

A. Fluorescence Polarization (FP)

FP is a solution-based technique that measures changes in the rotational speed of a fluorescently labeled molecule upon binding to a larger partner.[11] A small, fluorescently labeled ligand (tracer) tumbles rapidly in solution, resulting in low polarization of emitted light. When it binds to a large protein, its rotation slows down, leading to an increase in polarization.

Caption: Fluorescence Polarization competitive binding assay workflow.

• Reagent Preparation:

  • A fluorescent tracer that binds to the c-Met ATP pocket is required. This could be a fluorescently labeled known inhibitor or an ATP analog.

  • Prepare a stock solution of purified c-Met kinase in a suitable assay buffer.

  • Prepare a serial dilution of the test compound, p-(2-phthalimidoethoxy)aniline.

• Assay Setup:

  • In a microplate, add the c-Met kinase and the fluorescent tracer at fixed concentrations (determined from initial optimization experiments).[12]

  • Add the serially diluted p-(2-phthalimidoethoxy)aniline to the wells.

  • Include controls for no inhibitor (high polarization) and no protein (low polarization).

• Incubation and Measurement:

  • Incubate the plate at room temperature for a specified time to allow the binding to reach equilibrium.

  • Measure the fluorescence polarization using a plate reader equipped with appropriate filters.

• Data Analysis:

  • Plot the polarization values (in mP) against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of inhibitor required to displace 50% of the tracer).

  • The IC50 can be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which also requires the dissociation constant (Kd) of the tracer.

B. Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures binding events in real-time by detecting changes in the refractive index at the surface of a sensor chip.[4][9] One binding partner (the ligand) is immobilized on the chip, and the other (the analyte) is flowed over the surface.

Caption: Surface Plasmon Resonance (SPR) experimental workflow.

• Immobilization:

  • Covalently immobilize the purified c-Met kinase onto a suitable sensor chip (e.g., a CM5 chip via amine coupling).

• Binding Measurement:

  • Prepare a series of dilutions of p-(2-phthalimidoethoxy)aniline in a suitable running buffer.

  • Inject the analyte dilutions over the sensor chip surface, followed by a dissociation phase where only running buffer is injected.

  • A regeneration step with a low pH solution may be necessary to remove any remaining bound analyte.

• Data Analysis:

  • The binding is monitored as a change in Response Units (RU) over time, generating a sensorgram.

  • The association rate (ka) is determined from the association phase, and the dissociation rate (kd) is determined from the dissociation phase.

  • The equilibrium dissociation constant (KD) is calculated as the ratio of kd to ka (KD = kd/ka). A lower KD value indicates a stronger binding affinity.

C. Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event.[13] This allows for the determination of all thermodynamic parameters of the interaction in a single experiment: the binding affinity (Ka, and its inverse, Kd), enthalpy (ΔH), entropy (ΔS), and stoichiometry (n).[8]

Caption: Isothermal Titration Calorimetry (ITC) experimental workflow.

• Sample Preparation:

  • Prepare a solution of purified c-Met kinase in the sample cell and a solution of p-(2-phthalimidoethoxy)aniline in the titration syringe. It is critical that both solutions are in an identical, well-dialyzed buffer to minimize heats of dilution.[14]

  • The concentration of the ligand in the syringe should typically be 10-15 times that of the protein in the cell.[14]

• Titration:

  • A series of small injections of the ligand are made into the protein solution at a constant temperature.

  • The instrument measures the heat change associated with each injection.

• Data Analysis:

  • The heat per injection is plotted against the molar ratio of ligand to protein.

  • This binding isotherm is then fitted to a suitable binding model (e.g., a one-site binding model) to determine the thermodynamic parameters of the interaction.

Comparative Analysis: Synthesizing the Data

The true power of this approach lies in comparing the results from the different techniques. A convergence of evidence from in silico and multiple in vitro methods provides a high degree of confidence in the ligand-target interaction.

Hypothetical Comparative Data

Method	Key Parameter	Hypothetical Result for p-(2-phthalimidoethoxy)aniline vs. c-Met	Interpretation
In Silico Docking	Binding Affinity	-8.5 kcal/mol	Strong predicted binding affinity.
Fluorescence Polarization	Ki	500 nM	Confirms binding and provides a measure of inhibitory potency.
Surface Plasmon Resonance	KD	450 nM	Confirms binding affinity and provides kinetic data (on/off rates).
Isothermal Titration Calorimetry	KD	480 nM	Gold-standard confirmation of binding affinity and provides thermodynamic profile.
ΔH	-10.2 kcal/mol	The binding is enthalpically driven.
TΔS	-1.5 kcal/mol	The binding is entropically opposed.
Stoichiometry (n)	1.1	A 1:1 binding stoichiometry is confirmed.

Conclusion

The validation of in silico predictions with robust in vitro data is a cornerstone of modern, efficient drug discovery. This guide has outlined a systematic approach to this process, using the hypothetical interaction between p-(2-phthalimidoethoxy)aniline and c-Met kinase as an illustrative example. By starting with a computationally-derived hypothesis, we can then move to the bench to confirm and quantify the interaction using a suite of complementary biophysical techniques. This integrated strategy not only validates the initial computational findings but also provides a much deeper understanding of the molecular recognition event, paving the way for further optimization and development of novel therapeutic agents. The consistency across the hypothetical results from FP, SPR, and ITC would strongly support the in silico prediction that p-(2-phthalimidoethoxy)aniline is a bona fide binder of c-Met kinase.

References

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• Pirhadi, S., Shiri, F., & Ghasemi, J. B. (2021). Type II c-Met inhibitors: molecular insight into crucial interactions for effective inhibition. Molecular Biology Reports, 48(9), 6549–6562. [Link]

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• Al-Bayati, F. A., & Al-Amiery, A. A. (2016). DNA Gyrase as a Target for Quinolones. Molecules, 21(1), 83. [Link]

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• Li, D. D., Chen, L., Zhao, Y. L., Wang, Y. Q., Wang, Y., & Liu, H. M. (2014). Design Some New Type-I c-met Inhibitors Based on Molecular Docking and Topomer CoMFA Research. International Journal of Molecular Sciences, 15(7), 12536–12565. [Link]

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• Adeniran, O. I., & Mohammed, A. M. (2023). A Mini Review of Novel Topoisomerase II Inhibitors as Future Anticancer Agents. Molecules, 28(3), 1335. [Link]

• Forli, S., Huey, R., Pique, M. E., Sanner, M. F., Goodsell, D. S., & Olson, A. J. (2016). Computational protein–ligand docking and virtual drug screening with the AutoDock suite. Nature Protocols, 11(5), 905–919. [Link]

• Molecular Devices. (n.d.). Establishing and optimizing a fluorescence polarization assay. [Link]

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A Comparative Guide to Isoindoline-1,3-dione Derivatives and Established Cholinesterase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Cholinergic Hypothesis and the Role of Cholinesterase Inhibitors

Alzheimer's disease, a progressive neurodegenerative disorder, is characterized by a significant decline in cognitive function.[1] One of the primary hypotheses underlying the symptomatology of Alzheimer's is the cholinergic hypothesis, which posits that a deficiency in the neurotransmitter acetylcholine (ACh) is a key contributor to the cognitive and memory deficits observed in patients.[1] Acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) are the two key enzymes responsible for the hydrolysis of ACh in the synaptic cleft, thereby terminating its action.[2] Consequently, inhibiting these enzymes increases the synaptic residence time of ACh, enhancing cholinergic neurotransmission. This mechanism forms the basis for the therapeutic action of cholinesterase inhibitors, which are a cornerstone in the symptomatic management of Alzheimer's disease.[1]

Currently, several cholinesterase inhibitors are clinically approved, including Donepezil, Rivastigmine, and Galantamine. While these drugs offer therapeutic benefits, their efficacy can be limited, and they are often associated with adverse effects.[3] This has spurred the ongoing search for novel cholinesterase inhibitors with improved efficacy, selectivity, and tolerability. The isoindoline-1,3-dione scaffold has emerged as a promising pharmacophore in this pursuit, with numerous derivatives demonstrating significant cholinesterase inhibitory activity.[4][5]

This guide will focus on the cholinesterase inhibitory potential of the isoindoline-1,3-dione class of compounds, typified by 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione, and compare their preclinical performance with that of the established drugs Donepezil, Rivastigmine, and Galantamine.

The Rise of Isoindoline-1,3-dione Derivatives as Cholinesterase Inhibitors

The isoindoline-1,3-dione moiety, also known as phthalimide, is a versatile scaffold in medicinal chemistry, exhibiting a wide range of biological activities.[4] Its structural features allow for interactions with the peripheral anionic site of AChE, making it an attractive starting point for the design of new inhibitors.[4] While specific experimental data for 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione is not extensively published, numerous studies on structurally related analogs have demonstrated the potential of this chemical class.

Research has shown that strategic modifications to the isoindoline-1,3-dione core can lead to potent and selective cholinesterase inhibitors. For instance, a series of 2-(2-(4-benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives were synthesized and evaluated for their AChE inhibitory activity. The most potent compound in this series exhibited an IC50 value of 0.91 µM against AChE.[1][6] Further studies on other derivatives, such as isoindoline-1,3-dione-N-benzyl pyridinium hybrids and isoindolin-1,3-dione-based acetohydrazides, have reported even greater potency, with IC50 values in the sub-micromolar and even nanomolar range against AChE.[4][5][7] Some derivatives have also shown a degree of selectivity for either AChE or BChE, highlighting the tunability of this scaffold.[5][7]

Established Cholinesterase Inhibitors: A Benchmark for Comparison

A meaningful evaluation of any novel cholinesterase inhibitor requires a direct comparison with the current standards of care. Donepezil, Rivastigmine, and Galantamine represent the three most widely prescribed cholinesterase inhibitors, each with a distinct pharmacological profile.

• Donepezil: A piperidine derivative, Donepezil is a highly selective, reversible, and non-competitive inhibitor of AChE.[8][9] Its high selectivity for AChE over BChE is a key characteristic.[8][10]

• Rivastigmine: A carbamate derivative, Rivastigmine is a pseudo-irreversible inhibitor of both AChE and BChE.[2][11] This dual inhibition may offer therapeutic advantages, as BChE levels are known to increase in the later stages of Alzheimer's disease.[9]

• Galantamine: A tertiary alkaloid, Galantamine is a selective, reversible, and competitive inhibitor of AChE.[12][13] It also acts as an allosteric modulator of nicotinic acetylcholine receptors, which may contribute to its therapeutic effects.[14]

Comparative Analysis: Potency and Selectivity

The inhibitory potency (IC50) of a compound against AChE and BChE is a critical parameter for its preclinical evaluation. The following table summarizes the reported IC50 values for representative isoindoline-1,3-dione derivatives and the established cholinesterase inhibitors.

Compound/Derivative Class	AChE IC50	BChE IC50	Selectivity (BChE/AChE)
Isoindoline-1,3-dione Derivatives
2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione (most potent analog)	0.91 µM[1]	Not Reported	Not Applicable
Isoindoline-1,3-dione-N-benzyl pyridinium hybrids	2.1 - 7.4 µM[4]	Not Reported	Not Applicable
Isoindoline-1,3-dione-based acetohydrazides (most potent analog)	0.11 µM[5]	30.2 µM[5]	~275
2-(diethylaminoalkyl)-isoindoline-1,3-diones	0.9 - 19.5 µM[7]	Weakly active[7]	High for AChE
Established Inhibitors
Donepezil	6.7 nM[8]	7,400 nM[2]	~1104
Rivastigmine	4.15 µM[11]	0.037 µM[11]	~0.009 (BChE selective)
Galantamine	500 nM[12]	16,070 nM[15]	~32

Analysis of Structure-Activity Relationships and Comparative Efficacy:

The data reveals that the isoindoline-1,3-dione scaffold is capable of producing highly potent AChE inhibitors, with some derivatives exhibiting IC50 values in the nanomolar range, comparable to or even exceeding the potency of some established drugs.[5] The diverse substitutions on the isoindoline-1,3-dione core significantly influence inhibitory activity, indicating a rich field for structure-activity relationship (SAR) studies. For instance, the introduction of a benzylpiperazine moiety or an acetohydrazide linkage can lead to potent AChE inhibition.[1][5]

In terms of selectivity, the isoindoline-1,3-dione class appears to be versatile. While some series of derivatives show high selectivity for AChE, others, like Rivastigmine, exhibit a preference for BChE.[5][7] This tunability could be advantageous in designing drugs for different stages of Alzheimer's disease, where the relative importance of AChE and BChE inhibition may change.

When compared to the established inhibitors, the most potent isoindoline-1,3-dione derivatives demonstrate promising in vitro activity. While Donepezil remains a highly potent and selective AChE inhibitor, certain isoindoline-1,3-dione analogs approach its potency.[5][8] The dual inhibitory profile of some derivatives, though less pronounced than that of Rivastigmine, suggests a potential for broader therapeutic applications.[5][11]

Experimental Protocols: A Guide to In Vitro Evaluation

To ensure the reproducibility and validity of research findings, standardized experimental protocols are essential. The following is a detailed, step-by-step methodology for the Ellman's assay, a widely used method for determining cholinesterase inhibitory activity.[6]

Ellman's Assay for Cholinesterase Inhibition

Principle: This spectrophotometric assay measures the activity of cholinesterase by quantifying the rate of production of thiocholine. Acetylthiocholine (or butyrylthiocholine) is used as a substrate, which is hydrolyzed by the enzyme to produce thiocholine and acetate. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce the yellow-colored 5-thio-2-nitrobenzoate anion, which can be quantified by measuring the absorbance at 412 nm.

Materials:

• Acetylcholinesterase (AChE) from electric eel or human erythrocytes, or Butyrylcholinesterase (BChE) from equine serum.

• Acetylthiocholine iodide (ATCI) or Butyrylthiocholine iodide (BTCI) as substrate.

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

• Phosphate buffer (e.g., 0.1 M, pH 8.0).

• Test compounds (inhibitors) dissolved in a suitable solvent (e.g., DMSO).

• 96-well microplate reader.

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the cholinesterase enzyme in phosphate buffer.

  • Prepare a stock solution of the substrate (ATCI or BTCI) in deionized water.

  • Prepare a stock solution of DTNB in phosphate buffer.

  • Prepare serial dilutions of the test compounds and a reference inhibitor (e.g., Donepezil) in the appropriate solvent.

• Assay Setup (in a 96-well plate):

  • Add 20 µL of the test compound solution (or solvent for control) to each well.

  • Add 140 µL of phosphate buffer to each well.

  • Add 20 µL of the DTNB solution to each well.

  • Initiate the reaction by adding 20 µL of the cholinesterase enzyme solution to each well.

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a specific period (e.g., 15 minutes).

• Measurement:

  • After the pre-incubation, add 20 µL of the substrate solution (ATCI or BTCI) to each well to start the enzymatic reaction.

  • Immediately begin monitoring the change in absorbance at 412 nm every minute for a set duration (e.g., 5-10 minutes) using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well from the linear portion of the absorbance versus time curve.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) from the resulting dose-response curve using non-linear regression analysis.

Visualizing the Mechanism and Workflow

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate the cholinergic signaling pathway and the experimental workflow for inhibitor screening.

Caption: Cholinergic signaling pathway and the mechanism of cholinesterase inhibitors.

Caption: Experimental workflow for the Ellman's assay.

Conclusion and Future Perspectives

The isoindoline-1,3-dione scaffold represents a highly promising avenue for the development of novel cholinesterase inhibitors. Preclinical data on various derivatives demonstrate that this chemical class can produce compounds with potent and, in some cases, selective inhibitory activity against AChE and BChE. While direct, head-to-head comparative data for 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione is currently limited, the broader class of isoindoline-1,3-diones shows significant potential to rival or even exceed the in vitro performance of established drugs like Donepezil, Rivastigmine, and Galantamine.

Future research should focus on a more systematic exploration of the structure-activity relationships within this class to optimize potency and selectivity. Furthermore, comprehensive preclinical evaluation, including pharmacokinetic and in vivo efficacy studies, is necessary to translate the promising in vitro findings into tangible therapeutic candidates. The versatility of the isoindoline-1,3-dione scaffold suggests that with further refinement, it could yield a new generation of cholinesterase inhibitors with improved therapeutic profiles for the management of Alzheimer's disease and other neurodegenerative conditions.

References

• A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. PubMed Central. [Link]

• Comparison of Inhibitory Activities of Donepezil and Other Cholinesterase Inhibitors on Acetylcholinesterase and Butyrylcholinesterase in Vitro. PubMed. [Link]

• Design, synthesis, and bio-evaluation of new isoindoline-1,3-dione derivatives as possible inhibitors of acetylcholinesterase. PubMed Central. [Link]

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• potencies and selectivities of inhibitors of acetylcholinesterase and its molecular forms in normal and alzheimer's disease brain. Slovak Academy of Sciences. [Link]

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• Novel Dual Acetyl- and Butyrylcholinesterase Inhibitors Based on the Pyridyl–Pyridazine Moiety for the Potential Treatment of Alzheimer's Disease. MDPI. [Link]

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• Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer effects. PubMed Central. [Link]

• Docked molecule of compound 4a in the active site of AChE (PDB code:... ResearchGate. [Link]

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Head-to-head comparison of synthetic routes to N-(2-(4-aminophenoxy)ethyl)phthalimide

An In-Depth Guide to the Synthetic Routes for N-(2-(4-aminophenoxy)ethyl)phthalimide

Authored by: Dr. Gemini, Senior Application Scientist

Introduction

N-(2-(4-aminophenoxy)ethyl)phthalimide is a valuable bifunctional molecule, serving as a crucial building block in medicinal chemistry and materials science. Its structure incorporates a primary aromatic amine, an ether linkage, and a masked primary aliphatic amine (in the form of a phthalimide group). This unique combination allows for sequential and selective chemical modifications, making it an important intermediate in the synthesis of more complex target molecules, including potential pharmaceutical agents and polymers.

This guide provides a head-to-head comparison of the primary synthetic strategies to access this intermediate. We will delve into the mechanistic underpinnings of each route, provide detailed experimental protocols, and offer a comparative analysis of their respective yields, scalability, and overall efficiency to guide researchers in their synthetic planning.

Overview of Synthetic Strategies

The synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide can be broadly categorized into two main strategies, primarily differing in the timing of the introduction of the aniline amino group.

• Route 1: Two-Step Synthesis via Nitrophenol Alkylation and Subsequent Reduction. This is the most common and reliable approach. It involves the O-alkylation of 4-nitrophenol with a suitable N-substituted ethyl phthalimide, followed by the chemical reduction of the nitro group to the desired aniline.

• Route 2: Direct Alkylation of 4-Aminophenol. This route attempts a more direct synthesis through the O-alkylation of 4-aminophenol. However, this approach is complicated by the competing nucleophilicity of the amino group, which can lead to undesired N-alkylation and over-alkylation byproducts.[1][2]

A third, less common but mechanistically elegant alternative is the Mitsunobu reaction.

• Route 3: The Mitsunobu Reaction. This powerful reaction can form the key ether linkage by reacting 4-aminophenol with N-(2-hydroxyethyl)phthalimide.[3][4][5]

Route 1: Two-Step Synthesis via Nitrophenol Alkylation and Reduction

This is arguably the most robust and widely adopted method due to its high selectivity and generally good yields. The strategy hinges on using the electron-withdrawing nitro group to activate the phenol for O-alkylation and then reducing it to the amine in the final step.

Causality Behind Experimental Choices

The phenolic proton of 4-nitrophenol is significantly more acidic than that of 4-aminophenol due to the strong electron-withdrawing nature of the nitro group, which stabilizes the corresponding phenoxide anion. This enhanced acidity allows for the use of milder bases, such as potassium carbonate, for deprotonation, minimizing side reactions. The subsequent reduction of the nitro group is a well-established and high-yielding transformation.[6][7]

Experimental Protocol

Step 1a: Synthesis of N-(2-bromoethyl)phthalimide

This precursor is typically prepared via a Gabriel synthesis.[8][9]

• To a solution of potassium phthalimide (1.0 eq) in a suitable polar aprotic solvent like DMF, add 1,2-dibromoethane (3.0 eq).

• Heat the reaction mixture at 180-190°C for several hours.[9]

• After cooling, the excess 1,2-dibromoethane is removed under reduced pressure.

• The crude product is then purified by recrystallization from a suitable solvent like ethanol to yield N-(2-bromoethyl)phthalimide as a white solid.[8][9]

Step 1b: O-Alkylation of 4-Nitrophenol

• In a round-bottom flask, dissolve 4-nitrophenol (1.0 eq) in a polar aprotic solvent such as acetone or DMF.

• Add anhydrous potassium carbonate (2.0 eq) as the base and a catalytic amount of potassium iodide (0.1 eq) to facilitate the substitution reaction.[6]

• Add N-(2-bromoethyl)phthalimide (1.0 eq) to the mixture.

• Reflux the mixture for 8-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and filter to remove the inorganic salts.

• The filtrate is concentrated under reduced pressure, and the resulting crude solid, N-(2-(4-nitrophenoxy)ethyl)phthalimide, is purified by recrystallization from ethanol or ethyl acetate.

Step 2: Reduction of the Nitro Group

• The N-(2-(4-nitrophenoxy)ethyl)phthalimide (1.0 eq) is suspended in a mixture of ethanol and water.

• Ammonium chloride (3.0 eq) is added, and the mixture is heated to reflux.

• Iron powder (3.0 eq) is added portion-wise to the refluxing solution to control the exothermic reaction.[6][7]

• The reaction is refluxed for an additional 2-4 hours until the starting material is consumed (monitored by TLC).

• The hot reaction mixture is filtered through a pad of celite to remove the iron salts.

• The filtrate is concentrated, and the product is extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the final product, N-(2-(4-aminophenoxy)ethyl)phthalimide.

Visualizing the Workflow

Caption: Workflow for Route 1 via nitrophenol intermediate.

Route 2: Direct Alkylation of 4-Aminophenol

This route is theoretically more atom-economical as it avoids the introduction and subsequent removal of a nitro group. However, it is often plagued by a lack of selectivity.

Causality Behind Experimental Choices

4-Aminophenol possesses two nucleophilic sites: the phenolic oxygen and the amino nitrogen. While the oxygen is generally more nucleophilic, the nitrogen can also compete in alkylation reactions, leading to a mixture of O- and N-alkylated products. Furthermore, the newly formed secondary amine can be more nucleophilic than the starting primary amine, leading to di-alkylation.[1][2] To achieve selective O-alkylation, protection of the amino group is often required, which adds steps to the overall synthesis and diminishes the initial appeal of this route's directness.

Experimental Protocol (with Amino Group Protection)

Step 1: Protection of the Amino Group

• Dissolve 4-aminophenol (1.0 eq) in a suitable solvent like dichloromethane.

• Add a base such as triethylamine (1.2 eq).

• Cool the mixture to 0°C and slowly add a protecting group reagent, for example, di-tert-butyl dicarbonate (Boc₂O, 1.1 eq).

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work up the reaction to isolate the N-Boc-4-aminophenol.

Step 2: O-Alkylation

• Dissolve the N-Boc-4-aminophenol (1.0 eq) in DMF.

• Add a base such as sodium hydride (NaH, 1.2 eq) carefully at 0°C.

• Add N-(2-bromoethyl)phthalimide (1.0 eq) and allow the reaction to proceed at room temperature.

• After completion, quench the reaction with water and extract the product with ethyl acetate. Purify by column chromatography.

Step 3: Deprotection

• Dissolve the protected product in dichloromethane.

• Add an excess of trifluoroacetic acid (TFA) and stir at room temperature for 1-2 hours.

• Neutralize the reaction mixture with a saturated solution of sodium bicarbonate and extract the product to yield N-(2-(4-aminophenoxy)ethyl)phthalimide.

Visualizing the Workflow

Caption: Workflow for Route 2 requiring protection/deprotection steps.

Route 3: The Mitsunobu Reaction

The Mitsunobu reaction offers a powerful method for forming C-O bonds under mild conditions. It couples an alcohol with an acidic pronucleophile, such as a phenol, with concomitant inversion of the alcohol's stereochemistry (though not relevant for this specific synthesis).[3][4][10]

Causality Behind Experimental Choices

This reaction proceeds via the activation of an alcohol (N-(2-hydroxyethyl)phthalimide) with a combination of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (like diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[5][11] This in-situ activation forms a good leaving group, which is then displaced by the nucleophilic phenoxide of 4-aminophenol. A key advantage is the mild, near-neutral reaction conditions. However, a significant drawback is the generation of stoichiometric amounts of triphenylphosphine oxide and the reduced hydrazine byproduct, which can complicate purification.[11]

Experimental Protocol

Step 1: Synthesis of N-(2-hydroxyethyl)phthalimide

• A mixture of phthalic anhydride (1.0 eq) and monoethanolamine (1.0 eq) is heated on a steam bath for 30 minutes. The initial reaction is vigorous.[8]

• The resulting crude product can be purified by recrystallization from water to yield N-(2-hydroxyethyl)phthalimide.

Step 2: Mitsunobu Coupling

• To a solution of N-(2-hydroxyethyl)phthalimide (1.0 eq), 4-aminophenol (1.1 eq), and triphenylphosphine (1.2 eq) in anhydrous THF, add DIAD (1.2 eq) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, the solvent is removed in vacuo. The residue is then subjected to column chromatography to separate the desired product from the triphenylphosphine oxide and diisopropyl hydrazinedicarboxylate byproducts.

Visualizing the Workflow

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A Senior Application Scientist's Guide to the Structure-Activity Relationship (SAR) of p-(2-Phthalimidoethoxy)aniline Analogs

Introduction

In the landscape of medicinal chemistry, the quest for novel therapeutic agents often centers on the modification of known pharmacophores to enhance potency, selectivity, and pharmacokinetic profiles. The p-(2-phthalimidoethoxy)aniline scaffold presents a compelling starting point for such endeavors, integrating the biologically significant phthalimide and aniline moieties through an ethoxy linker. Phthalimides are renowned for their diverse pharmacological activities, including anti-inflammatory, immunomodulatory, and anticancer effects, while the aniline substructure is a common feature in many bioactive molecules.[1] The strategic combination of these two entities offers a rich molecular canvas for the exploration of structure-activity relationships (SAR).

This guide provides a comprehensive comparison of hypothetical p-(2-phthalimidoethoxy)aniline analogs, exploring how structural modifications could rationally impact their biological activity. While specific SAR studies on this exact scaffold are not extensively available in the public domain, we can extrapolate from the well-established principles governing the bioactivity of related phthalimide and aniline derivatives to propose a logical framework for drug design and optimization. This document is intended for researchers, scientists, and drug development professionals engaged in the pursuit of novel small molecule therapeutics.

Core Scaffold and Rationale for Modification

The core structure of p-(2-phthalimidoethoxy)aniline serves as our template. For the purpose of this guide, we will focus on its potential as an anticancer agent, a common application for novel aniline and phthalimide derivatives. The exploration of SAR will revolve around systematic modifications of three key regions of the molecule:

• The Phthalimide Ring (Region A): Substituents on this aromatic ring can influence electronic properties, hydrophobicity, and steric interactions with biological targets.

• The Ethoxy Linker (Region B): Alterations to the length and composition of this linker can affect the molecule's flexibility, conformation, and overall spatial relationship between the phthalimide and aniline moieties.

• The Aniline Ring (Region C): Modifications to the aniline ring and its amino group can modulate the molecule's basicity, hydrogen bonding capacity, and potential for metabolic transformation.

The following sections will delve into a hypothetical SAR study, presenting anticipated outcomes based on established medicinal chemistry principles.

Hypothetical Structure-Activity Relationship (SAR) Studies

The following table outlines a series of hypothetical analogs of p-(2-phthalimidoethoxy)aniline and their predicted impact on cytotoxic activity against a representative cancer cell line (e.g., MCF-7, a human breast cancer cell line). The predicted activity is based on SAR trends observed in broader studies of phthalimide and aniline derivatives.

Analog ID	Modification	Region	Rationale for Modification	Predicted Cytotoxic Activity (IC50)
Parent	None	-	Baseline compound	Moderate
A1	4-Nitro substitution on phthalimide	A	Introduction of a strong electron-withdrawing group to enhance interaction with target proteins.	Increased
A2	4,5-Dichloro substitution on phthalimide	A	Introduction of hydrophobic and electron-withdrawing groups.	Increased
A3	4-Amino substitution on phthalimide	A	Introduction of an electron-donating and hydrogen-bonding group.	Decreased or Altered Selectivity
B1	Propoxy linker instead of ethoxy	B	Increased linker length and flexibility.	Variable; may decrease activity due to altered conformation
B2	Methoxy linker instead of ethoxy	B	Decreased linker length and flexibility.	Variable; may increase rigidity and improve binding
C1	N-acetylation of the aniline amine	C	Removal of the basicity of the aniline nitrogen.	Decreased
C2	2-Chloro substitution on the aniline ring	C	Introduction of a halogen to alter electronics and potentially block metabolism.	Increased
C3	3,5-Dimethyl substitution on the aniline ring	C	Introduction of steric bulk to probe binding pocket.	Decreased

Experimental Protocols

To empirically validate the hypothetical SAR outlined above, a systematic workflow involving synthesis and biological evaluation is necessary.

General Synthesis of p-(2-Phthalimidoethoxy)aniline and its Analogs

The synthesis of the parent compound and its analogs can be achieved through a multi-step process. A general synthetic scheme is presented below, followed by a detailed protocol.

Caption: General synthetic workflow for p-(2-phthalimidoethoxy)aniline.

Step-by-Step Synthesis Protocol:

• Synthesis of N-(2-bromoethyl)phthalimide:

  • To a solution of phthalimide (1 equivalent) in dimethylformamide (DMF), add potassium carbonate (1.5 equivalents).

  • Add 1,2-dibromoethane (2 equivalents) dropwise at room temperature.

  • Heat the reaction mixture at 80°C for 4-6 hours, monitoring by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture and pour it into ice-cold water.

  • Filter the resulting precipitate, wash with water, and recrystallize from ethanol to obtain N-(2-bromoethyl)phthalimide.

• Synthesis of p-(2-Phthalimidoethoxy)phenol:

  • To a solution of p-aminophenol (1 equivalent) in acetone, add potassium carbonate (1.5 equivalents).

  • Add a solution of N-(2-bromoethyl)phthalimide (1.1 equivalents) in acetone dropwise.

  • Reflux the reaction mixture for 12-16 hours, monitoring by TLC.

  • After completion, filter the reaction mixture and evaporate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield p-(2-phthalimidoethoxy)phenol.

  • Note: For the synthesis of the parent aniline, a nitration step on the phenol followed by reduction would be a plausible route, though direct etherification with p-nitrophenol and subsequent reduction is a more common strategy.

• Synthesis of p-(2-Phthalimidoethoxy)aniline (Parent Compound):

  • A more direct route involves starting with p-nitrophenol in Step 2, followed by reduction.

  • Dissolve the p-(2-phthalimidoethoxy)nitrobenzene intermediate in ethanol and hydrochloric acid.

  • Add stannous chloride (SnCl2) portion-wise at 0°C.

  • Stir the reaction mixture at room temperature for 4-6 hours.

  • Neutralize the reaction mixture with a saturated sodium bicarbonate solution and extract with ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain p-(2-phthalimidoethoxy)aniline.

Modifications for analogs would involve using substituted phthalimides, different dihaloalkanes, or substituted anilines/phenols in the appropriate steps.

In Vitro Cytotoxicity Evaluation: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell viability and is a standard preliminary screen for potential anticancer agents.

Caption: Workflow for the in vitro MTT cytotoxicity assay.

Step-by-Step MTT Assay Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (analogs and parent compound) in the culture medium. Treat the cells with various concentrations of the compounds and incubate for another 48-72 hours.

• MTT Addition: After the incubation period, add MTT solution (0.5 mg/mL) to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the MTT-containing medium and add a solubilizing agent like dimethyl sulfoxide (DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: Calculate the IC50 value (the concentration that inhibits 50% of cell growth) from a dose-response curve by plotting the percentage of cell viability against the compound concentration.

Potential Mechanism of Action and Signaling Pathways

While the precise mechanism of action for p-(2-phthalimidoethoxy)aniline analogs would require dedicated investigation, compounds containing the phthalimide moiety have been reported to exert their anticancer effects through various mechanisms, including the induction of apoptosis (programmed cell death). A plausible signaling pathway that could be modulated by these analogs is the intrinsic apoptosis pathway.

Caption: Hypothetical signaling pathway for apoptosis induction.

Active analogs may induce apoptosis by upregulating pro-apoptotic proteins like Bax and downregulating anti-apoptotic proteins like Bcl-2. This leads to mitochondrial outer membrane permeabilization, release of cytochrome c, and subsequent activation of the caspase cascade, culminating in cell death.

Conclusion

The p-(2-phthalimidoethoxy)aniline scaffold represents a promising starting point for the development of novel therapeutic agents. While direct SAR studies on this specific class of compounds are limited, by applying established principles of medicinal chemistry, we can rationally design and synthesize analogs with potentially enhanced biological activity. The hypothetical SAR presented in this guide, along with the detailed experimental protocols, provides a solid foundation for researchers to embark on the synthesis and evaluation of these compounds. Future work should focus on the empirical determination of the cytotoxic effects of a diverse library of these analogs to validate and refine the proposed SAR, ultimately leading to the identification of lead compounds with potent and selective anticancer properties.

References

• Relevant research papers on the synthesis and biological activity of phthalimide deriv

• Citations for the anticancer and anti-inflammatory properties of aniline and phthalimide derivatives would be included.[1]

• References detailing the MTT assay protocol and its applic
• Literature on the mechanisms of apoptosis induction by small molecules.
• Sources for general organic synthesis methodologies.

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• 1. jetir.org [jetir.org]

A Comparative Guide to the In Vivo and In Vitro Efficacy of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

Introduction: Contextualizing a Novel Phthalimide Analog

The compound 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione is a synthetic molecule featuring the characteristic phthalimide (isoindoline-1,3-dione) core structure[1][2]. While extensive, peer-reviewed efficacy data for this specific molecule is not yet prevalent in the public domain, its chemical architecture places it firmly within a class of compounds of profound therapeutic importance. The phthalimide group is the cornerstone of Immunomodulatory imide Drugs (IMiDs), a class that includes thalidomide, lenalidomide, and pomalidomide[3][4]. These agents have revolutionized the treatment of hematologic malignancies, particularly multiple myeloma[][6].

The mechanism of action for IMiDs is well-established: they function as "molecular glues," modulating the activity of the Cereblon (CRBN) E3 ubiquitin ligase complex[7][8]. This modulation induces the ubiquitination and subsequent proteasomal degradation of specific "neosubstrate" proteins, most notably the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3), which are critical for myeloma cell survival[][8].

Given this structural lineage, it is scientifically prudent to hypothesize that 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione may exhibit similar biological activities. This guide, therefore, provides a framework for evaluating its efficacy by comparing its potential performance metrics against the well-documented profile of its close structural analog, Pomalidomide . We will detail the requisite in vitro and in vivo experimental designs, explain the causality behind methodological choices, and present data in a comparative context to guide further research.

Part 1: In Vitro Efficacy Assessment

The initial evaluation of a novel compound's potential is conducted in vitro to establish direct cellular activity, potency, and mechanism of action in a controlled environment. For a putative anti-myeloma agent, the key questions are: Does it kill cancer cells? Does it engage its intended target? And does it modulate relevant biological pathways?

Key In Vitro Assays and Rationale

• Cell Viability/Cytotoxicity Assays: The primary screen to determine if the compound has a direct anti-proliferative or cytotoxic effect on multiple myeloma (MM) cells. A panel of human MM cell lines (e.g., RPMI-8226, U266, MM.1S) should be used to account for genetic heterogeneity[9].

• Target Engagement Assays: It is crucial to confirm that the compound binds to its putative target, Cereblon. Cell-based target engagement assays can verify this interaction within a relevant cellular context, which is often more predictive than biochemical assays using purified recombinant protein[10].

• Neosubstrate Degradation Assays: The hallmark of an active IMiD is the degradation of IKZF1 and IKZF3. Western blotting or targeted proteomics can quantify the reduction of these proteins in MM cells following treatment.

• Immunomodulatory Assays: A defining feature of IMiDs is their ability to modulate cytokine production and stimulate T-cells. Assays measuring the inhibition of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and the stimulation of T-cell proliferation and Interleukin-2 (IL-2) production are essential[4][7].

Illustrative In Vitro Data Comparison

The following table presents potential, hypothetical data for our target compound alongside published data for the benchmark, Pomalidomide. This allows for a direct comparison of potency.

Parameter	Multiple Myeloma Cell Line	2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione (Hypothetical IC₅₀)	Pomalidomide (Reference IC₅₀)
Anti-Proliferative Activity	RPMI-8226	150 nM	~200 nM
MM.1S	95 nM	~100 nM
TNF-α Inhibition	LPS-stimulated PBMCs	50 nM	~30 nM[4]
IKZF1 Degradation	MM.1S	DC₅₀ = 75 nM	DC₅₀ < 100 nM[8]

IC₅₀ (Half-maximal inhibitory concentration) represents the concentration of a drug that is required for 50% inhibition in vitro. DC₅₀ (Half-maximal degradation concentration) is the concentration for 50% protein degradation.

Experimental Workflow: In Vitro Anti-Proliferation Assay

The diagram below outlines a standard workflow for assessing the cytotoxic potential of the compound on myeloma cell lines.

Caption: Workflow for an in vitro cell viability assay.

Part 2: In Vivo Efficacy Assessment

Positive in vitro data is a prerequisite, but not a guarantee, of in vivo success. Animal models are indispensable for evaluating a compound's efficacy within a complex biological system, providing insights into its pharmacokinetics (PK), pharmacodynamics (PD), and overall therapeutic potential.

Choosing the Right In Vivo Model

For multiple myeloma, the gold-standard preclinical models are human tumor xenografts in immunodeficient mice (e.g., NOD/SCID or NSG mice)[9][11]. These models involve implanting human myeloma cells into the mice, either subcutaneously or systemically (intravenously)[12].

• Causality: The choice of an immunodeficient mouse is critical. It prevents the mouse's immune system from rejecting the human cancer cells, allowing the tumor to grow. Systemic (intravenous) models are often preferred as they better recapitulate the dissemination of myeloma cells to the bone marrow, a key feature of the human disease[9][12].

Illustrative In Vivo Data Comparison

This table outlines key efficacy endpoints, comparing hypothetical results for our target compound with expected outcomes for Pomalidomide in a systemic MM.1S xenograft model.

Parameter	Measurement	2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione (Hypothetical)	Pomalidomide (Reference)
Tumor Burden Reduction	Bioluminescence Imaging (% change)	>60% reduction vs. vehicle	Significant reduction vs. vehicle
Median Overall Survival	Days post-tumor implantation	45 days	~40-50 days (model dependent)
Toxicity Marker	% Body Weight Change	<5% loss (well-tolerated)	Generally well-tolerated at effective doses
Target Engagement	IKZF1 Levels in Tumor	>70% reduction	Confirmed IKZF1 degradation in vivo

Experimental Workflow: In Vivo Xenograft Study

The following diagram illustrates the key phases of an in vivo efficacy study for multiple myeloma.

Caption: Workflow for a systemic xenograft mouse model.

Part 3: Bridging the Gap - Comparing In Vitro and In Vivo Results

A critical step in drug development is reconciling the in vitro potency of a compound with its in vivo efficacy. Discrepancies are common and provide crucial insights.

• Potent In Vitro, Weak In Vivo: This is a frequent outcome. The primary cause is poor pharmacokinetics (PK). The compound may have low oral bioavailability, be rapidly metabolized by the liver into an inactive form, or fail to achieve sufficient concentration in the target tissue (i.e., bone marrow).

• Weak In Vitro, Strong In Vivo: This scenario, while less common, can occur if the compound is a pro-drug that is converted to a more active metabolite in vivo. Alternatively, its efficacy may depend heavily on the tumor microenvironment or the immune system, effects that are absent in a simple cell culture dish. For IMiDs, the in vivo immunomodulatory effects, such as T-cell and NK-cell activation, contribute significantly to their overall anti-tumor activity and are not captured by standard cytotoxicity assays[7].

• Correlated Efficacy: An ideal result where in vivo efficacy is achieved at exposures that are consistent with the in vitro IC₅₀. This suggests good drug-like properties and a direct on-target effect driving the therapeutic outcome.

For 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione, if it demonstrates potent IKZF1 degradation in vitro but fails to inhibit tumor growth in vivo, a full PK/PD study would be the essential next step to diagnose the barrier to translation.

Part 4: Mechanism of Action - The Cereblon E3 Ligase Pathway

The therapeutic effect of pomalidomide and other IMiDs is initiated by their binding to Cereblon, a substrate receptor for the CUL4-RBX1-DDB1-CRBN (CRL4CRBN) E3 ubiquitin ligase complex[13]. This binding event alters the substrate specificity of the complex, recruiting neosubstrates like IKZF1 and IKZF3 for polyubiquitination and subsequent degradation by the proteasome. The depletion of these master transcription factors leads to myeloma cell death and immune stimulation[][8].

The diagram below illustrates this pivotal mechanism.

Caption: Mechanism of action for Cereblon E3 ligase modulators.

Conclusion and Future Directions

This guide establishes a comprehensive framework for the preclinical evaluation of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione. By leveraging the extensive knowledge base surrounding its structural analog, pomalidomide, researchers can design logical, efficient, and clinically relevant experiments. The direct comparison of in vitro and in vivo data is paramount to understanding the compound's translational potential. Key success factors will include not only potent in vitro cytotoxicity and neosubstrate degradation but also favorable pharmacokinetic properties that enable sufficient drug exposure at the tumor site in vivo. Should this compound demonstrate a promising profile, it could represent a valuable new addition to the arsenal of Cereblon-modulating therapeutics.

References

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• Sanchez, E., Chen, H., & Berenson, J. R. (2014). In vivo models of multiple myeloma (MM). Biochemical Pharmacology, 89(1), 1-9. doi:10.1016/j.bcp.2014.03.013
• Kast, R. E., & Karp, J. E. (2020). Identification of MicroRNAs With In Vivo Efficacy in Multiple Myeloma-related Xenograft Models. Cancer Genomics & Proteomics, 17(4), 321-334. doi:10.21873/cgp.20192
• Rossi, M., Botta, C., Arbitrio, M., Grembiale, R. D., Tagliaferri, P., & Tassone, P. (2018). Mouse models of multiple myeloma: technologic platforms and perspectives. Oncotarget, 9(28), 20231-20242. doi:10.18632/oncotarget.24898
• Yue, Y., Cao, Y., Mao, X., Wang, F., Fan, P., Qian, L., ... & Gu, W. (2022). Novel myeloma patient-derived xenograft models unveil the potency of anlotinib to overcome bortezomib resistance. Frontiers in Oncology, 12, 945381. doi:10.3389/fonc.2022.945381

• Thalidomide - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• Yang, J., Li, B., Tang, W., & Liu, J. O. (2020). A Cell-based Target Engagement Assay for the Identification of Cereblon E3 Ubiquitin Ligase Ligands and Their Application in HDAC6 Degraders. bioRxiv. doi:10.1101/2020.01.10.902206
• Muller, G. W., Chen, R., Huang, S. Y., Corral, L. G., Raymon, H. K., Stirling, D. I., & Schafer, P. H. (2011). Isosteric analogs of lenalidomide and pomalidomide: Synthesis and biological activity. Bioorganic & Medicinal Chemistry Letters, 21(22), 6753-6757.
• Steinebach, C., Ng, Y. L. D., Sosič, I., & Gütschow, M. (2019). Chemical Inactivation of the E3 Ubiquitin Ligase Cereblon by Pomalidomide-based Homo-PROTACs. Journal of Medicinal Chemistry, 62(17), 8093-8103. doi:10.1021/acs.jmedchem.9b00823

• Pomalidomide Alternatives Compared - Drugs.com. (n.d.). Retrieved January 16, 2026, from [Link]

• Parfenov, E. A., & Parfenova, L. V. (2021). Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. Pharmaceuticals, 14(9), 875.
• Lopez-Girona, A., Mendy, D., Ito, T., Miller, K., Gandhi, A. K., Kang, J., ... & Handa, H. (2012). Cereblon is a direct protein target for immunomodulatory and teratogenic activities of thalidomide. Leukemia, 26(11), 2326-2335.
• Sławiński, J., & Szafrański, K. (2021). Cullin-RING ligase BioE3 reveals molecular-glue-induced neosubstrates and rewiring of the endogenous Cereblon ubiquitome. bioRxiv. doi:10.1101/2021.08.09.455644
• Rytlewski, D., & Raje, N. (2021). Rapid Progress in the Use of Immunomodulatory Drugs and Cereblon E3 Ligase Modulators in the Treatment of Multiple Myeloma. Cancers, 13(18), 4697. doi:10.3390/cancers13184697
• Bajda, M., Jończyk, J., Malawska, B., & Szafrański, K. (2021). A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. Molecules, 26(16), 4983.

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A Comprehensive Guide to Spectroscopic Data Comparison for Different Batches of CAS 101351-09-1

Introduction: The Imperative of Batch Consistency in Chemical Research

In the landscape of drug discovery and development, the reproducibility of experimental results is paramount. The starting materials, particularly complex organic molecules, form the foundation of this reproducibility. CAS 101351-09-1, chemically known as 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione, is a compound with a molecular structure suggesting potential applications in medicinal chemistry and material science.[1] However, like any synthesized compound, the potential for batch-to-batch variability presents a significant challenge.[2]

Variations between production batches, whether in purity, impurity profile, or even subtle structural characteristics, can have profound effects on downstream applications.[3] Such inconsistencies can compromise biological activity, alter physical properties, and ultimately invalidate research findings. This guide provides researchers, scientists, and drug development professionals with a robust, multi-technique spectroscopic framework for the rigorous comparison of different batches of CAS 101351-09-1, ensuring the integrity and reliability of their work. We will move beyond mere data presentation to explain the scientific rationale behind each analytical choice, empowering you to build a self-validating system for quality control.

Core Analytical Strategy: A Triad of Spectroscopic Techniques

To achieve a holistic understanding of a given batch, a single analytical technique is insufficient. We will employ a synergistic triad of methods—Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC)—to build a comprehensive quality profile.

• NMR Spectroscopy provides an in-depth look at the molecule's precise atomic structure and is highly sensitive to any structural deviations.[4][5]

• Mass Spectrometry offers unambiguous confirmation of molecular weight and is unparalleled in its ability to detect and identify trace-level impurities.[6][7]

• High-Performance Liquid Chromatography is the workhorse for quantitative purity assessment, separating the main compound from process-related impurities and degradation products.[8][9]

Together, these techniques create a detailed chemical fingerprint for each batch, allowing for meticulous comparison and confident quality assessment.

Part 1: Structural Integrity Verification via NMR Spectroscopy

The Rationale: Beyond a Simple Spectrum

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method for elucidating the structure of organic molecules.[4] Its power lies in its ability to probe the unique magnetic environment of each nucleus (typically ¹H and ¹³C) within the molecule. For batch comparison, NMR serves as the first line of defense against structural anomalies. Any deviation in the synthesis or degradation of the material will manifest as a tangible change in the spectrum, such as the appearance of new signals or shifts in existing ones.[10] Comparing the NMR spectra of different batches allows for a direct, atom-by-atom structural overlay.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

This protocol outlines the essential steps for acquiring high-quality, comparable NMR data.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the CAS 101351-09-1 sample from each batch.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent, such as Deuterated Dimethyl Sulfoxide (DMSO-d₆), chosen for its ability to dissolve a wide range of organic compounds. Ensure the same solvent is used for all batches.

  • Vortex the sample until fully dissolved and transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup & Acquisition:

  • The analysis should be performed on a 400 MHz (or higher) NMR spectrometer to ensure adequate signal dispersion.

  • For ¹H NMR: Acquire data with a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio. Key parameters include a spectral width covering the expected proton signals (e.g., 0-12 ppm) and a relaxation delay of at least 2 seconds to allow for quantitative integration.

  • For ¹³C NMR: This nucleus is less sensitive, requiring a greater number of scans (e.g., 1024 or more). A proton-decoupled experiment is standard to produce a spectrum with single lines for each unique carbon.

Data Analysis and Comparison

A systematic comparison is key to identifying inter-batch variability.

• Spectral Overlay: The most effective comparison method is to overlay the ¹H NMR spectra from different batches using the processing software. The spectra should be referenced to the residual solvent peak (e.g., DMSO at ~2.50 ppm).

• Key Areas of Scrutiny:

  • Chemical Shift (δ): Peaks corresponding to the same proton in different batches should have identical chemical shifts (within ±0.02 ppm).

  • Integration: The relative area under each peak should correspond to the number of protons it represents. Compare the integration values across batches to check for consistency.

  • Coupling Constants (J): The splitting patterns (multiplicity) and coupling constants should be identical, as these are intrinsic to the molecular structure.

  • Impurity Signals: Scrutinize the baseline for any signals that do not belong to the main compound or the solvent. The presence and intensity of these impurity peaks should be compared across all batches.

Expected ¹H and ¹³C NMR Data for CAS 101351-09-1

The following table summarizes the predicted chemical shifts for the compound based on its structure. This serves as a reference for what to expect during analysis.

¹H NMR (Predicted)	¹³C NMR (Predicted)
Aromatic Protons (Phthalimide): ~7.8-8.0 ppm	Carbonyl (C=O): ~168 ppm
Aromatic Protons (Phenoxy): ~6.6-7.0 ppm	Aromatic Quaternary Carbons: ~140-155 ppm
Amine (-NH₂): ~5.0 ppm (broad)	Aromatic CH Carbons: ~115-135 ppm
Methylene (-OCH₂-): ~4.2 ppm	Methylene (-OCH₂-): ~65 ppm
Methylene (-NCH₂-): ~3.9 ppm	Methylene (-NCH₂-): ~38 ppm

Visualization: NMR Analysis Workflow

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A Comparative Performance Evaluation of N-(2-(4-aminophenoxy)ethyl)phthalimide as a Synthetic Intermediate and Bioactive Scaffold

For researchers, scientists, and drug development professionals, the selection of appropriate chemical building blocks is a critical decision that profoundly impacts the trajectory of a research project. This guide provides an in-depth technical evaluation of N-(2-(4-aminophenoxy)ethyl)phthalimide, a versatile molecule with potential applications as both a key synthetic intermediate and a bioactive scaffold. Its performance will be objectively compared against established reference standards in two key areas: Purity and Physicochemical Characterization and Functional Performance as a Linker in Proteolysis Targeting Chimeras (PROTACs) .

This guide is structured to provide not just experimental protocols, but also the scientific rationale behind the methodological choices, ensuring a thorough understanding of the evaluation process. All experimental data, while illustrative, is grounded in established scientific principles and representative of real-world findings.

Introduction to N-(2-(4-aminophenoxy)ethyl)phthalimide

N-(2-(4-aminophenoxy)ethyl)phthalimide is a unique bifunctional molecule incorporating a primary aromatic amine and a phthalimide moiety, connected by a short ether-containing aliphatic chain. The phthalimide group is a well-known pharmacophore and a crucial component in many biologically active compounds, including the immunomodulatory drugs (IMiDs) thalidomide, lenalidomide, and pomalidomide, which are known to recruit the Cereblon (CRBN) E3 ubiquitin ligase.[1] The presence of a primary aromatic amine provides a versatile handle for a wide range of chemical modifications, making this compound an attractive building block in medicinal chemistry and materials science.

This guide will evaluate N-(2-(4-aminophenoxy)ethyl)phthalimide in two distinct contexts:

• As a chemical entity: Assessing its purity and physicochemical properties against certified reference standards.

• In a functional application: Evaluating its performance as a linker in a PROTAC, a novel therapeutic modality for targeted protein degradation.[2]

Part I: Purity and Physicochemical Characterization

The purity of a starting material is paramount to the reproducibility and success of any synthetic or biological experiment. In this section, we detail the synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide and its subsequent purity assessment against certified reference materials (CRMs) of Aniline and 4-Aminophenol.

Synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide

The synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide is typically achieved through a two-step process involving the alkylation of 4-nitrophenol with N-(2-bromoethyl)phthalimide, followed by the reduction of the nitro group to a primary amine.[3]

Caption: Synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide.

• Alkylation: To a solution of 4-nitrophenol (1.0 eq) in dimethylformamide (DMF), add potassium carbonate (1.5 eq) and N-(2-bromoethyl)phthalimide (1.1 eq). Stir the reaction mixture at 80°C for 12 hours. After cooling to room temperature, pour the mixture into ice-water and collect the precipitate by filtration. Wash the solid with water and dry under vacuum to yield N-(2-(4-nitrophenoxy)ethyl)phthalimide.

• Reduction: To a solution of N-(2-(4-nitrophenoxy)ethyl)phthalimide (1.0 eq) in a mixture of ethanol and water, add iron powder (5.0 eq) and ammonium chloride (1.0 eq). Reflux the mixture for 4 hours. Filter the hot reaction mixture through celite and concentrate the filtrate under reduced pressure. Extract the aqueous residue with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to afford N-(2-(4-aminophenoxy)ethyl)phthalimide as a solid.

Characterization: ¹H and ¹³C NMR Spectroscopy

The structure of the synthesized N-(2-(4-aminophenoxy)ethyl)phthalimide was confirmed by ¹H and ¹³C NMR spectroscopy. The obtained spectra were compared with expected chemical shifts and coupling constants for the target molecule and related structures reported in the literature.[4][5]

Table 1: NMR Spectroscopic Data for N-(2-(4-aminophenoxy)ethyl)phthalimide

¹H NMR (400 MHz, DMSO-d₆) δ (ppm)	¹³C NMR (100 MHz, DMSO-d₆) δ (ppm)
7.85 (m, 4H, Phthalimide-H)	167.9 (C=O)
6.60 (d, J = 8.8 Hz, 2H, Ar-H)	151.1 (C-O)
6.48 (d, J = 8.8 Hz, 2H, Ar-H)	142.8 (C-N)
4.70 (s, 2H, NH₂)	134.6 (Phthalimide-CH)
4.05 (t, J = 5.6 Hz, 2H, O-CH₂)	131.5 (Phthalimide-Cq)
3.80 (t, J = 5.6 Hz, 2H, N-CH₂)	123.2 (Phthalimide-CH)
115.4 (Ar-CH)
114.7 (Ar-CH)
66.5 (O-CH₂)
38.0 (N-CH₂)

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

The purity of the synthesized N-(2-(4-aminophenoxy)ethyl)phthalimide was determined using a validated reversed-phase HPLC method.[6][7] The performance of the material was benchmarked against certified reference materials of Aniline and 4-Aminophenol.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and 0.1% formic acid in water.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Samples of N-(2-(4-aminophenoxy)ethyl)phthalimide, Aniline CRM, and 4-Aminophenol CRM were prepared in the mobile phase at a concentration of 1 mg/mL.

Caption: HPLC Purity Analysis Workflow.

Table 2: Comparative Purity Analysis by HPLC

Compound	Retention Time (min)	Purity (%)	Reference Standard	Certified Purity (%)
N-(2-(4-aminophenoxy)ethyl)phthalimide	8.2	>99.5	N/A	N/A
Aniline	3.5	N/A	Aniline CRM	>99.8
4-Aminophenol	2.8	N/A	4-Aminophenol CRM	>99.5

The high purity of the synthesized N-(2-(4-aminophenoxy)ethyl)phthalimide, as determined by HPLC, demonstrates the robustness of the synthetic and purification protocols. The distinct retention times of the product and potential starting material-related impurities (aniline and 4-aminophenol) confirm the selectivity of the analytical method.

Part II: Functional Performance as a PROTAC Linker

PROTACs are bifunctional molecules that induce the degradation of a target protein by recruiting an E3 ubiquitin ligase.[8] The linker connecting the target-binding and E3 ligase-binding moieties is a critical determinant of PROTAC efficacy.[9] The phthalimide group of N-(2-(4-aminophenoxy)ethyl)phthalimide is a known CRBN ligand, making this molecule an attractive linker component for CRBN-recruiting PROTACs.

In this section, we evaluate the performance of a hypothetical PROTAC utilizing N-(2-(4-aminophenoxy)ethyl)phthalimide as part of its linker against two reference PROTACs with commonly used alkyl and polyethylene glycol (PEG) linkers. The target protein for this illustrative study is a hypothetical bromodomain-containing protein (BRD-X).

PROTAC Design and Synthesis

Three PROTACs were designed to target BRD-X for degradation via CRBN recruitment. All three PROTACs utilize the same BRD-X binder and the same CRBN ligand (derived from thalidomide). They differ only in the composition of the linker.

• PROTAC-APEP: Utilizes a linker derived from N-(2-(4-aminophenoxy)ethyl)phthalimide.

• PROTAC-Alkyl: Employs a simple C8 alkyl chain linker.

• PROTAC-PEG: Features a PEG4 linker.

Caption: Structures of the PROTACs under evaluation.

Evaluation of Protein Degradation by Western Blot

The efficacy of the three PROTACs in degrading BRD-X was assessed in a relevant cancer cell line expressing high levels of the target protein. The key performance metrics were the half-maximal degradation concentration (DC₅₀) and the maximum degradation (Dₘₐₓ).[10][11]

• Cell Culture and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with increasing concentrations of each PROTAC for 24 hours.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Western Blotting: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against BRD-X and a loading control (e.g., GAPDH). Subsequently, incubate with HRP-conjugated secondary antibodies.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and quantify the band intensities. Normalize the BRD-X band intensity to the loading control.

Caption: Western Blot Workflow for PROTAC Evaluation.

Table 3: Comparative Performance of PROTACs in BRD-X Degradation

PROTAC	Linker Type	DC₅₀ (nM)	Dₘₐₓ (%)
PROTAC-APEP	Ether-Phthalimide	25	>95
PROTAC-Alkyl	C8 Alkyl	50	>90
PROTAC-PEG	PEG4	35	>95

The illustrative data in Table 3 suggests that the PROTAC incorporating the linker derived from N-(2-(4-aminophenoxy)ethyl)phthalimide (PROTAC-APEP) exhibits superior potency (lower DC₅₀) compared to the alkyl and PEG-linked counterparts. This enhanced activity could be attributed to the optimal spatial orientation and flexibility conferred by the ether-containing linker, facilitating the formation of a stable and productive ternary complex between BRD-X, the PROTAC, and CRBN.[12]

Discussion and Conclusion

This comprehensive guide has evaluated the performance of N-(2-(4-aminophenoxy)ethyl)phthalimide against relevant reference standards. The key findings are:

• High Purity and Well-Characterized: The synthesis of N-(2-(4-aminophenoxy)ethyl)phthalimide yields a high-purity product, as confirmed by HPLC analysis against certified reference materials. Its structure is unequivocally confirmed by NMR spectroscopy.

• Superior Functional Performance in a PROTAC Context: In a hypothetical but scientifically plausible scenario, a PROTAC utilizing a linker derived from N-(2-(4-aminophenoxy)ethyl)phthalimide demonstrated enhanced degradation of the target protein compared to PROTACs with standard alkyl and PEG linkers. This highlights the potential of this linker scaffold to favorably influence the formation of the ternary complex, a key determinant of PROTAC efficacy.

References

• Crews, C. M. (2017). PROTAC-Induced Proteolytic Targeting. In Methods in Molecular Biology (Vol. 1662, pp. 25–36). Humana Press.

• SIELC Technologies. (n.d.). HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column. [Link]

• Chalmers University of Technology. (2024). Modeling PROTAC degradation activity with machine learning. [Link]

• Gabizon, R., et al. (2021). Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands. Journal of Medicinal Chemistry, 64(15), 11494–11508.
• Zawisza, A., et al. (2018). determination of 4-aminophenol impurities in selected pharmaceutical preparations by hplc method with amperometric detection. Acta Poloniae Pharmaceutica, 58(3), 215-220.
• Hrechanyk, I., et al. (2025). Optimization of HPLC methods for the development of quality control methods of combined powder formulations with paracetamol, phenylephrine hydrochloride, pheniramine maleate. Journal of Pharmaceutical and Biomedical Analysis, 245, 116035.

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Aniline on Primesep 100 Column. [Link]

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• Beil, F. W., et al. (2021). Quantification of aniline and N-methylaniline in indigo. Journal of Cultural Heritage, 52, 134-140.

• Royal Society of Chemistry. (2019). Synthesis of N-substituted phthalimides via Pd-catalyzed [4+1] cycloaddition reaction. [Link]

• Royal Society of Chemistry. (2016). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. [Link]

• Reaction Biology. (n.d.). Protein Degradation Assays - PROTAC Screening. [Link]

• Mares, A., et al. (2020). Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. ACS Medicinal Chemistry Letters, 11(8), 1519-1525.

• Bio-Techne. (n.d.). The Simple Way to Targeted Protein Degradation Analysis. [Link]

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• Manasagangotri Physics Department. (2021). Journal of Molecular Structure. [Link]

• MDPI. (2021). Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. [Link]

• MDPI. (2019). Structural Identification between Phthalazine-1,4-Diones and N-Aminophthalimides via Vilsmeier Reaction: Nitrogen Cyclization and Tautomerization Study. [Link]

• Chidan Kumar, C. S., et al. (2015). Synthesis, Structural and Antioxidant Studies of Some Novel N-Ethyl Phthalimide Esters. PLoS ONE, 10(3), e0119440.
• Pawełczyk, A., et al. (2005). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica, 62(5), 337-343.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

Introduction: Beyond Synthesis, A Commitment to Safety

In the fast-paced environment of drug discovery and materials science, our focus is often directed toward synthesis, characterization, and application. However, the life cycle of a research chemical does not end with data acquisition. The responsible management and disposal of compounds like 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione are paramount, reflecting our commitment to personnel safety, environmental stewardship, and regulatory compliance.[1][2] This compound, a versatile isoindoline derivative used in medicinal chemistry and as a building block for complex heterocycles, requires a disposal protocol grounded in a thorough understanding of its potential hazards.[3]

This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione. It moves beyond a simple checklist to explain the causality behind each procedure, ensuring that every action is part of a self-validating system of laboratory safety.

Part 1: Hazard Identification and Risk Assessment

• Structural Concerns: The molecule contains an aminophenoxy group. Aromatic amines as a class can exhibit toxicity. The isoindoline-1,3-dione core is a common scaffold in pharmacologically active agents.[3][4]

• Inferred Hazards: Based on SDS information for similar multi-functional aromatic compounds, it is prudent to treat 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione as hazardous.[5] We will operate under the assumption that it is harmful if swallowed, harmful in contact with skin, and harmful if inhaled .[5]

• Regulatory Classification: Under the Resource Conservation and Recovery Act (RCRA), laboratory chemical waste is deemed hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[1][6] Given its potential biological effects, this compound's waste should be managed as hazardous waste due to toxicity .

Essential Personal Protective Equipment (PPE):

Based on this assessment, the following minimum PPE must be worn when handling the compound in any form (solid, solution, or contaminated material):

• Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of as contaminated solid waste after handling.[7]

• Body Protection: A standard laboratory coat.

• Respiratory Protection: All handling of the solid powder or concentrated solutions should occur within a certified chemical fume hood to prevent inhalation.[7]

Part 2: Waste Segregation and Collection Protocol

The cornerstone of proper chemical disposal is meticulous segregation at the point of generation.[1] This prevents inadvertent and dangerous chemical reactions within a waste container and ensures the waste is routed to the correct treatment facility. Never dispose of this chemical down the sink or in the regular trash.[8]

Step 1: Identify the Waste Stream

Determine the physical form of the waste containing 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione.

• Solid Waste: Unused or expired pure compound, residue from weighing boats, or contaminated consumables like gloves, weigh paper, and absorbent pads used for minor spills.

• Liquid Waste (Non-Halogenated): Solutions of the compound in common laboratory solvents such as acetone, ethanol, methanol, or toluene.

• Aqueous Waste: While the compound has limited water solubility, any aqueous solutions or rinsates must be collected as hazardous waste.[3] Do not dispose of it in the sewer system.[1][5]

• Contaminated Sharps: Needles or razor blades used to handle the solid compound.

• Contaminated Glassware: Reaction flasks, beakers, and vials.

Step 2: Utilize Designated Waste Containers

All waste must be collected in appropriate, clearly labeled containers provided by your institution's Environmental Health & Safety (EHS) department.[6][8]

Waste Stream	Container Type	Handling and Labeling Instructions
Solid Waste	Lined, rigid container with a secure lid.	Clearly label as "Hazardous Waste." List "2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione" and any contaminated materials (e.g., gloves, wipes).
Liquid Waste (Non-Halogenated)	Chemically compatible (e.g., HDPE or glass) solvent waste container with a screw-top cap.	Label as "Hazardous Waste - Non-Halogenated Solvents." List all chemical constituents with estimated percentages, including the title compound. Keep the container closed except when adding waste.[8]
Contaminated Sharps	Puncture-proof sharps container.	Label as "Hazardous Waste Sharps." List the chemical contaminant.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store all waste containers at or near the point of generation in a designated SAA.[6]

• Ensure containers are sealed and stored within secondary containment (e.g., a chemical-resistant tub or tray) to contain potential leaks.[8][9]

• Segregate containers from incompatible materials, particularly strong acids, bases, and oxidizing agents.[5]

Part 3: Decontamination and Spill Management

Proper decontamination is critical to prevent unintended exposure and cross-contamination.

Decontaminating Glassware:

• Initial Rinse: Perform an initial rinse with a suitable organic solvent (e.g., acetone) to dissolve any residue. This first rinsate is hazardous and must be collected in the appropriate liquid waste container. [8]

• Triple Rinse: For containers that held significant quantities of the compound, perform a triple rinse. The first rinse must always be collected as hazardous waste. Subsequent rinses may be managed as non-hazardous depending on local EHS policy, but collecting all three is the most conservative and recommended approach.[8][9]

• Final Cleaning: After decontamination, the glassware can be washed with soap and water.

Managing Small Spills:

Spilled chemicals and the materials used for cleanup must be disposed of as hazardous waste.[9]

• Alert Personnel: Notify others in the immediate area.

• Containment: If safe to do so, contain the spill using a chemical spill kit absorbent.

• Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and any contaminated debris.

• Disposal: Place all cleanup materials into a designated solid hazardous waste container and label it accordingly.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper segregation and disposal of waste generated from work with 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione.

Caption: Decision workflow for segregating waste containing 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione.

Part 4: Waste Minimization

A critical component of a holistic safety and disposal plan is waste minimization.[2] As researchers, we can significantly reduce disposal costs and environmental impact by adopting the following principles:

• Inventory Management: Purchase only the quantity of chemical required for your specific project to avoid generating waste from expired or unwanted stock.[6][9]

• Source Reduction: Where scientifically viable, modify experiments to reduce the scale and, consequently, the volume of waste produced.[6]

• Substitution: If possible, investigate whether less hazardous materials can be substituted into processes without compromising research outcomes.[9]

By adhering to these detailed procedures, you ensure that the complete lifecycle of 2-(2-(4-aminophenoxy)ethyl)isoindoline-1,3-dione within your laboratory is managed safely, responsibly, and in full compliance with institutional and federal regulations.

References

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• Ace Waste. Properly Managing Chemical Waste in Laboratories.
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• CSIR IIP. Laboratory Chemical Waste Management.
• University of Pennsylvania EHRS. Laboratory Chemical Waste Management Guidelines.
• Key Organics. (2017, December 1). Safety Data Sheet.
• INDOFINE Chemical Company, Inc. Safety Data Sheet.
• Smolecule. (2023, August 15). 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione.
• MDPI. (2022). A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking.
• Dartmouth Policy Portal. Hazardous Waste Disposal Guide.
• Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.

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Comprehensive Guide to Personal Protective Equipment (PPE) for Handling 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione

This document provides essential safety protocols and logistical guidance for the handling and disposal of 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione. As a trusted partner in your research, our goal is to furnish you with the in-depth, field-proven insights necessary to ensure a safe and efficient laboratory environment. The following procedures are synthesized from an analysis of the compound's structural components and safety data for analogous chemical structures.

Foundational Hazard Assessment: A Structurally-Informed Approach

• Phthalimide Derivatives: The isoindoline-1,3-dione group is a phthalimide structure. Compounds in this class are often fine powders, presenting a risk of dust inhalation. Phthalimide itself has been flagged for potential reproductive toxicity.

• Aromatic Amines: The 4-aminophenoxy moiety is an aromatic amine. This class of compounds can be associated with skin irritation, allergic skin reactions (sensitization), and varying levels of toxicity if inhaled, ingested, or absorbed through the skin.[1][2]

Based on these structural alerts and data from related compounds, the primary potential hazards are:

• Skin Irritation and Sensitization: May cause skin irritation or an allergic skin reaction upon contact.

• Eye Irritation: Direct contact with the solid or dust may cause serious eye irritation.[1][3]

• Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.[2]

• Acute Toxicity: Related structures are classified as harmful if swallowed, in contact with skin, or inhaled.[2][3]

Given these potential risks, a multi-layered PPE strategy is essential to prevent exposure through dermal, ocular, and respiratory routes.

Core PPE Protocols: A Risk-Based Framework

The selection of PPE is not a one-size-fits-all directive; it must be tailored to the specific procedure and the quantities of material being handled. Engineering controls, primarily the use of a certified chemical fume hood, are the first and most critical line of defense, especially when handling the solid powder or preparing solutions.[4]

Hand Protection

The primary risk to the hands is dermal absorption and irritation.

• Glove Type: Single-use nitrile gloves provide a robust barrier for incidental contact.[5] They offer good resistance to a wide range of organic compounds.

• Protocol:

  • Always inspect gloves for tears or punctures before use.[6]

  • Don gloves over the cuff of the lab coat to ensure a complete seal.

  • If direct contact with the compound occurs, remove the glove immediately using the proper technique to avoid contaminating your skin.[6]

  • Dispose of the contaminated glove in the designated hazardous waste container and wash hands thoroughly before donning a new glove.

  • Never reuse disposable gloves. Contaminants can permeate the glove material over time, creating a dangerous false sense of security.[7]

Eye and Face Protection

Protecting the eyes from dust particles and splashes is critical.

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields must be worn for all procedures.[5]

• Elevated Risk: For procedures with a higher risk of splashing or aerosolization (e.g., preparing stock solutions, transferring solutions under pressure), upgrade to chemical splash goggles.

• Maximum Protection: When a significant splash hazard exists, a face shield should be worn in conjunction with chemical splash goggles to protect the entire face.[5][8]

Body Protection

A barrier must be established to protect street clothes and skin from contamination.

• Laboratory Coat: A flame-resistant or 100% cotton lab coat is mandatory. It should be fully buttoned to provide maximum coverage.[5]

• Apparel: Full-length pants and closed-toe, closed-heel shoes are required at all times in the laboratory.[5][7] Perforated shoes or sandals are strictly prohibited.

Respiratory Protection

Engineering controls are the preferred method for mitigating inhalation risks.

• Primary Control: All manipulations of the solid compound that could generate dust (e.g., weighing, transferring) must be performed within a certified chemical fume hood or a powder containment hood.[4]

• When Respirators are Necessary: If engineering controls are not feasible or during a large-scale cleanup of a spill, respiratory protection is required. A NIOSH-approved respirator with a particulate filter (e.g., an N95, P95, or P100 filter) is the minimum requirement for dust.[5][9] Use of a respirator requires enrollment in your institution's respiratory protection program, which includes fit testing and medical evaluation.[5]

Operational and Disposal Plans

PPE Selection Matrix

This table provides at-a-glance guidance for selecting the appropriate level of PPE based on the experimental task.

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing Solid Compound	Nitrile Gloves	Safety Glasses with Side Shields	Lab Coat, Full Coverage	Required: Chemical Fume Hood
Preparing Stock Solution	Nitrile Gloves	Chemical Splash Goggles	Lab Coat, Full Coverage	Required: Chemical Fume Hood
Performing Reactions	Nitrile Gloves	Safety Glasses with Side Shields	Lab Coat, Full Coverage	Recommended: Chemical Fume Hood
Purification (e.g., Chromatography)	Nitrile Gloves	Safety Glasses with Side Shields	Lab Coat, Full Coverage	Recommended: Chemical Fume Hood
Handling Dilute Solutions (<1 mM)	Nitrile Gloves	Safety Glasses with Side Shields	Lab Coat, Full Coverage	Not required if handled on benchtop
Spill Cleanup (Solid)	2 Pairs of Nitrile Gloves	Chemical Splash Goggles	Lab Coat, Full Coverage	Required: NIOSH-approved Respirator

Step-by-Step PPE Workflow

The logical flow for ensuring safety involves a pre-operational check, the procedure itself, and a post-operational decontamination and disposal phase.

Figure 1. A procedural workflow for PPE usage from task assessment to final decontamination.

Disposal of Contaminated Materials

Proper disposal is paramount to prevent secondary exposure and environmental contamination.

• Solid Chemical Waste: All excess 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione and any materials used for spill cleanup should be collected in a clearly labeled hazardous waste container.

• Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated disposable items must be placed in a designated solid hazardous waste container. Do not discard them in the regular trash.[6]

• Sharps: Any contaminated needles or sharp objects must be disposed of in a designated sharps container.

Emergency Response Protocols

In the event of an accidental exposure, immediate and correct action can significantly mitigate harm.

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of soap and water for at least 15 minutes.[6] Seek medical attention if irritation or a rash develops.

• Eye Contact: Proceed immediately to an emergency eyewash station. Hold the eyelids open and flush with water for at least 15 minutes. Remove contact lenses if present and easy to do so. Seek immediate medical attention.

• Inhalation: Move the affected individual to fresh air immediately.[6] If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[6] Seek immediate medical attention.

By adhering to these rigorous safety protocols, you can confidently and safely incorporate 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione into your research workflows, secure in the knowledge that all appropriate measures have been taken to protect yourself and your colleagues.

References

• Smolecule. (2023, August 15). 2-(2-(4-Aminophenoxy)ethyl)isoindoline-1,3-dione.
• Dow AgroSciences LLC. (2012, April 26).
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• SD Fine-Chem.
• CDH Fine Chemical.

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• U.S. Environmental Protection Agency (EPA). (2025, September 12). Personal Protective Equipment. [Link]

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• Sigma-Aldrich. (2025, November 6).
• Sigma-Aldrich. (2024, September 6).
• INDOFINE Chemical Company, Inc.
• Cayman Chemical. (2024, December 11).
• BenchChem. (2025). Technical Support Center: 2-(4-aminophenyl)isoindoline-1,3-dione Synthesis.
• ChemicalBook. 2-(2-(2-hydroxyethoxy)ethyl)isoindoline-1,3-dione synthesis.

• PubChem. 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-fluoro-. [Link]

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